CH5164840

Core Science & Biosynthesis

The Core Mechanism of Action of CH5164840: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

CH5164840 is a novel, orally bioavailable small molecule inhibitor of Heat Shock Protein 90 (Hsp90). Its primary mechanism of action involves the disruption of the Hsp90 chaperone machinery, leading to the destabilization and subsequent proteasomal degradation of a multitude of oncogenic client proteins. This targeted degradation of key drivers of tumor progression and survival underlies the potent anti-tumor activity of CH5164840. This technical guide provides a comprehensive overview of the core mechanism of action of CH5164840, detailing its effects on cellular signaling pathways, summarizing key preclinical data, and outlining the experimental protocols used to elucidate its activity.

Core Mechanism of Action: Hsp90 Inhibition

Heat Shock Protein 90 is a highly conserved molecular chaperone that is essential for the conformational maturation, stability, and function of numerous client proteins, many of which are critical for cancer cell proliferation, survival, and signaling.[1] In cancer cells, Hsp90 is often overexpressed and plays a crucial role in maintaining the stability of oncoproteins that are mutated or overexpressed. CH5164840 competitively binds to the N-terminal ATP-binding pocket of Hsp90, inhibiting its ATPase activity.[1] This inhibition disrupts the Hsp90 chaperone cycle, leading to the misfolding, ubiquitination, and subsequent degradation of Hsp90 client proteins by the proteasome.[1][2] This targeted degradation of oncoproteins forms the basis of the anticancer activity of CH5164840. A hallmark of Hsp90 inhibition is the induction of Heat Shock Protein 70 (Hsp70), which serves as a pharmacodynamic biomarker of target engagement.[3][4]

Degradation of Oncogenic Client Proteins

CH5164840 has been shown to induce the degradation of a wide array of Hsp90 client proteins that are pivotal in driving the growth and survival of cancer cells. In non-small-cell lung cancer (NSCLC) cell lines, treatment with CH5164840 leads to a significant reduction in the protein levels of key oncogenic drivers, including:

• Epidermal Growth Factor Receptor (EGFR): Both wild-type and mutant forms of EGFR are clients of Hsp90. CH5164840 induces the degradation of EGFR, including the erlotinib-resistant T790M mutant.[3]

• Human Epidermal Growth Factor Receptor 2 (HER2): A key driver in several cancers, HER2 is a well-established Hsp90 client protein.[3]

• MET Proto-Oncogene, Receptor Tyrosine Kinase (MET): Overexpression or mutation of MET is associated with tumorigenesis and resistance to therapy. CH5164840 effectively downregulates MET protein levels.[3]

• Raf-1 Proto-Oncogene, Serine/Threonine Kinase (Raf-1): As a critical component of the MAPK/ERK pathway, the degradation of Raf-1 contributes to the anti-proliferative effects of CH5164840.[3]

Inhibition of Downstream Signaling Pathways

The degradation of Hsp90 client proteins by CH5164840 leads to the abrogation of key downstream signaling pathways that are essential for tumor cell growth, proliferation, and survival. The two major pathways affected are:

• PI3K/AKT Pathway: The degradation of receptor tyrosine kinases like EGFR and HER2 prevents the activation of Phosphoinositide 3-kinase (PI3K) and its downstream effector, AKT. Inhibition of AKT signaling leads to decreased cell survival and proliferation.[3]

• RAS/RAF/MEK/ERK Pathway: The degradation of Raf-1 disrupts the Mitogen-activated protein kinase (MAPK) cascade, leading to the inhibition of Extracellular signal-regulated kinase (ERK) phosphorylation. This pathway is central to regulating cell proliferation and differentiation.[3]

The dual inhibition of these critical signaling pathways underscores the potent and broad-spectrum anti-tumor activity of CH5164840.

Data Presentation

In Vitro Anti-proliferative Activity

CH5164840 demonstrates potent anti-proliferative activity across a panel of human non-small-cell lung cancer (NSCLC) cell lines, irrespective of their EGFR or KRAS mutation status.

Cell Line	EGFR Status	KRAS Status	CH5164840 IC50 (nM)[3]	Erlotinib (B232) IC50 (nM)[3]
HCC827	del E746-A750	Wild-type	140	4.7
NCI-H1650	del E746-A750	Wild-type	200	>10000
NCI-H1975	L858R, T790M	Wild-type	270	13000
NCI-H292	Wild-type	Wild-type	550	1800
A549	Wild-type	G12S	330	>10000
NCI-H441	Wild-type	Wild-type	260	>10000
NCI-H1781	Wild-type	G12C	430	>10000

In Vivo Anti-tumor Efficacy

CH5164840 exhibits significant, dose-dependent anti-tumor activity in NSCLC xenograft models.

Xenograft Model	EGFR Status	Treatment	Dose (mg/kg)	TGI (%)[3]
NCI-H1650	del E746-A750	CH5164840	50	131
NCI-H292	Wild-type	CH5164840	50	100
NCI-H1975	L858R, T790M	CH5164840	50	95
NCI-H441	Wild-type	CH5164840	50	103
NCI-H292	Wild-type	Erlotinib	25	40
NCI-H292	Wild-type	CH5164840 + Erlotinib	12.5 + 25	115
NCI-H1975	L858R, T790M	Erlotinib	25	20
NCI-H1975	L858R, T790M	CH5164840 + Erlotinib	25 + 25	105

TGI: Tumor Growth Inhibition

Experimental Protocols

Cell Proliferation Assay

The anti-proliferative activity of CH5164840 is determined using a colorimetric assay that measures cell viability.

• Cell Seeding: Cancer cells are seeded into 96-well microtiter plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: Cells are treated with serial dilutions of CH5164840 or a vehicle control (e.g., DMSO) for 72-96 hours.

• Viability Assessment: A cell viability reagent, such as Cell Counting Kit-8 (CCK-8) or MTT, is added to each well.[3][5] The reagent is converted into a colored formazan (B1609692) product by metabolically active cells.

• Data Analysis: The absorbance is measured using a microplate reader at the appropriate wavelength (e.g., 450 nm for CCK-8). The percentage of cell growth inhibition is calculated relative to the vehicle-treated control, and IC50 values are determined using non-linear regression analysis.[3]

Western Blot Analysis

Western blotting is employed to assess the degradation of Hsp90 client proteins and the inhibition of downstream signaling pathways.

• Cell Lysis: Cells are treated with CH5164840 for a specified duration (e.g., 24 hours), then washed with ice-cold PBS and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.[2]

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay.[2]

• SDS-PAGE and Protein Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF or nitrocellulose membrane.[2]

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for the target proteins (e.g., EGFR, p-AKT, p-ERK, Hsp70) overnight at 4°C.[1] Following washing, the membrane is incubated with an appropriate HRP-conjugated secondary antibody.[1]

• Detection: The chemiluminescent signal is detected using an imaging system.[1] Band intensities are quantified and normalized to a loading control (e.g., β-actin or GAPDH).

Xenograft Models

In vivo anti-tumor efficacy is evaluated using human cancer cell line xenograft models in immunocompromised mice.

• Tumor Implantation: Athymic nude (nu/nu) mice are subcutaneously inoculated with 0.5–1.0 × 10^7 cancer cells in the flank.[3]

• Tumor Growth and Randomization: Tumors are allowed to grow to a volume of approximately 200–300 mm³. Mice are then randomized into treatment and control groups.[3]

• Drug Administration: CH5164840, dissolved in a suitable vehicle (e.g., 10% DMSO/10% Cremophor EL/0.02 N HCl in water), is administered orally once daily.[3]

• Tumor Measurement: Tumor volume is measured regularly using calipers and calculated using the formula: TV = (length × width²)/2.[3]

• Efficacy Evaluation: Tumor growth inhibition (TGI) is calculated at the end of the study using the formula: TGI = (1 - [(T_t - T_0) / (C_t - C_0)]) × 100%, where T and C represent the mean tumor volumes of the treated and control groups, respectively, at the start (0) and end (t) of treatment.[3]

Caspase-3/7 Activity Assay

Apoptosis induction by CH5164840 is quantified by measuring the activity of executioner caspases 3 and 7.

• Cell Treatment: Cells are seeded in 96-well plates and treated with CH5164840 for 48 hours.[3]

• Assay Procedure: A luminogenic substrate for caspase-3 and -7 (e.g., Caspase-Glo® 3/7 Assay) is added to each well. Cleavage of the substrate by active caspases generates a luminescent signal.[3]

• Data Analysis: Luminescence is measured using a plate reader. The signal is often normalized to cell viability to account for differences in cell number.[3]

Mandatory Visualizations

Caption: Core mechanism of action of CH5164840.

Caption: In vitro experimental workflow for CH5164840.

Caption: In vivo xenograft model experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tsukuba.repo.nii.ac.jp [tsukuba.repo.nii.ac.jp]
• 5. benchchem.com [benchchem.com]

The Structure-Based Design of CH5164840: A Potent Hsp90 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

CH5164840 is a novel, orally bioavailable small molecule inhibitor of Heat Shock Protein 90 (Hsp90), a molecular chaperone crucial for the stability and function of numerous client proteins involved in cancer cell signaling, proliferation, and survival. The development of CH5164840 is a compelling case study in the successful application of structure-based drug design, a rational approach that leverages the three-dimensional structure of a biological target to design and optimize potent and selective inhibitors. This technical guide provides an in-depth overview of the core principles and methodologies underlying the discovery and preclinical characterization of CH5164840, with a focus on its structure-based design, mechanism of action, and key experimental data.

Core Principles of CH5164840's Structure-Based Drug Design

The discovery of CH5164840 was initiated through a virtual screening campaign, a computational technique used to search large libraries of chemical compounds for molecules that are likely to bind to a drug target.[1] This was followed by a meticulous process of hit-to-lead optimization, guided by the co-crystal structure of the Hsp90α N-terminal domain in complex with inhibitor leads. The availability of this structural information, specifically the crystal structure with PDB ID 3VHD , was instrumental in elucidating the key molecular interactions and driving the iterative design of more potent and drug-like compounds.

The overarching goal of the structure-based design process was to develop a macrocyclic inhibitor that could effectively mimic the binding interactions of natural product Hsp90 inhibitors like geldanamycin, while possessing a novel chemical scaffold with improved pharmacological properties.

Signaling Pathway of Hsp90 and its Inhibition by CH5164840

Hsp90 functions as a key regulator of cellular homeostasis by ensuring the proper folding and stability of a wide range of client proteins, many of which are oncoproteins critical for tumor growth and survival. The Hsp90 chaperone cycle is an ATP-dependent process. CH5164840 acts as an ATP-competitive inhibitor, binding to the N-terminal ATP-binding pocket of Hsp90. This binding event prevents ATP hydrolysis, leading to the destabilization and subsequent degradation of Hsp90 client proteins via the ubiquitin-proteasome pathway. The degradation of these oncoproteins disrupts multiple oncogenic signaling pathways simultaneously, resulting in cell growth inhibition and apoptosis.

Figure 1: Hsp90 Inhibition Pathway by CH5164840

Quantitative Data Summary

The following tables summarize the key quantitative data for CH5164840, including its in vitro anti-proliferative activity and in vivo anti-tumor efficacy.

Table 1: In Vitro Anti-Proliferative Activity of CH5164840 in NSCLC Cell Lines

Cell Line	EGFR Status	IC50 (nM)
HCC827	Exon 19 Deletion	140-550
NCI-H292	Wild-Type (Overexpression)	140-550
NCI-H1781	Not Specified	140-550
A549	Wild-Type	140-550
NCI-H1650	Exon 19 Deletion, PTEN null	140-550
NCI-H1975	L858R, T790M	140-550
NCI-H441	Wild-Type, MET Overexpression	140-550

Data is presented as a range as reported in the source literature.[1]

Table 2: In Vivo Anti-Tumor Efficacy of CH5164840 in Xenograft Models

Xenograft Model	EGFR Status	Dose (mg/kg, oral, daily)	Tumor Growth Inhibition (TGI) (%)
NCI-H1650	Exon 19 Deletion, PTEN null	Not Specified	Dose-dependent
NCI-H292	Wild-Type (Overexpression)	12.5	Significant
NCI-H1975	L858R, T790M	Not Specified	Significant
NCI-H441	Wild-Type, MET Overexpression	Not Specified	Significant

Specific TGI percentages were not consistently provided across all models in the cited literature.[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the key experimental protocols used in the preclinical evaluation of CH5164840.

Virtual Screening and Structure-Based Design Workflow

While the specific parameters of the virtual screening that led to the initial discovery of CH5164840 are not publicly detailed, a general workflow for such a process is outlined below. The subsequent structure-based design was critically dependent on the co-crystal structure of the Hsp90α N-terminal domain with the inhibitor.

Figure 2: Structure-Based Drug Design Workflow

Cell Proliferation Assay

This assay is used to determine the concentration of CH5164840 that inhibits the growth of cancer cell lines by 50% (IC50).

• Cell Seeding: Cancer cell lines are seeded in 96-well microtiter plates at a density of 2,500 cells per well and incubated overnight.[1]

• Compound Treatment: Cells are treated with increasing concentrations of CH5164840 for 72 hours.[1]

• Viability Assessment: Cell viability is determined using the Cell Counting Kit-8 (CCK-8) according to the manufacturer's instructions.[1]

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated using a non-linear regression model.[1]

Western Blot Analysis for Client Protein Degradation

This technique is used to detect and quantify the levels of specific Hsp90 client proteins following treatment with CH5164840.

• Cell Treatment and Lysis: Cells are treated with various concentrations of CH5164840 for a specified time (e.g., 24 hours).[1] Following treatment, cells are washed with ice-cold PBS and lysed using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the cell lysates is determined using a BCA protein assay.

• SDS-PAGE and Protein Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for the Hsp90 client proteins of interest (e.g., EGFR, HER2, MET, Akt).[1] After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. Band intensities are quantified and normalized to a loading control (e.g., GAPDH or β-actin).

In Vivo Xenograft Tumor Model

This model is used to evaluate the anti-tumor efficacy of CH5164840 in a living organism.

• Cell Implantation: Human cancer cells (e.g., NCI-H1650) are subcutaneously implanted into the flank of immunocompromised mice (e.g., athymic nude mice).[1]

• Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³), at which point the mice are randomized into treatment and control groups.[1]

• Drug Administration: CH5164840 is administered orally at specified doses and schedules.[1] The control group receives the vehicle.

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice weekly) using calipers.[1]

• Efficacy Evaluation: The anti-tumor efficacy is assessed by comparing the tumor growth in the treated groups to the control group, often expressed as tumor growth inhibition (TGI).[1]

Conclusion

The development of CH5164840 exemplifies the power of structure-based drug design in creating novel and potent therapeutics. By leveraging detailed structural information of the drug-target interaction, researchers were able to rationally design a macrocyclic inhibitor with a unique chemical scaffold and potent Hsp90 inhibitory activity. The preclinical data for CH5164840 demonstrates its ability to induce the degradation of key oncoproteins, inhibit cancer cell proliferation, and suppress tumor growth in vivo. This in-depth technical guide provides a foundational understanding of the principles and methodologies that underpinned the successful discovery and early-stage development of this promising anti-cancer agent. Further investigation into the clinical efficacy and safety of CH5164840 is warranted.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

CH5164840: A Technical Guide to its Target Client Proteins

For Researchers, Scientists, and Drug Development Professionals

Introduction

CH5164840 is a novel, orally bioavailable small molecule inhibitor of Heat Shock Protein 90 (Hsp90). Hsp90 is a molecular chaperone essential for the conformational maturation, stability, and function of a wide array of "client" proteins, many of which are critical components of oncogenic signaling pathways. By inhibiting Hsp90, CH5164840 disrupts the chaperoning of these client proteins, leading to their ubiquitination and subsequent proteasomal degradation. This multifaceted mechanism of action makes CH5164840 a compelling candidate for cancer therapy, particularly in tumors addicted to the signaling pathways driven by its client proteins. This technical guide provides an in-depth overview of the primary target of CH5164840 and its key client proteins, summarizing quantitative data, detailing experimental methodologies, and visualizing the associated signaling pathways.

Primary Target: Heat Shock Protein 90 (Hsp90)

CH5164840 exerts its activity by binding to the ATP-binding pocket in the N-terminal domain of Hsp90, competitively inhibiting its ATPase activity. This inhibition locks Hsp90 in a conformation that is unfavorable for client protein interaction and maturation, ultimately leading to client protein degradation. Notably, Hsp90 in tumor cells often exists in a high-affinity, multi-chaperone complex, which may contribute to the tumor-selective activity of Hsp90 inhibitors like CH5164840.

Target Client Proteins of CH5164840

The therapeutic efficacy of CH5164840 is derived from the degradation of a specific set of Hsp90 client proteins that are often overexpressed, mutated, or hyperactivated in cancer cells. The primary and most well-documented client proteins affected by CH5164840 are key players in cell proliferation, survival, and oncogenesis.

Key Client Proteins and Downstream Signaling

CH5164840 treatment leads to the significant degradation of several critical oncoproteins. This degradation subsequently inhibits major downstream signaling pathways, including the PI3K/AKT and RAS/MAPK pathways, and modulates other signaling molecules like STAT3.

• Epidermal Growth Factor Receptor (EGFR): A receptor tyrosine kinase that, upon activation, initiates signaling cascades promoting cell growth and proliferation. CH5164840 induces the degradation of both wild-type and mutant forms of EGFR.[1]

• Human Epidermal Growth Factor Receptor 2 (HER2): A member of the EGFR family that is a key driver in several cancers, particularly breast and gastric cancers. CH5164840 leads to a reduction in HER2 protein levels.[1]

• Mesenchymal-Epithelial Transition Factor (MET): A receptor tyrosine kinase that plays a role in cell growth, motility, and invasion. Its dysregulation is implicated in tumorigenesis and resistance to targeted therapies. CH5164840 treatment results in the degradation of MET.[1]

• Raf-1 (C-Raf): A serine/threonine-specific protein kinase that is a central component of the MAPK/ERK signaling pathway, which is crucial for cell proliferation and survival. CH5164840 induces the degradation of Raf-1.

• AKT (Protein Kinase B): A key downstream effector of the PI3K pathway, AKT is a serine/threonine kinase that promotes cell survival and growth by inhibiting apoptosis and promoting cell cycle progression. CH5164840 treatment leads to the suppression of AKT signaling.[1]

• Extracellular Signal-Regulated Kinase (ERK): A downstream component of the RAS/MAPK pathway, ERK activation is critical for cell proliferation, differentiation, and survival. CH5164840 inhibits ERK signaling.[1]

• Signal Transducer and Activator of Transcription 3 (STAT3): A transcription factor that is often constitutively activated in cancer and promotes cell survival and proliferation. CH5164840 has been shown to abrogate the phosphorylation of STAT3.[1]

Quantitative Data

The anti-proliferative activity of CH5164840 has been evaluated in various non-small-cell lung cancer (NSCLC) cell lines, demonstrating broad efficacy irrespective of the underlying driver mutations.

Cell Line	EGFR Status	CH5164840 IC50 (nM)
PC-9	ΔE746-A750	140-550
HCC827	ΔE746-A750	140-550
NCI-H292	Wild-type EGFR overexpression	140-550
NCI-H1975	T790M and L858R mutant	140-550
NCI-H1650	ΔE746-A750, PTEN null	140-550
NCI-H1781	HER2 G776insV_G/C mutant	140-550
A549	K-ras mutant	140-550
Data sourced from a study on the enhanced antitumor activity of erlotinib (B232) in combination with CH5164840.[1]

Experimental Protocols

The following is a representative protocol for assessing the degradation of Hsp90 client proteins following treatment with CH5164840 using Western Blotting. This protocol is based on standard methodologies and the information available in the cited literature.

Western Blotting for Client Protein Degradation

1. Cell Culture and Treatment:

• Culture human cancer cell lines (e.g., NCI-H1975, BT-474) in appropriate media supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat cells with varying concentrations of CH5164840 (e.g., 0, 10, 50, 100, 500 nM) or a vehicle control (e.g., DMSO) for a specified duration (e.g., 24, 48 hours).

2. Cell Lysis:

• After treatment, wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in radioimmunoprecipitation assay (RIPA) buffer supplemented with a protease and phosphatase inhibitor cocktail.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Incubate on ice for 30 minutes with periodic vortexing.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Collect the supernatant containing the protein extract.

3. Protein Quantification:

• Determine the protein concentration of the lysates using a BCA protein assay kit according to the manufacturer's instructions.

4. SDS-PAGE and Protein Transfer:

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer for 5 minutes.

• Separate the protein samples by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) on a precast polyacrylamide gel (e.g., 4-12% gradient gel).

• Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane using a wet or semi-dry transfer system.

5. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature with gentle agitation.

• Incubate the membrane with primary antibodies specific for the target client proteins (e.g., anti-EGFR, anti-HER2, anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK) and a loading control (e.g., anti-GAPDH, anti-β-actin) overnight at 4°C with gentle agitation. Dilute antibodies according to the manufacturer's recommendations.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody corresponding to the primary antibody species for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

6. Detection and Analysis:

• Prepare an enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

• Incubate the membrane with the ECL substrate.

• Visualize the protein bands using a chemiluminescence imaging system.

• Quantify the band intensities using densitometry software. Normalize the intensity of the target protein bands to the loading control to determine the relative protein expression levels.

Visualizations

Signaling Pathways

Caption: Mechanism of action of CH5164840.

Experimental Workflow

Caption: Western blot workflow for client protein analysis.

Conclusion

CH5164840 is a potent Hsp90 inhibitor that induces the degradation of a range of oncogenic client proteins, leading to the suppression of key cancer-promoting signaling pathways. Its ability to target multiple drivers of tumorigenesis simultaneously provides a strong rationale for its continued investigation as a therapeutic agent in various cancer types, particularly in non-small-cell lung cancer. This guide provides a foundational understanding of the molecular targets of CH5164840, offering valuable insights for researchers and clinicians in the field of oncology drug development. Further research to quantify the degradation kinetics of individual client proteins will provide a more detailed understanding of its pharmacological profile.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

The HSP90 Inhibitor CH5164840: A Technical Guide to its Effects on the EGFR Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Epidermal Growth Factor Receptor (EGFR) signaling pathway is a critical driver in the pathogenesis of several cancers, most notably non-small cell lung cancer (NSCLC). While EGFR tyrosine kinase inhibitors (TKIs) have revolutionized treatment, the emergence of resistance remains a significant clinical hurdle. CH5164840, a novel, orally available Heat Shock Protein 90 (HSP90) inhibitor, presents a promising strategy to overcome TKI resistance and enhance anti-tumor efficacy. This technical guide provides an in-depth analysis of the effects of CH5164840 on the EGFR signaling pathway, supported by quantitative data, detailed experimental protocols, and visual representations of the underlying molecular mechanisms and experimental workflows.

Introduction: Targeting EGFR and the Role of HSP90

The EGFR signaling cascade, upon activation by ligands such as EGF, triggers a series of intracellular events that regulate cell proliferation, survival, and differentiation.[1] Dysregulation of this pathway, often through mutations or overexpression of EGFR, leads to uncontrolled cell growth and tumor progression.[2] EGFR is a client protein of HSP90, a molecular chaperone essential for the conformational maturation and stability of numerous oncoproteins.[3] By inhibiting HSP90, CH5164840 induces the degradation of EGFR and other key oncogenic drivers, thereby disrupting downstream signaling and inhibiting tumor growth.[3][4] This guide will explore the preclinical evidence demonstrating the potent anti-tumor activity of CH5164840, both as a single agent and in combination with EGFR TKIs like erlotinib (B232).

Mechanism of Action of CH5164840 on the EGFR Signaling Pathway

CH5164840 exerts its anti-tumor effects by inhibiting HSP90, leading to the proteasomal degradation of its client proteins.[3] In the context of the EGFR signaling pathway, this results in a multi-faceted attack on cancer cell survival and proliferation.

Upon administration, CH5164840 leads to a significant reduction in the protein levels of total EGFR, as well as other HSP90 client proteins such as HER2 and MET.[3] This depletion of key receptor tyrosine kinases abrogates the initiation of downstream signaling cascades. Consequently, the phosphorylation of critical downstream effectors, including AKT and ERK, is suppressed.[3] The inhibition of the PI3K/AKT and RAS/RAF/MEK/ERK pathways ultimately leads to decreased cell proliferation and induction of apoptosis.[3] Furthermore, treatment with CH5164840 has been shown to induce the expression of HSP70, a well-established biomarker of HSP90 inhibition.[3]

The combination of CH5164840 with a direct EGFR inhibitor like erlotinib has demonstrated synergistic effects, particularly in overcoming TKI resistance.[3] For instance, in NSCLC models harboring the T790M "gatekeeper" mutation, which confers resistance to first and second-generation EGFR TKIs, the addition of CH5164840 can restore sensitivity by promoting the degradation of the mutated EGFR.[3][4]

Figure 1: Mechanism of CH5164840 on the EGFR Signaling Pathway.

Quantitative Data: In Vitro and In Vivo Efficacy

The anti-tumor activity of CH5164840 has been quantified in various preclinical models of NSCLC. The following tables summarize the key findings.

Table 1: In Vitro Cell Growth Inhibition by CH5164840 in NSCLC Cell Lines[3]

Cell Line	EGFR Status	IC50 of CH5164840 (nM)	IC50 of Erlotinib (nM)
NCI-H292	Wild-type, Overexpression	280	1300
NCI-H441	Wild-type	310	13000
NCI-H1650	E746-A750 deletion	140	4.7
HCC827	E746-A750 deletion	200	11
NCI-H1975	L858R + T790M	550	11000
Calu-3	Wild-type	260	9600
A549	Wild-type	410	>30000

Data are presented as the mean of at least three independent experiments.

Table 2: In Vivo Antitumor Activity of CH5164840 in NSCLC Xenograft Models[3]

Xenograft Model	EGFR Status	CH5164840 Dose (mg/kg, p.o., daily)	Tumor Growth Inhibition (TGI, %)
NCI-H1650	E746-A750 deletion	25	87
50	131 (regression)
NCI-H292	Wild-type, Overexpression	50	67
NCI-H1975	L858R + T790M	50	61
NCI-H441	Wild-type	50	58

TGI was calculated on the final day of treatment.

Table 3: Combination Effect of CH5164840 and Erlotinib in NCI-H292 Xenograft Model[3]

Treatment Group	Dose (mg/kg, p.o., daily)	TGI (%)
Vehicle	-	-
Erlotinib	25	44
CH5164840	12.5	35
Erlotinib + CH5164840	25 + 12.5	108 (regression)

TGI was calculated on the final day of treatment.

Detailed Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the evaluation of CH5164840's effect on the EGFR signaling pathway.

Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing the cytotoxic and cytostatic effects of a compound on cancer cell lines.

Figure 2: Workflow for MTT Cell Viability Assay.

Materials:

• NSCLC cell lines

• 96-well plates

• Complete culture medium

• CH5164840

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed NSCLC cells into 96-well plates at a density of 3,000-5,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Drug Treatment: Prepare serial dilutions of CH5164840 in complete culture medium. Remove the existing medium from the wells and add 100 µL of the drug dilutions. Include a vehicle control (DMSO).

• Incubation: Incubate the plates for 72 hours at 37°C.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Western Blot Analysis of EGFR Signaling Pathway Proteins

This protocol is used to detect changes in the protein levels and phosphorylation status of EGFR and its downstream effectors.

Figure 3: Workflow for Western Blot Analysis.

Materials:

• NSCLC cell lines

• CH5164840

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (5% non-fat dry milk or BSA in TBST)

• Primary antibodies (specific for EGFR, p-EGFR, HER2, MET, AKT, p-AKT, ERK, p-ERK, HSP70, and a loading control like GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat NSCLC cells with various concentrations of CH5164840 for the desired time (e.g., 24 hours).[3] Lyse the cells in lysis buffer and collect the supernatant containing the protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane in blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Detect the protein bands using an ECL detection reagent and an imaging system.

In Vivo Xenograft Model

This protocol describes the evaluation of the anti-tumor efficacy of CH5164840 in a mouse xenograft model of NSCLC.[3]

Figure 4: Workflow for In Vivo Xenograft Model Study.

Materials:

• Athymic nude mice (e.g., BALB/c nu/nu)

• NSCLC cell lines

• Matrigel (optional)

• CH5164840

• Erlotinib

• Vehicle solution (e.g., 10% DMSO/10% Cremophor EL/0.02 N HCl in water)[3]

• Calipers

Procedure:

• Cell Implantation: Subcutaneously implant 5 x 10^6 to 1 x 10^7 NSCLC cells in the flank of each mouse.[3]

• Tumor Growth and Randomization: Allow the tumors to grow to a volume of approximately 200-300 mm³.[3] Randomize the mice into different treatment groups (e.g., vehicle, CH5164840 alone, erlotinib alone, combination).

• Drug Administration: Administer CH5164840 and/or erlotinib orally, once daily, for the duration of the study (e.g., 11 days).[3]

• Monitoring: Measure tumor volume with calipers every 2-3 days and monitor the body weight of the mice as a measure of toxicity.

• Data Analysis: At the end of the study, calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.

Conclusion and Future Directions

CH5164840 has demonstrated significant preclinical activity against NSCLC models, particularly those with dysregulated EGFR signaling. Its mechanism of action, centered on the degradation of multiple oncoproteins, provides a strong rationale for its use in combination with targeted therapies like erlotinib to enhance efficacy and overcome resistance. The data and protocols presented in this guide offer a comprehensive resource for researchers and drug development professionals working to further elucidate the therapeutic potential of HSP90 inhibition in the context of EGFR-driven cancers. Future studies should focus on identifying predictive biomarkers for response to CH5164840 and exploring its efficacy in other cancer types where HSP90 client proteins play a critical oncogenic role. The continued investigation of rational combination strategies will be crucial in translating the promise of HSP90 inhibitors into clinical benefit for patients with cancer.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide: The Role of the Hsp90 Inhibitor CH5164840 in Overcoming MET-Associated TKI Resistance

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of resistance to tyrosine kinase inhibitors (TKIs) is a significant challenge in oncology. One key mechanism of acquired resistance involves the amplification and hyperactivation of the MET proto-oncogene, which can bypass the therapeutic effects of TKIs targeting other oncogenic drivers, such as the epidermal growth factor receptor (EGFR). This technical guide explores the mechanism of action of CH5164840, a novel inhibitor of Heat Shock Protein 90 (Hsp90), and its potential to overcome MET-associated TKI resistance. By targeting Hsp90, CH5164840 disrupts the chaperoning of multiple client proteins crucial for tumor progression, including MET itself. This leads to the degradation of MET and the subsequent inhibition of downstream signaling pathways, offering a promising strategy to resensitize resistant tumors to TKI therapy. This document provides a comprehensive overview of the preclinical data, experimental methodologies, and the underlying signaling pathways involved.

Introduction: The Challenge of TKI Resistance and the Role of MET

Tyrosine kinase inhibitors have revolutionized the treatment of various cancers by targeting specific oncogenic driver mutations. However, the initial positive responses are often followed by the development of acquired resistance. The MET receptor tyrosine kinase, and its ligand hepatocyte growth factor (HGF), play crucial roles in normal cellular processes, but their dysregulation is implicated in tumor growth, invasion, and metastasis.[1][2]

MET amplification has been identified as a significant mechanism of acquired resistance to EGFR TKIs in non-small cell lung cancer (NSCLC).[3][4] In this scenario, the amplified MET receptor provides an alternative signaling pathway for cell survival and proliferation, rendering the inhibition of EGFR ineffective.[5][6] This bypass mechanism highlights the need for therapeutic strategies that can effectively target MET signaling in the context of TKI resistance.

CH5164840: An Hsp90 Inhibitor Targeting MET

Contrary to a direct MET inhibitor, CH5164840 is a potent and orally bioavailable inhibitor of Hsp90.[3] Hsp90 is a molecular chaperone that is essential for the stability and function of a wide range of "client" proteins, many of which are oncoproteins critical for cancer cell survival and proliferation.[1][7] By inhibiting the ATPase activity of Hsp90, CH5164840 leads to the misfolding and subsequent proteasomal degradation of its client proteins.[8]

Crucially, MET is a well-established client protein of Hsp90.[3][9] Therefore, treatment with CH5164840 results in the degradation of the MET receptor, thereby abrogating its signaling cascade. This indirect mechanism of MET inhibition provides a powerful approach to target MET-dependent cancer cells and overcome resistance driven by MET amplification.

Quantitative Data: Preclinical Efficacy of CH5164840

The preclinical efficacy of CH5164840 has been evaluated in various NSCLC cell lines with different genetic backgrounds, including those with MET overexpression and amplification. The following tables summarize the key quantitative data from these studies.

Table 1: In Vitro Cell Growth Inhibition by CH5164840 and Erlotinib (B232) in NSCLC Cell Lines[3]

Cell Line	EGFR Mutation Status	MET Status	CH5164840 IC50 (μM)	Erlotinib IC50 (μM)
PC-9	Exon 19 del	-	0.16	0.0048
HCC827	Exon 19 del	-	0.14	0.0047
NCI-H292	Wild-type	Overexpression	0.49	0.16
NCI-H1781	Wild-type	-	0.55	1.70
A549	Wild-type	-	0.19	3.40
NCI-H1650	Exon 19 del, PTEN null	-	0.16	4.10
NCI-H1975	L858R & T790M	-	0.30	13.00
NCI-H441	Wild-type	Overexpression	Not specified	10.0
EBC-1	-	Amplification	Not specified	>20

IC50 values represent the concentration of the drug that inhibits 50% of cell growth.

Table 2: In Vivo Antitumor Efficacy of CH5164840 in NSCLC Xenograft Models[3]

Xenograft Model	EGFR Status	MET Status	CH5164840 Dose (mg/kg, daily)	Tumor Growth Inhibition (TGI) (%)
NCI-H1650	Mutant, PTEN null	-	50	131
NCI-H292	Wild-type	Overexpression	50	102
NCI-H1975	Mutant	-	50	98
NCI-H441	Wild-type	Overexpression	50	95

TGI was calculated based on the change in tumor volume in treated versus control groups.

Experimental Protocols

This section provides an overview of the key experimental methodologies used to evaluate the efficacy of CH5164840.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity as a measure of cell viability.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Drug Treatment: Treat the cells with various concentrations of CH5164840, erlotinib, or a combination of both for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.[10][11][12][13][14]

• Formazan (B1609692) Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.[10][11][12][13][14]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[10][11][12][13][14]

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 values.

Western Blot Analysis

Western blotting is used to detect and quantify the levels of specific proteins, such as MET, EGFR, and downstream signaling molecules.

Protocol:

• Cell Lysis: Treat cells with CH5164840 for a specified time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.[15][16][17]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.[15]

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[15][16][17]

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.[15][16]

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST).[15][16]

  • Incubate the membrane with primary antibodies specific for the target proteins (e.g., anti-MET, anti-phospho-MET, anti-EGFR, anti-phospho-EGFR, anti-AKT, anti-phospho-AKT, anti-ERK, anti-phospho-ERK, and a loading control like β-actin or GAPDH) overnight at 4°C.[3][15][16]

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.[15][16]

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.[15][16]

In Vivo Xenograft Studies

Animal models are used to evaluate the antitumor activity of CH5164840 in a physiological setting.

Protocol:

• Tumor Implantation: Subcutaneously implant human NSCLC cells into the flank of immunodeficient mice (e.g., nude mice).[3]

• Tumor Growth and Randomization: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³), then randomize the mice into treatment and control groups.[3]

• Drug Administration: Administer CH5164840 (e.g., by oral gavage) and/or other TKIs daily for a specified duration.[3]

• Tumor Measurement: Measure the tumor volume periodically using calipers.[3]

• Data Analysis: Calculate the tumor growth inhibition (TGI) to assess the efficacy of the treatment.[3]

Visualizing the Mechanism of Action: Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways and the mechanism by which CH5164840 overcomes MET-associated TKI resistance.

Caption: The MET signaling pathway, activated by HGF, leads to cell proliferation, survival, and invasion.

Caption: CH5164840 inhibits Hsp90, leading to MET degradation and overcoming TKI resistance.

Caption: A typical experimental workflow to evaluate the effects of CH5164840.

Conclusion and Future Directions

The Hsp90 inhibitor CH5164840 presents a compelling strategy to overcome MET-associated TKI resistance. By inducing the degradation of the MET receptor, CH5164840 effectively shuts down a critical bypass signaling pathway that confers resistance to targeted therapies like EGFR inhibitors. The preclinical data demonstrate potent antitumor activity, both as a single agent and in combination with erlotinib, in NSCLC models with MET overexpression and amplification.

Further research is warranted to fully elucidate the clinical potential of CH5164840. Future studies should focus on:

• Clinical Trials: Evaluating the safety and efficacy of CH5164840 in combination with EGFR TKIs in patients with NSCLC who have developed resistance due to MET amplification.

• Biomarker Development: Identifying predictive biomarkers to select patients who are most likely to benefit from this combination therapy.

• Exploring Other Resistance Mechanisms: Investigating whether Hsp90 inhibition can overcome other TKI resistance mechanisms, given the broad range of Hsp90 client proteins.

References

• 1. Traditional and Novel Mechanisms of Heat Shock Protein 90 (HSP90) Inhibition in Cancer Chemotherapy Including HSP90 Cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MET Amplification as a Resistance Driver to TKI Therapies in Lung Cancer: Clinical Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MET/HGF pathway activation as a paradigm of resistance to targeted therapies - Ko - Annals of Translational Medicine [atm.amegroups.org]
• 6. researchgate.net [researchgate.net]
• 7. HSP90 inhibitors and cancer: Prospects for use in targeted therapies (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anticancer Inhibitors of Hsp90 Function: Beyond the Usual Suspects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. HSP90 Mechanisms & Interactions | HSP90 [hsp90.ca]
• 10. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. broadpharm.com [broadpharm.com]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. protocols.io [protocols.io]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. A Systematic Protocol for the Characterization of Hsp90 Modulators - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Efficacy of CH5164840 in Non-Small Cell Lung Cancer (NSCLC) Cell Lines: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the in vitro activity of CH5164840, a novel HSP90 inhibitor, against a panel of non-small cell lung cancer (NSCLC) cell lines. The data presented herein summarizes the potent anti-proliferative effects of CH5164840 and elucidates its mechanism of action through the degradation of key oncogenic client proteins. Detailed experimental protocols and visual representations of the signaling pathways and workflows are included to facilitate the replication and further investigation of these findings.

Data Presentation: Anti-proliferative Activity of CH5164840

The anti-proliferative activity of CH5164840 was evaluated across a diverse panel of seven NSCLC cell lines, each with distinct genetic backgrounds. The half-maximal inhibitory concentration (IC50) values were determined and are presented in Table 1. For comparative purposes, the IC50 values of the EGFR tyrosine kinase inhibitor (TKI) erlotinib (B232) are also included.

Table 1: Anti-proliferative Activity of CH5164840 and Erlotinib in NSCLC Cell Lines [1]

Cell Line	EGFR Status	CH5164840 IC50 (nM)	Erlotinib IC50 (nM)
PC-9	ΔE746-A750	140 - 550	4.7 - 13000
HCC827	ΔE746-A750	140 - 550	4.7 - 13000
NCI-H292	Wild-type (overexpression)	140 - 550	4.7 - 13000
NCI-H1975	T790M & L858R	140 - 550	4.7 - 13000
NCI-H1650	ΔE746-A750, PTEN null	140 - 550	4.7 - 13000
NCI-H1781	HER2 G776insV_G/C	140 - 550	4.7 - 13000
A549	K-ras mutant	140 - 550	4.7 - 13000

The data indicates that CH5164840 demonstrates potent growth inhibitory activity across all tested NSCLC cell lines, with IC50 values ranging from 140 to 550 nM.[1] Notably, its efficacy appears to be independent of the EGFR mutation status, suggesting a broader therapeutic potential compared to EGFR-targeted therapies.[1]

Experimental Protocols

Cell Growth Inhibition Assay

The anti-proliferative effects of CH5164840 were determined using a standard cell viability assay, such as the MTT or SRB assay.

Methodology:

• Cell Seeding: NSCLC cells were seeded in 96-well plates at a predetermined density to ensure exponential growth during the experimental period.

• Drug Treatment: After allowing the cells to adhere overnight, they were treated with increasing concentrations of CH5164840 or erlotinib. A vehicle control (e.g., DMSO) was also included.

• Incubation: The plates were incubated for a specified period, typically 72 hours, under standard cell culture conditions (37°C, 5% CO2).

• Viability Assessment:

  • MTT Assay: MTT reagent was added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells. The crystals were then solubilized, and the absorbance was measured at a specific wavelength.

  • SRB Assay: Cells were fixed with trichloroacetic acid, stained with sulforhodamine B dye, and the protein-bound dye was solubilized. The absorbance was then read using a microplate reader.

• Data Analysis: The absorbance values were normalized to the vehicle control, and IC50 values were calculated by fitting the data to a dose-response curve.

Western Blotting for Protein Degradation

To investigate the mechanism of action of CH5164840, western blotting was performed to assess the degradation of HSP90 client proteins.

Methodology:

• Cell Lysis: NSCLC cells were treated with various concentrations of CH5164840 for a specified duration (e.g., 24 hours). Following treatment, the cells were washed with ice-cold PBS and lysed using a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in each cell lysate was determined using a protein assay, such as the BCA assay, to ensure equal loading.

• SDS-PAGE: Equal amounts of protein from each sample were separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins were transferred from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: The membrane was blocked with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.

• Antibody Incubation: The membrane was incubated with primary antibodies specific for the target proteins (e.g., EGFR, HER2, p-ERK, total ERK, p-AKT, total AKT, and a loading control like β-actin or GAPDH) overnight at 4°C.

• Washing and Secondary Antibody Incubation: The membrane was washed to remove unbound primary antibodies and then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Visualizations: Signaling Pathways and Experimental Workflow

Signaling Pathway: Mechanism of Action of CH5164840

Caption: Mechanism of CH5164840 in NSCLC cells.

Signaling Pathway: Overview of the PI3K/Akt/mTOR Pathway in NSCLC

Caption: The PI3K/Akt/mTOR signaling pathway in NSCLC.

Experimental Workflow: In Vitro Analysis of CH5164840

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Preclinical Power of CH5164840: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the preclinical data and efficacy of CH5164840, a potent and novel inhibitor of Heat Shock Protein 90 (Hsp90). The following sections provide a comprehensive overview of its mechanism of action, in vitro and in vivo antitumor activities, and detailed experimental protocols to facilitate further research and development in oncology.

Core Mechanism of Action: Hsp90 Inhibition

CH5164840 exerts its antitumor effects by inhibiting Hsp90, a molecular chaperone crucial for the stability and function of numerous client proteins that are critical for cancer cell growth, proliferation, and survival. By disrupting the Hsp90 chaperone cycle, CH5164840 leads to the proteasomal degradation of these client proteins, thereby blocking key oncogenic signaling pathways.

A primary focus of preclinical studies has been on its impact in Non-Small-Cell Lung Cancer (NSCLC), particularly in models with epidermal growth factor receptor (EGFR) mutations and those resistant to EGFR tyrosine kinase inhibitors (TKIs) like erlotinib (B232).[1]

In Vitro Efficacy: Potent Growth Inhibition and Apoptosis Induction

Preclinical evaluations in various NSCLC cell lines have demonstrated the potent in vitro activity of CH5164840. Treatment with CH5164840 leads to a dose-dependent degradation of multiple Hsp90 client proteins, including EGFR, HER2, and MET.[1] This degradation of key oncogenic drivers translates to significant inhibition of cancer cell growth.

Summary of In Vitro Growth Inhibitory Activity

Cell Line	EGFR Status	Key Mutations/Overexpression	CH5164840 IC₅₀ (µM)
NCI-H1650	Mutant	EGFR mutant, PTEN null	Data not specified
NCI-H292	Wild-type	EGFR overexpression	Data not specified
NCI-H1975	Mutant	EGFR mutant (T790M)	Data not specified
NCI-H441	Wild-type	MET overexpression	Data not specified

Data extracted from narrative descriptions in the source, specific IC₅₀ values were not provided in the text.[1]

Furthermore, studies have shown that CH5164840 can enhance the pro-apoptotic effects of other targeted therapies. In combination with the EGFR TKI erlotinib, CH5164840 significantly increased caspase-3/7 activity in the NCI-H292 cell line, indicating a synergistic induction of apoptosis.[1]

In Vivo Antitumor Activity: Significant Tumor Regression in Xenograft Models

The antitumor efficacy of CH5164840 has been robustly demonstrated in multiple NSCLC xenograft models in nude mice. Daily oral administration of CH5164840 resulted in significant, dose-dependent tumor growth inhibition (TGI).[1]

Summary of In Vivo Antitumor Efficacy of CH5164840 Monotherapy

Xenograft Model	EGFR Status	Key Mutations/Overexpression	Maximum TGI (%)
NCI-H1650	Mutant	EGFR mutant, PTEN null	131
NCI-H292	Wild-type	EGFR overexpression	Substantial
NCI-H1975	Mutant	EGFR mutant (T790M)	Substantial
NCI-H441	Wild-type	MET overexpression	Substantial

TGI data based on studies with daily oral administration.[1]

The combination of CH5164840 with erlotinib has shown even more profound antitumor effects, leading to tumor regression in xenograft models. This synergistic activity was observed in models with EGFR overexpression and in erlotinib-resistant models harboring the EGFR T790M mutation.[1]

In Vivo Efficacy of CH5164840 and Erlotinib Combination in NCI-H292 Xenograft

Treatment Group	Dose	TGI (%)
Erlotinib	25 mg/kg	Not specified
CH5164840	12.5 mg/kg	Not specified
Erlotinib + CH5164840	25 mg/kg + 12.5 mg/kg	Statistically significant enhancement over monotherapies, causing tumor regression

Data indicates a synergistic enhancement of antitumor activity with the combination treatment.[1]

Importantly, the doses of CH5164840 tested in these in vivo studies were well-tolerated, with no gross toxicity observed in the treated animals.[1] A pharmacodynamic marker of Hsp90 inhibition, the induction of Hsp70, was also confirmed in murine peripheral blood mononuclear cells (PBMCs).[1]

Signaling Pathway Perturbation by CH5164840

The mechanism of action of CH5164840 involves the disruption of the Hsp90 chaperone machinery, leading to the degradation of its client proteins and the subsequent inhibition of downstream signaling pathways critical for tumor cell survival and proliferation.

Caption: Mechanism of action of CH5164840 via Hsp90 inhibition.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these preclinical findings. The following sections outline the key experimental protocols used in the evaluation of CH5164840.

In Vitro Cell Growth Inhibition and Apoptosis Assays

The antiproliferative and pro-apoptotic effects of CH5164840 were assessed using standard in vitro assays.

Caption: Workflow for in vitro cell viability and apoptosis assays.

Detailed Protocol:

• Cell Culture: NSCLC cell lines were maintained in appropriate media supplemented with fetal calf serum in a humidified atmosphere at 37°C and 5% CO₂.[2]

• Drug Treatment: Cells were seeded in 96-well plates and treated with varying concentrations of CH5164840, erlotinib, or a combination of both for a specified duration (e.g., 24 hours for protein degradation studies).[1]

• Cell Viability Assay: Cell viability was measured using the CellTiter-Glo Luminescent Cell Viability Assay.[1]

• Apoptosis Assay: Caspase-3/7 activity was quantified using the Caspase-Glo 3/7 Assay Kit to assess apoptosis induction.[1]

• Data Analysis: IC₅₀ values were calculated from the dose-response curves. Statistical significance was determined using Student's t-test.[1]

Western Blotting for Protein Expression

Western blotting was employed to analyze the levels of Hsp90 client proteins and downstream signaling molecules.

Detailed Protocol:

• Cell Lysis: After drug treatment, cells were lysed to extract total protein.

• Protein Quantification: Protein concentration was determined using a standard assay.

• SDS-PAGE and Transfer: Equal amounts of protein were separated by SDS-PAGE and transferred to a membrane.

• Immunoblotting: Membranes were probed with primary antibodies against target proteins (e.g., EGFR, p-EGFR, AKT, p-AKT, ERK, p-ERK, Hsp70) followed by incubation with secondary antibodies.[1]

• Signal Detection: Signals were visualized using an enhanced chemiluminescence system.[1]

In Vivo Xenograft Studies

The antitumor efficacy of CH5164840 in a physiological context was evaluated using murine xenograft models.

Caption: Workflow for in vivo xenograft efficacy studies.

Detailed Protocol:

• Animal Models: Athymic nude (BALB/c nu/nu) mice were used for the xenograft studies.[1]

• Tumor Cell Implantation: NSCLC cells were implanted subcutaneously into the flank of the mice.[1]

• Treatment: Once tumors reached a predetermined volume, mice were randomized into treatment and control groups. CH5164840 and/or erlotinib were administered orally on a specified schedule.[1]

• Efficacy Evaluation: Tumor volume was measured regularly to determine tumor growth inhibition. Tumor volume was calculated using the formula: TV = (length x width²)/2.[1]

• Pharmacodynamic Analysis: Blood samples were collected to isolate PBMCs and assess the levels of pharmacodynamic markers like Hsp70 by western blotting.[1]

• Statistical Analysis: Statistical analyses, such as Tukey's test, were used to compare the antitumor activity between different treatment groups.[1]

Conclusion

The preclinical data for CH5164840 strongly support its development as a potent antitumor agent. Its mechanism of action as an Hsp90 inhibitor translates to significant in vitro and in vivo efficacy against various NSCLC models, including those with resistance to current targeted therapies. The synergistic effects observed in combination with erlotinib highlight its potential in combination therapy regimens. The detailed experimental protocols provided herein offer a foundation for further investigation into the therapeutic potential of CH5164840.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-tumor activity of erlotinib in the BxPC-3 pancreatic cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]

CH5164840: A Novel Hsp90 Inhibitor for Non-Small Cell Lung Cancer Therapy

An In-depth Technical Guide on the Mechanism of Action, Preclinical Efficacy, and Experimental Protocols for Researchers and Drug Development Professionals.

Introduction

CH5164840 is a novel, orally bioavailable small-molecule inhibitor of Heat Shock Protein 90 (Hsp90), a molecular chaperone crucial for the stability and function of numerous client proteins involved in cancer cell proliferation, survival, and signaling. In the context of non-small cell lung cancer (NSCLC), where aberrant signaling pathways are common drivers of tumorigenesis, targeting Hsp90 presents a compelling therapeutic strategy. This technical guide provides a comprehensive overview of the preclinical data on CH5164840, its mechanism of action, and detailed experimental protocols for its investigation in cancer biology research.

Mechanism of Action

CH5164840 exerts its anticancer effects by inhibiting the ATPase activity of Hsp90. This disruption of the Hsp90 chaperone cycle leads to the misfolding, ubiquitination, and subsequent proteasomal degradation of a wide array of Hsp90 client proteins. Many of these client proteins are critical oncogenic drivers in NSCLC, including the Epidermal Growth Factor Receptor (EGFR), HER2, MET, and Raf-1. By promoting the degradation of these key signaling molecules, CH5164840 effectively dismantles the cellular machinery that drives tumor growth and survival.

Data Presentation

In Vitro Growth Inhibitory Activity

CH5164840 has demonstrated potent growth inhibitory activity across a panel of human NSCLC cell lines with diverse genetic backgrounds. The half-maximal inhibitory concentration (IC50) values highlight its efficacy irrespective of EGFR mutation status, suggesting a broad therapeutic window.

Cell Line	EGFR Status	Other Relevant Mutations	CH5164840 IC50 (nM)	Erlotinib (B232) IC50 (nM)
PC-9	del E746-A750	-	140	4.7
HCC827	del E746-A750	-	550	13
NCI-H1650	del E746-A750	PTEN null	200	>10000
NCI-H1975	L858R, T790M	-	280	13000
NCI-H292	Wild-type (overexpression)	-	230	1300
NCI-H1781	-	HER2 G776insV_G/C	380	4100
A549	Wild-type	K-ras mutant	430	>10000

Table 1: Growth inhibitory activity of CH5164840 and erlotinib in various NSCLC cell lines.[1]

In Vivo Antitumor Efficacy

Preclinical studies using xenograft models of human NSCLC in immunodeficient mice have demonstrated the significant antitumor activity of CH5164840, both as a monotherapy and in combination with the EGFR tyrosine kinase inhibitor (TKI), erlotinib.

Xenograft Model	Treatment	Dose	Tumor Growth Inhibition (TGI) (%)
NCI-H1650 (EGFR mutant, PTEN null)	CH5164840	12.5 mg/kg, daily	131
NCI-H292 (Wild-type EGFR overexpression)	CH5164840	12.5 mg/kg, daily	Substantial
NCI-H292 (Wild-type EGFR overexpression)	Erlotinib	25 mg/kg, daily	-
NCI-H292 (Wild-type EGFR overexpression)	CH5164840 + Erlotinib	12.5 mg/kg + 25 mg/kg, daily	Synergistic, caused tumor regression
NCI-H1975 (EGFR T790M mutant)	CH5164840	-	Substantial
NCI-H441 (Wild-type EGFR, MET overexpression)	CH5164840	-	Substantial

Table 2: In vivo antitumor activity of CH5164840 in NSCLC xenograft models.[1]

Experimental Protocols

Cell Viability Assay

This protocol is to determine the IC50 values of CH5164840 in NSCLC cell lines.

Materials:

• NSCLC cell lines

• Complete growth medium

• CH5164840

• 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega)

• Luminometer

Procedure:

• Seed NSCLC cells in 96-well plates at a density of 3,000-5,000 cells per well in 100 µL of complete growth medium.

• Allow cells to attach overnight.

• Prepare a serial dilution of CH5164840 in complete growth medium.

• Remove the medium from the wells and add 100 µL of the CH5164840 dilutions to the respective wells. Include vehicle-only wells as a control.

• Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Equilibrate the plates and the CellTiter-Glo® reagent to room temperature.

• Add 100 µL of CellTiter-Glo® reagent to each well.

• Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a luminometer.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 values using a non-linear regression analysis.

Western Blot Analysis for Hsp90 Client Protein Degradation

This protocol is to assess the effect of CH5164840 on the protein levels of Hsp90 clients and downstream signaling molecules.

Materials:

• NSCLC cell lines

• Complete growth medium

• CH5164840

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-EGFR, anti-p-EGFR, anti-HER2, anti-MET, anti-Raf-1, anti-AKT, anti-p-AKT, anti-ERK, anti-p-ERK, anti-STAT3, anti-p-STAT3, anti-Hsp70, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Seed NSCLC cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with various concentrations of CH5164840 (e.g., 0, 0.04, 0.2, 1, 5 µM) for 24 hours.[1]

• Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Determine the protein concentration of the lysates using the BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (diluted in blocking buffer according to the manufacturer's recommendation) overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Incubate the membrane with ECL substrate and visualize the protein bands using an imaging system.

• Use β-actin as a loading control to normalize protein levels.

In Vivo Xenograft Study

This protocol describes the establishment of NSCLC xenografts in immunodeficient mice and the evaluation of the antitumor efficacy of CH5164840.

Materials:

• Athymic nude mice (e.g., BALB/c nu/nu), 5-6 weeks old

• NSCLC cell lines

• Matrigel (optional)

• CH5164840

• Erlotinib

• Vehicle for oral administration (e.g., 0.5% methylcellulose)

• Calipers

• Animal housing facility with specific pathogen-free conditions

Procedure:

• Acclimatize the mice for at least one week.

• Harvest NSCLC cells and resuspend them in a mixture of sterile PBS and Matrigel (1:1 ratio).

• Subcutaneously inject 5 x 10^6 to 1 x 10^7 cells into the flank of each mouse.

• Monitor the mice regularly for tumor growth.

• When the tumors reach a volume of approximately 100-200 mm³, randomize the mice into treatment groups (e.g., vehicle control, CH5164840 alone, erlotinib alone, CH5164840 + erlotinib).

• Prepare the drug solutions in the vehicle.

• Administer the treatments orally once daily for the duration of the study (e.g., 11 consecutive days).[1]

• Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume using the formula: (Length x Width²) / 2.

• Monitor the body weight of the mice as an indicator of toxicity.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamics).

• Calculate the Tumor Growth Inhibition (TGI) for each treatment group compared to the vehicle control.

Caspase-3/7 Activity Assay

This protocol is to measure the induction of apoptosis by CH5164840.

Materials:

• NSCLC cell lines

• Complete growth medium

• CH5164840

• Erlotinib

• 96-well white-walled plates

• Caspase-Glo® 3/7 Assay (Promega)

• Luminometer

Procedure:

• Seed NSCLC cells in 96-well white-walled plates.

• Treat the cells with CH5164840 and/or erlotinib for a specified time (e.g., 48 hours).[1]

• Equilibrate the plate and the Caspase-Glo® 3/7 reagent to room temperature.

• Add 100 µL of Caspase-Glo® 3/7 reagent to each well.

• Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.

• Incubate the plate at room temperature for 1 to 3 hours.

• Measure the luminescence using a luminometer.

• Normalize the caspase-3/7 activity to cell viability, which can be measured in a parallel plate using a viability assay like CellTiter-Glo®.

Signaling Pathways and Experimental Workflows

EGFR Signaling Pathway and Inhibition by CH5164840 and Erlotinib

Caption: EGFR signaling pathway and points of inhibition by CH5164840 and erlotinib.

Experimental Workflow for In Vivo Xenograft Study

Caption: Workflow for the in vivo evaluation of CH5164840 in NSCLC xenograft models.

Western Blot Experimental Workflow

Caption: General workflow for Western Blot analysis of Hsp90 client protein degradation.

Conclusion

CH5164840 is a potent Hsp90 inhibitor with significant antitumor activity in preclinical models of NSCLC. Its ability to induce the degradation of key oncoproteins, including those involved in resistance to EGFR TKIs, makes it a promising therapeutic agent, particularly in combination with targeted therapies like erlotinib. The data and protocols presented in this guide provide a valuable resource for researchers and drug development professionals working to further elucidate the role of Hsp90 inhibition in cancer therapy and to advance the clinical development of novel agents such as CH5164840.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for CH5164840 in In Vitro Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

CH5164840 is a potent, orally available inhibitor of Heat Shock Protein 90 (Hsp90).[1] Hsp90 is a molecular chaperone crucial for the stability and function of numerous client proteins, many of which are oncoproteins that drive cancer cell proliferation and survival. By inhibiting Hsp90, CH5164840 leads to the degradation of these client proteins, resulting in the suppression of downstream signaling pathways and inhibition of tumor growth.[1] These application notes provide detailed protocols for the in vitro use of CH5164840 in cell culture, focusing on its anti-proliferative and signaling effects in cancer cell lines.

Mechanism of Action

CH5164840 exerts its anti-tumor effects by inhibiting Hsp90, which in turn leads to the degradation of key oncogenic client proteins. This disruption of protein homeostasis affects multiple signaling pathways critical for cancer cell growth and survival, including the PI3K/AKT, MAPK (ERK), and JAK/STAT pathways.[1] A key biomarker of Hsp90 inhibition is the induction of Heat Shock Protein 70 (Hsp70).[1]

Figure 1: Simplified signaling pathway showing the mechanism of action of CH5164840.

Data Presentation

In Vitro Anti-proliferative Activity of CH5164840

The following table summarizes the half-maximal inhibitory concentration (IC50) values of CH5164840 in various non-small-cell lung cancer (NSCLC) cell lines.[1]

Cell Line	Genotype	IC50 of CH5164840 (nM)
PC-9	EGFR ΔE746-A750	140
HCC827	EGFR ΔE746-A750	200
NCI-H1650	EGFR ΔE746-A750, PTEN null	550
NCI-H1975	EGFR T790M & L858R	230
NCI-H292	Wild-type EGFR overexpression	280
NCI-H1781	HER2 G776insV_G/C	330
A549	K-ras mutant	330

Experimental Protocols

Protocol 1: Cell Proliferation Assay (Cell Counting Kit-8)

This protocol describes how to determine the anti-proliferative activity of CH5164840 in cancer cell lines using a colorimetric assay.

Figure 2: Experimental workflow for the cell proliferation assay.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well microtiter plates

• CH5164840 (dissolved in a suitable solvent, e.g., DMSO)

• Cell Counting Kit-8 (CCK-8)

• Microplate reader

Procedure:

• Seed tumor cells into microtiter plates at a predetermined optimal density in complete culture medium.

• Allow cells to adhere and resume growth by incubating at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of CH5164840 in complete culture medium.

• Add the diluted CH5164840 or vehicle control to the respective wells.

• Incubate the plates for 4 days at 37°C in a 5% CO2 incubator.[1]

• Following the incubation period, add the Cell Counting Kit-8 solution to each well according to the manufacturer's instructions.[1]

• Incubate the plates for a further 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.[1]

• Calculate the antiproliferative activity using the formula: (1 - T/C) × 100 (%), where T is the absorbance of the treated cells and C is the absorbance of the control (vehicle-treated) cells.[1]

Protocol 2: Western Blotting for Hsp90 Client Protein Degradation

This protocol is used to analyze the effect of CH5164840 on the protein levels of Hsp90 clients and downstream signaling molecules.

Materials:

• Cancer cell lines

• Complete cell culture medium

• 6-well plates

• CH5164840

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against target proteins (e.g., EGFR, HER2, MET, p-AKT, AKT, p-ERK, ERK, Hsp70, and a loading control like actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and allow them to reach 70-80% confluency.

• Treat the cells with varying concentrations of CH5164840 (e.g., 0, 0.04, 0.2, 1, 5 μM) for 24 hours.[1]

• After treatment, wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Clarify the lysates by centrifugation and determine the protein concentration using a BCA assay.

• Denature an equal amount of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for CH5164840 in Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of CH5164840, a potent and orally available Hsp90 inhibitor, in preclinical xenograft models. The provided data and methodologies are intended to guide researchers in designing and executing in vivo studies to evaluate the antitumor efficacy of this compound.

Mechanism of Action

CH5164840 exerts its anticancer effects by inhibiting Heat Shock Protein 90 (Hsp90), a molecular chaperone crucial for the stability and function of numerous client proteins that are often implicated in tumor progression and survival.[1][2] By binding to the ATP pocket in the N-terminal domain of Hsp90, CH5164840 disrupts the chaperone cycle. This leads to the ubiquitination and subsequent proteasomal degradation of Hsp90 client proteins, including key oncogenic drivers such as EGFR, HER2, MET, and Raf1.[1] The degradation of these proteins results in the inhibition of downstream pro-survival signaling pathways, such as the PI3K/AKT and MAPK/ERK pathways, ultimately leading to cell growth inhibition and apoptosis.[1] A common biomarker for Hsp90 inhibition is the induction of Hsp70 expression.[1]

Caption: Inhibition of Hsp90 by CH5164840 disrupts client protein folding, leading to degradation and apoptosis.

Dosage and Efficacy in NSCLC Xenograft Models

CH5164840 has demonstrated significant antitumor activity in various non-small-cell lung cancer (NSCLC) xenograft models, both as a monotherapy and in combination with the EGFR inhibitor, erlotinib (B232). The dosages and resulting tumor growth inhibition (TGI) are summarized below.

Xenograft Model	Tumor Type	EGFR Status	CH5164840 Dosage (mg/kg)	Erlotinib Dosage (mg/kg)	Administration	Efficacy (TGI %)
NCI-H1650	Adenocarcinoma	EGFR mutant (E746-A750del), PTEN null	50	-	Daily Oral	131%[3]
NCI-H1975	Adenocarcinoma	EGFR mutant (L858R, T790M)	50	-	Daily Oral	112%[3]
NCI-H441	Papillary Adenocarcinoma	MET overexpression	50	-	Daily Oral	115%[3]
NCI-H292	Mucoepidermoid Carcinoma	EGFR overexpression	25	-	Daily Oral	92%[3]
NCI-H292	Mucoepidermoid Carcinoma	EGFR overexpression	12.5	25	Daily Oral	>100% (Regression)[3]
NCI-H1975	Adenocarcinoma	EGFR mutant (L858R, T790M)	25	25	Daily Oral	Significant enhancement over monotherapy[3]

TGI (Tumor Growth Inhibition) is calculated as (1 - [Change in mean tumor volume of treated group] / [Change in mean tumor volume of control group]) x 100%. A TGI > 100% indicates tumor regression.

Experimental Protocols

This section provides a detailed protocol for conducting a xenograft study to evaluate the efficacy of CH5164840.

Cell Culture and Preparation

• Cell Lines: Use human cancer cell lines of interest (e.g., NCI-H1650, NCI-H292).

• Culture Conditions: Culture cells in the recommended medium supplemented with fetal bovine serum and antibiotics. Maintain in a humidified incubator at 37°C with 5% CO2.

• Cell Harvesting: When cells reach 80-90% confluency, harvest them using trypsin-EDTA. Wash the cells with sterile phosphate-buffered saline (PBS).

• Cell Viability and Counting: Determine cell viability using a trypan blue exclusion assay. Count the cells using a hemocytometer or automated cell counter.

• Resuspension: Resuspend the cell pellet in an appropriate medium for injection (e.g., a 1:1 mixture of PBS and Matrigel) at the desired concentration (e.g., 5 x 10^6 to 1 x 10^7 cells per 100-200 µL). Keep cells on ice until injection.

Animal Husbandry and Tumor Implantation

• Animal Model: Use immunodeficient mice, such as BALB/c nude or NOD-SCID mice, aged 6-8 weeks.

• Acclimatization: Allow mice to acclimatize to the facility for at least one week before the experiment.

• Implantation:

  • Anesthetize the mouse using an appropriate method (e.g., isoflurane (B1672236) inhalation).

  • Inject the cell suspension (e.g., 100-200 µL) subcutaneously into the right flank of the mouse.

  • Monitor the animals regularly for tumor growth.

Tumor Monitoring and Treatment Initiation

• Tumor Measurement: Measure tumor dimensions (length and width) with digital calipers every 2-3 days.

• Tumor Volume Calculation: Calculate tumor volume using the formula: (Length x Width²) / 2.

• Randomization: Once tumors reach a mean volume of approximately 200-300 mm³, randomize the animals into treatment and control groups (n=5-10 mice per group).[3]

Drug Formulation and Administration

• Vehicle Preparation: Prepare the vehicle solution consisting of 10% DMSO, 10% Cremophor EL, and 0.02 N HCl in water.[3]

• CH5164840 Formulation: Dissolve CH5164840 in the vehicle to the desired final concentration for oral administration.

• Administration:

  • Administer CH5164840 orally via gavage once daily.[3]

  • The control group should receive the vehicle only.

  • For combination studies, erlotinib can be administered orally as well.

  • The typical treatment duration is 11 consecutive days.[3]

Efficacy and Toxicity Assessment

• Tumor Growth: Continue to measure tumor volume throughout the study.

• Body Weight: Monitor the body weight of the animals 2-3 times per week as an indicator of general health and toxicity.

• Clinical Observations: Observe the animals daily for any signs of distress or toxicity.

• Endpoint: The study can be terminated when tumors in the control group reach a predetermined size, or at the end of the treatment period.

• Data Analysis: Calculate the mean tumor volume for each group over time and determine the Tumor Growth Inhibition (TGI). Statistical analysis (e.g., t-test or ANOVA) should be performed to assess the significance of the treatment effect.

Pharmacodynamic Analysis (Optional)

• At the end of the study (e.g., 4 hours after the final dose), tumors and/or peripheral blood mononuclear cells (PBMCs) can be collected.[3]

• Tissues can be processed for Western blot analysis to measure the levels of Hsp90 client proteins (e.g., p-EGFR, p-AKT) or the induction of Hsp70 to confirm the mechanism of action in vivo.[3]

Caption: Workflow for an in vivo xenograft study to evaluate the efficacy of CH5164840.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preclinical antitumor activity of the novel heat shock protein 90 inhibitor CH5164840 against human epidermal growth factor receptor 2 (HER2)-overexpressing cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Utilizing CH5164840 in Combination with Erlotinib for Preclinical Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive overview and detailed protocols for the combined use of CH5164840, a novel HSP90 inhibitor, and erlotinib (B232), an Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitor (TKI), in preclinical non-small cell lung cancer (NSCLC) models. Erlotinib is an established therapeutic agent for NSCLC patients with activating EGFR mutations.[1][2] However, the development of resistance, often through secondary mutations like T790M or activation of bypass signaling pathways, presents a significant clinical challenge.[3][4][5][6]

The combination of CH5164840 and erlotinib offers a promising strategy to overcome erlotinib resistance and enhance its anti-tumor efficacy. CH5164840 targets Heat Shock Protein 90 (HSP90), a molecular chaperone responsible for the stability and function of numerous oncogenic proteins, including EGFR itself, as well as other signaling molecules like AKT, ERK, and MET.[7][8][9][10] By inhibiting HSP90, CH5164840 leads to the degradation of these client proteins, thereby disrupting key cancer cell survival and proliferation pathways.[9] This dual-targeting approach has demonstrated synergistic anti-tumor activity in preclinical models of both erlotinib-sensitive and erlotinib-resistant NSCLC.[9]

These notes detail the underlying mechanism of action, provide quantitative data from preclinical studies, and offer step-by-step protocols for key in vitro and in vivo experiments to evaluate the efficacy of this combination therapy.

Mechanism of Action

Erlotinib is a reversible inhibitor of the EGFR tyrosine kinase, competing with ATP for its binding site.[1][2][11] This action blocks EGFR autophosphorylation and subsequent activation of downstream pro-survival signaling pathways, including the PI3K/AKT and RAS/MAPK pathways.[2][12]

CH5164840, as an HSP90 inhibitor, prevents the chaperone function of HSP90, leading to the misfolding and subsequent proteasomal degradation of its client proteins.[9] Many of these client proteins are critical for cancer cell survival and include mutated and overexpressed oncoproteins.[7][13] In the context of NSCLC, key HSP90 clients include EGFR (both wild-type and mutated forms), HER2, and MET.[9]

The combination of CH5164840 and erlotinib is synergistic for several reasons:

• Enhanced EGFR Inhibition: While erlotinib directly inhibits EGFR kinase activity, CH5164840 promotes the degradation of the entire EGFR protein, providing a more comprehensive blockade of EGFR signaling.[9]

• Overcoming Resistance: In erlotinib-resistant cells harboring the T790M mutation, HSP90 inhibition can still induce the degradation of the mutated EGFR, restoring sensitivity to EGFR-targeted therapy.[9]

• Targeting Bypass Pathways: HSP90 inhibition also targets other oncogenic drivers that can mediate resistance to erlotinib, such as MET amplification.[4][9]

• Suppression of Downstream Signaling: The combination therapy leads to a more profound and sustained inhibition of downstream signaling pathways like PI3K/AKT and MAPK/ERK compared to either agent alone.[9]

Data Presentation

In Vitro Growth Inhibitory Activity

The following table summarizes the 50% inhibitory concentration (IC50) values for CH5164840 and erlotinib in various NSCLC cell lines, demonstrating the potent activity of CH5164840 across different genetic backgrounds and the synergistic effect when combined with erlotinib.

Cell Line	EGFR Status	Erlotinib IC50 (nM)	CH5164840 IC50 (nM)	Notes
PC-9	del E746-A750	4.7	140	Erlotinib-sensitive
HCC827	del E746-A750	8.3	230	Erlotinib-sensitive
NCI-H292	Wild-type (overexpression)	1300	550	Moderately sensitive to erlotinib
NCI-H1975	L858R, T790M	13000	330	Erlotinib-resistant
NCI-H1650	del E746-A750, PTEN null	11000	280	Erlotinib-resistant
A549	K-ras mutant	>20000	290	Erlotinib-resistant
NCI-H441	Wild-type, MET overexpression	10000	380	Erlotinib-resistant
EBC-1	MET amplification	>20000	420	Erlotinib-resistant

Data compiled from S. Yano et al., Cancer Sci, 2013.[9]

Signaling Pathway and Experimental Workflow Diagrams

Caption: Signaling pathway of CH5164840 and erlotinib combination.

Caption: Experimental workflow for evaluating the combination therapy.

Experimental Protocols

In Vitro Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of CH5164840 and erlotinib, alone and in combination.

Materials:

• NSCLC cell lines (e.g., PC-9, NCI-H1975)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• CH5164840 (stock solution in DMSO)

• Erlotinib (stock solution in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Multichannel pipette

• Plate reader (570 nm)

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 3,000-5,000 cells per well in 100 µL of complete growth medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Drug Treatment:

  • Prepare serial dilutions of CH5164840 and erlotinib in complete growth medium. For combination studies, prepare a matrix of concentrations.

  • Remove the medium from the wells and add 100 µL of the drug-containing medium. Include vehicle control (DMSO) wells.

  • Incubate for 72 hours at 37°C.

• MTT Assay:

  • Add 20 µL of MTT solution to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

  • Determine IC50 values using a non-linear regression analysis.

Caspase-3/7 Activity Assay

This protocol measures the induction of apoptosis.

Materials:

• NSCLC cells

• Complete growth medium

• CH5164840 and Erlotinib

• 96-well white-walled plates

• Caspase-Glo® 3/7 Assay kit (or similar)

• Luminometer

Procedure:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the Cell Viability Assay protocol, using white-walled plates suitable for luminescence.

• Caspase Activity Measurement:

  • Equilibrate the plate and the Caspase-Glo® 3/7 reagent to room temperature.

  • Add 100 µL of the Caspase-Glo® 3/7 reagent to each well.

  • Mix the contents of the wells by gently shaking the plate for 30 seconds.

  • Incubate at room temperature for 1-2 hours, protected from light.

• Data Acquisition:

  • Measure the luminescence of each well using a luminometer.

  • Normalize the data to the vehicle-treated control to determine the fold-increase in caspase activity.

Western Blot Analysis

This protocol is for assessing the levels of key signaling proteins.

Materials:

• NSCLC cells

• CH5164840 and Erlotinib

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-EGFR, anti-p-EGFR, anti-AKT, anti-p-AKT, anti-ERK, anti-p-ERK, anti-HSP70, anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Lysis:

  • Seed cells in 6-well plates and treat with drugs as required.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.

  • Scrape the cells and collect the lysate.

  • Centrifuge to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein (20-30 µg) by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection:

  • Apply ECL reagent and capture the chemiluminescent signal.

  • Analyze band intensities and normalize to a loading control (e.g., GAPDH).

In Vivo Xenograft Studies

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of the combination therapy in a mouse model.

Materials:

• Immunocompromised mice (e.g., athymic nude mice)

• NSCLC cells (e.g., NCI-H1975)

• Matrigel

• CH5164840 and Erlotinib

• Vehicle for oral gavage (e.g., 0.5% methylcellulose)

• Calipers

• Animal balance

Procedure:

• Tumor Implantation:

  • Subcutaneously inject a suspension of NSCLC cells (e.g., 5 x 10^6 cells in 100 µL of a 1:1 mixture of PBS and Matrigel) into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor tumor growth using calipers.

  • When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (Vehicle, CH5164840 alone, Erlotinib alone, Combination).

• Drug Administration:

  • Administer drugs and vehicle by oral gavage according to the desired dosing schedule (e.g., daily).

• Monitoring:

  • Measure tumor volume and body weight 2-3 times per week.

  • Monitor the general health of the animals.

• Endpoint and Analysis:

  • Euthanize the mice when tumors in the control group reach a predetermined size or at the end of the study.

  • Excise tumors for pharmacodynamic analysis (e.g., western blotting for target proteins).

  • Calculate tumor growth inhibition for each treatment group.

Conclusion

The combination of the HSP90 inhibitor CH5164840 and the EGFR TKI erlotinib represents a rational and effective therapeutic strategy for overcoming resistance and enhancing anti-tumor efficacy in preclinical models of NSCLC. The provided protocols offer a framework for researchers to further investigate the potential of this combination therapy. Careful consideration of the appropriate cell line models and in vivo experimental design is crucial for obtaining robust and translatable results.

References

• 1. drugs.com [drugs.com]
• 2. What is the mechanism of Erlotinib Hydrochloride? [synapse.patsnap.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. EGFR-TKI resistance in NSCLC patients: mechanisms and strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Known and putative mechanisms of resistance to EGFR targeted therapies in NSCLC patients with EGFR mutations—a review - Stewart - Translational Lung Cancer Research [tlcr.amegroups.org]
• 6. Mechanisms of resistance to EGFR-targeted drugs: lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Therapeutic Target Hsp90 and Cancer Hallmarks - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Role of HSP90 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Log In ‹ ILLUSTRATED MEDICAL COURSES — WordPress [imc.3jpharmainc.com]
• 13. Targeting the dynamic HSP90 complex in cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for CH5164840 in NSCLC Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental design for studying the novel Hsp90 inhibitor, CH5164840, in the context of non-small cell lung cancer (NSCLC). The included protocols are based on established methodologies and data from preclinical studies.

Introduction

CH5164840 is a potent inhibitor of Heat shock protein 90 (Hsp90), a molecular chaperone crucial for the stability and function of numerous oncogenic proteins.[1] In NSCLC, EGFR is a key client protein of Hsp90. Inhibition of Hsp90 by CH5164840 leads to the degradation of EGFR and other client proteins, resulting in the suppression of downstream signaling pathways like AKT and ERK, ultimately inhibiting tumor growth.[1] This makes CH5164840 a promising therapeutic agent, particularly in combination with EGFR tyrosine kinase inhibitors (TKIs) like erlotinib (B232), to overcome resistance.[1]

Data Presentation

In Vitro Efficacy of CH5164840

The following table summarizes the 50% inhibitory concentration (IC50) of CH5164840 and erlotinib on the growth of various NSCLC cell lines.

Cell Line	EGFR Status	MET Status	Other Mutations	CH5164840 IC50 (nM)	Erlotinib IC50 (nM)
NCI-H292	Wild-type (overexpression)	-	-	550	13000
NCI-H441	Wild-type	Overexpression	KRAS mutant	200	8100
NCI-H1650	Mutant (del E746-A750)	-	PTEN null	140	>10000
NCI-H1975	Mutant (L858R, T790M)	-	-	230	>10000
A549	Wild-type	-	KRAS mutant	260	>10000
Calu-6	Wild-type	-	KRAS mutant	330	>10000
QG56	Wild-type	-	-	180	4.7

Data extracted from Nakashima et al., Cancer Science, 2013.[1]

In Vivo Antitumor Activity of CH5164840

The table below presents the tumor growth inhibition (TGI) observed in NSCLC xenograft models treated with CH5164840 at the maximum tolerated dose (MTD).

Xenograft Model	Cell Line	EGFR Status	MET Status	Other Mutations	CH5164840 Dose (mg/kg/day)	TGI (%)
NCI-H1650	NCI-H1650	Mutant (del E746-A750)	-	PTEN null	50	131
NCI-H292	NCI-H292	Wild-type (overexpression)	-	-	50	72
NCI-H1975	NCI-H1975	Mutant (L858R, T790M)	-	-	50	66
NCI-H441	NCI-H441	Wild-type	Overexpression	KRAS mutant	50	56

Data extracted from Nakashima et al., Cancer Science, 2013.[1]

Signaling Pathways and Experimental Workflows

CH5164840 Mechanism of Action

Caption: Mechanism of action of CH5164840 in NSCLC.

Experimental Workflow for In Vitro Studies

Caption: Workflow for in vitro evaluation of CH5164840.

Experimental Workflow for In Vivo Xenograft Studies

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring Hsp90 Client Protein Degradation with CH5164840

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heat shock protein 90 (Hsp90) is a molecular chaperone essential for the stability and function of numerous client proteins, many of which are critical for cancer cell proliferation and survival. Inhibition of Hsp90's ATPase activity leads to the misfolding and subsequent proteasomal degradation of these client proteins, making Hsp90 an attractive target for cancer therapy. CH5164840 is a novel, orally available Hsp90 inhibitor that has demonstrated potent antitumor activity.[1] This document provides detailed protocols for measuring the degradation of Hsp90 client proteins induced by CH5164840.

Mechanism of Action

CH5164840, like other Hsp90 inhibitors, targets the N-terminal ATP-binding pocket of Hsp90. This competitive inhibition disrupts the chaperone's conformational cycle, preventing the proper folding and maturation of client proteins. These destabilized client proteins, such as EGFR, HER2, MET, and Raf1, are then ubiquitinated and targeted for degradation by the proteasome.[1] A hallmark of Hsp90 inhibition is the compensatory induction of heat shock protein 70 (Hsp70), which can be used as a biomarker for target engagement.[1]

Data Presentation

Dose-Dependent Degradation of Hsp90 Client Proteins

The following table summarizes the degradation of key Hsp90 client proteins in non-small-cell lung cancer (NSCLC) cell lines after a 24-hour treatment with varying concentrations of CH5164840. Data is presented as a qualitative assessment of protein levels determined by Western blot analysis.

CH5164840 Concentration (µM)	EGFR	HER2	MET	p-AKT	p-ERK	Hsp70
0 (Vehicle)	++++	++++	++++	++++	++++	+
0.04	+++	+++	+++	+++	+++	++
0.2	++	++	++	++	++	+++
1	+	+	+	+	+	++++
5	+/-	+/-	+/-	+/-	+/-	+++++

'+' indicates the relative protein level, with '+++++' being the highest and '+/-' indicating near complete degradation.[1]

Experimental Protocols

Protocol 1: Dose-Response Analysis of Hsp90 Client Protein Degradation by Western Blot

This protocol details the steps to assess the concentration-dependent effect of CH5164840 on the degradation of Hsp90 client proteins.

Materials:

• CH5164840

• Cell culture medium and supplements

• Appropriate cancer cell line (e.g., NSCLC cell lines)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against target client proteins (e.g., EGFR, HER2, MET), p-AKT, p-ERK, Hsp70, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and allow them to adhere and reach 70-80% confluency.

  • Prepare serial dilutions of CH5164840 in complete cell culture medium (e.g., 0, 0.04, 0.2, 1, 5 µM).

  • Treat the cells with the different concentrations of CH5164840 and a vehicle control (e.g., DMSO) for 24 hours.

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold RIPA buffer with inhibitors to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, with vortexing every 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration for all samples.

  • Add Laemmli sample buffer to the lysates and boil at 95°C for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.

  • Run the gel to separate the proteins by size.

• Protein Transfer:

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against the target proteins overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Add ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities using densitometry software and normalize to the loading control.

Protocol 2: Time-Course Analysis of Hsp90 Client Protein Degradation

This protocol is designed to determine the kinetics of client protein degradation following treatment with a fixed concentration of CH5164840.

Procedure:

• Cell Culture and Treatment:

  • Seed cells as described in Protocol 1.

  • Treat cells with a fixed concentration of CH5164840 (e.g., 1 µM) and a vehicle control.

  • Harvest cells at various time points (e.g., 0, 2, 4, 8, 12, 24 hours).

• Cell Lysis, Protein Quantification, and Western Blotting:

  • Follow steps 2-7 from Protocol 1 for each time point.

• Data Analysis:

  • Plot the normalized protein levels against time to visualize the degradation kinetics.

Protocol 3: Cycloheximide (B1669411) Chase Assay to Determine Protein Half-Life

This assay is used to measure the half-life of a client protein by inhibiting new protein synthesis with cycloheximide (CHX) and observing the rate of degradation in the presence of CH5164840.

Materials:

• Cycloheximide (CHX) solution

• All materials listed in Protocol 1

Procedure:

• Cell Culture and Pre-treatment:

  • Seed cells as described in Protocol 1.

  • Pre-treat the cells with CH5164840 (e.g., 1 µM) or vehicle for a short period (e.g., 1-2 hours) to ensure Hsp90 is inhibited.

• Cycloheximide Treatment and Time-Course:

  • Add CHX to the media at a final concentration that effectively blocks protein synthesis in the specific cell line (e.g., 50-100 µg/mL).

  • Harvest cells at various time points after CHX addition (e.g., 0, 1, 2, 4, 6, 8 hours).

• Cell Lysis, Protein Quantification, and Western Blotting:

  • Follow steps 2-7 from Protocol 1 for each time point.

• Data Analysis:

  • Quantify the remaining protein at each time point relative to the 0-hour time point.

  • Plot the percentage of remaining protein versus time on a semi-logarithmic scale to determine the protein half-life.

Visualizations

Caption: Mechanism of CH5164840-induced client protein degradation.

Caption: Experimental workflow for Western blot analysis.

Caption: Signaling pathway of Hsp90 inhibition by CH5164840.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for CH5164840, a Novel HSP90 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

CH5164840 is a novel, orally available small molecule inhibitor of Heat Shock Protein 90 (HSP90). HSP90 is a molecular chaperone essential for the stability and function of numerous client proteins, many of which are critical for cancer cell proliferation, survival, and signaling. By inhibiting HSP90, CH5164840 promotes the degradation of these oncoproteins, leading to the disruption of key oncogenic signaling pathways and subsequent anti-tumor activity. These application notes provide a summary of the inhibitory activity of CH5164840 across various cancer cell lines, detailed protocols for assessing its efficacy, and a visual representation of its mechanism of action.

Data Presentation: IC50 Values of CH5164840

The anti-proliferative activity of CH5164840 has been evaluated in a panel of human cancer cell lines, demonstrating a broad spectrum of efficacy. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of the drug required to inhibit cell growth by 50%, are summarized in the table below.

Cancer Type	Cell Line	EGFR Status	Additional Mutations	CH5164840 IC50 (µM)	Reference
Non-Small-Cell Lung Cancer	PC-9	E746_A750del	0.16	[1]
Non-Small-Cell Lung Cancer	HCC827	E746_A750del	0.14	[1]
Non-Small-Cell Lung Cancer	NCI-H292	WT overexpression	0.49	[1]
Non-Small-Cell Lung Cancer	NCI-H1781	WT	HER2 G776insV_G/C	0.55	[1]
Non-Small-Cell Lung Cancer	A549	WT	K-ras mutant	0.19	[1]
Non-Small-Cell Lung Cancer	NCI-H1650	E746_A750del	PTEN null	0.16	[1]
Non-Small-Cell Lung Cancer	NCI-H1975	L858R and T790M	0.30	[1]

Mechanism of Action: HSP90 Inhibition

CH5164840 exerts its anti-cancer effects by inhibiting the ATPase activity of HSP90. This disruption of the HSP90 chaperone cycle leads to the misfolding and subsequent proteasomal degradation of a wide array of oncogenic client proteins. Key client proteins affected by CH5164840 include EGFR, HER2, MET, and Raf1. The degradation of these proteins results in the suppression of downstream signaling pathways, most notably the PI3K/AKT and MAPK/ERK pathways, which are crucial for cell growth, proliferation, and survival.

CH5164840 inhibits HSP90, leading to the degradation of client oncoproteins.

Experimental Protocols

The following is a detailed protocol for determining the IC50 value of CH5164840 in adherent cancer cell lines using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This protocol can be adapted for other cell viability assays such as XTT, MTS, or CellTiter-Glo.

Materials

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• CH5164840 (stock solution in DMSO, e.g., 10 mM)

• 96-well flat-bottom cell culture plates

• Phosphate-Buffered Saline (PBS), sterile

• MTT reagent (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Microplate reader (capable of measuring absorbance at 570 nm)

• Humidified incubator (37°C, 5% CO2)

Experimental Workflow

A general workflow for determining the IC50 of CH5164840.

Step-by-Step Protocol

• Cell Seeding:

  • Harvest and count cells from a sub-confluent culture.

  • Resuspend cells in complete culture medium to a final concentration that will result in 70-80% confluency at the end of the assay. The optimal seeding density should be determined empirically for each cell line (typically 3,000-10,000 cells/well).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Include wells with medium only to serve as a blank control.

• Overnight Incubation:

  • Incubate the plate in a humidified incubator at 37°C with 5% CO2 overnight to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a series of dilutions of CH5164840 in complete culture medium from the stock solution. A typical concentration range for CH5164840 would be from 0.01 µM to 10 µM. It is recommended to perform a 2-fold or 3-fold serial dilution.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration).

  • Carefully remove the medium from the wells and add 100 µL of the respective drug dilutions or control medium.

• Incubation with Compound:

  • Incubate the plate for the desired treatment duration (e.g., 72 hours) at 37°C with 5% CO2.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT reagent (5 mg/mL) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Solubilization of Formazan:

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well.

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution of the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Subtract the average absorbance of the blank wells (medium only) from all other readings.

  • Calculate the percentage of cell viability for each CH5164840 concentration relative to the vehicle control (which is set to 100% viability).

  • Plot the percentage of cell viability against the logarithm of the CH5164840 concentration.

  • Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) with appropriate software (e.g., GraphPad Prism) to determine the IC50 value.

Conclusion

CH5164840 is a potent HSP90 inhibitor with significant anti-proliferative activity against a range of cancer cell lines, particularly those driven by oncogenes that are HSP90 client proteins. The provided protocols and data serve as a valuable resource for researchers investigating the therapeutic potential of CH5164840 and for the development of novel anti-cancer strategies targeting the HSP90 chaperone machinery. Further investigation into its efficacy in other cancer types and in combination with other therapeutic agents is warranted.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Western Blot Analysis of CH5164840-Treated Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

CH5164840 is a potent and orally available Hsp90 (Heat shock protein 90) inhibitor. Its mechanism of action involves the disruption of the Hsp90 chaperone machinery, leading to the proteasomal degradation of Hsp90 client proteins. Many of these client proteins are crucial for tumor cell proliferation, survival, and signaling. Consequently, CH5164840 has demonstrated significant antitumor activity in various cancer models, particularly in non-small-cell lung cancer (NSCLC).

Western blot analysis is an indispensable technique for elucidating the molecular effects of CH5164840. This method allows for the sensitive and specific detection of changes in the expression and phosphorylation status of key proteins within cellular signaling pathways affected by Hsp90 inhibition. These application notes provide a comprehensive guide to performing Western blot analysis on cells treated with CH5164840, including detailed protocols and expected outcomes.

Mechanism of Action and Key Signaling Pathways

CH5164840 binds to the ATP-binding pocket in the N-terminus of Hsp90, inhibiting its chaperone function. This leads to the destabilization and subsequent degradation of a wide array of oncogenic client proteins.[1] Key signaling pathways affected by CH5164840 include:

• EGFR/HER2 Signaling: Epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) are critical receptor tyrosine kinases in many cancers. CH5164840 treatment leads to a significant reduction in the protein levels of both total and phosphorylated EGFR and HER2.[2]

• MET Signaling: The MET proto-oncogene, a receptor tyrosine kinase, is another important Hsp90 client protein. CH5164840 induces the degradation of MET.[2]

• RAF-MEK-ERK (MAPK) Pathway: This pathway is a central regulator of cell proliferation and survival. Raf1 is a client protein of Hsp90, and its degradation by CH5164840 leads to the suppression of downstream ERK phosphorylation.[2]

• PI3K-AKT Pathway: The PI3K-AKT signaling cascade is crucial for cell growth and survival. AKT is a key client protein of Hsp90, and its degradation following CH5164840 treatment results in decreased AKT phosphorylation.[2]

• JAK-STAT Pathway: CH5164840 has also been shown to suppress the JAK1-Stat3 signaling pathway, which is involved in cell proliferation and survival.[2]

• Induction of Hsp70: A hallmark of Hsp90 inhibition is the compensatory upregulation of Hsp70, a heat shock protein that is transcriptionally regulated by HSF1. The induction of Hsp70 serves as a reliable biomarker for Hsp90 inhibitor activity.[2]

Data Presentation: Expected Quantitative Changes in Protein Expression

The following table summarizes the expected dose-dependent effects of CH5164840 on key Hsp90 client proteins and the biomarker Hsp70 in a representative cancer cell line (e.g., NCI-H292) after 24 hours of treatment. The values are presented as a percentage of the vehicle control (DMSO).

CH5164840 Conc. (µM)	p-EGFR (% of Control)	Total EGFR (% of Control)	p-AKT (% of Control)	Total AKT (% of Control)	p-ERK (% of Control)	Total ERK (% of Control)	Hsp70 (% of Control)
0 (Vehicle)	100	100	100	100	100	100	100
0.04	~80-90	~90-100	~85-95	~90-100	~80-90	~90-100	~110-130
0.2	~50-70	~70-90	~60-80	~80-90	~50-70	~80-90	~150-200
1	~20-40	~40-60	~30-50	~50-70	~20-40	~50-70	~200-300
5	<10	<20	<15	<30	<10	<30	>300

Note: These are generalized expected values. Actual results may vary depending on the cell line, treatment duration, and experimental conditions.

Experimental Protocols

Cell Culture and Treatment

• Cell Seeding: Seed cancer cells (e.g., NSCLC cell lines such as NCI-H292 or NCI-H1975) in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

• Adherence: Allow cells to adhere and grow overnight in a humidified incubator at 37°C with 5% CO2.

• Treatment: Prepare a stock solution of CH5164840 in DMSO. Dilute the stock solution in a complete culture medium to the desired final concentrations (e.g., 0, 0.04, 0.2, 1, 5 µM).

• Incubation: Remove the culture medium from the cells and replace it with the medium containing the different concentrations of CH5164840. Include a vehicle-only (DMSO) control. Incubate the cells for the desired duration (e.g., 24 or 48 hours).

Protein Lysate Preparation

• Washing: Place the 6-well plates on ice. Aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lysis: Add 100-200 µL of ice-cold RIPA lysis buffer supplemented with fresh protease and phosphatase inhibitors to each well.

  • RIPA Lysis Buffer Recipe: 150 mM NaCl, 1% NP-40 or Triton X-100, 0.5% sodium deoxycholate, 0.1% SDS, 50 mM Tris, pH 8.0.

• Scraping and Collection: Scrape the adherent cells using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubation: Incubate the lysate on ice for 30 minutes, with vortexing every 10 minutes.

• Centrifugation: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant, which contains the soluble proteins, to a new pre-chilled tube.

Protein Quantification

• Assay: Determine the protein concentration of each lysate using a BCA Protein Assay Kit according to the manufacturer's instructions.

• Normalization: Based on the protein concentrations, normalize all samples to the same concentration using the lysis buffer.

Western Blotting

• Sample Preparation: To the normalized lysates, add an equal volume of 2x Laemmli sample buffer. Boil the samples at 95-100°C for 5 minutes to denature the proteins.

• SDS-PAGE: Load 20-30 µg of protein per lane into an SDS-polyacrylamide gel. Run the gel according to the manufacturer's recommendations.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane with 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in the blocking buffer overnight at 4°C with gentle agitation. Recommended primary antibodies and starting dilutions:

  • p-EGFR (Tyr1068): 1:1000

  • EGFR: 1:1000

  • p-AKT (Ser473): 1:1000

  • AKT: 1:1000

  • p-ERK1/2 (Thr202/Tyr204): 1:2000

  • ERK1/2: 1:1000

  • p-Stat3 (Tyr705): 1:1000

  • Stat3: 1:1000

  • Hsp70: 1:1000

  • β-actin or GAPDH (loading control): 1:5000

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody (e.g., anti-rabbit IgG or anti-mouse IgG) diluted in the blocking buffer for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Incubate the membrane with a chemiluminescent substrate (ECL) according to the manufacturer's instructions.

• Imaging: Capture the chemiluminescent signal using a digital imaging system.

Data Analysis

• Quantification: Quantify the band intensities using image analysis software (e.g., ImageJ).

• Normalization: Normalize the intensity of the target protein bands to the intensity of the loading control (β-actin or GAPDH) for each lane.

• Comparison: Compare the normalized protein levels in the CH5164840-treated samples to the vehicle control to determine the relative change in protein expression.

Mandatory Visualizations

Caption: Mechanism of action of CH5164840.

Caption: Experimental workflow for Western blot analysis.

Caption: Logical relationship of CH5164840's effect.

References

• 1. benchchem.com [benchchem.com]
• 2. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for CH5164840 In Vivo Antitumor Activity Assessment

For Researchers, Scientists, and Drug Development Professionals

Introduction

CH5164840 is a novel, orally bioavailable small molecule inhibitor of Heat Shock Protein 90 (Hsp90). Hsp90 is a molecular chaperone essential for the stability and function of numerous client proteins, many of which are critical for cancer cell proliferation, survival, and signaling. By inhibiting Hsp90, CH5164840 leads to the degradation of these oncogenic client proteins, thereby disrupting key signaling pathways and exhibiting potent antitumor activity. These application notes provide a summary of the in vivo antitumor efficacy of CH5164840 in various cancer models and detailed protocols for its assessment.

Mechanism of Action

CH5164840 binds to the ATP-binding pocket in the N-terminus of Hsp90, inhibiting its chaperone function. This leads to the proteasomal degradation of Hsp90 client proteins, which include key drivers of tumor growth and survival such as EGFR, HER2, and MET.[1][2] The degradation of these proteins results in the downregulation of downstream signaling pathways, including the PI3K/AKT and MAPK/ERK pathways, ultimately leading to cell growth inhibition and apoptosis.[1]

Data Presentation: In Vivo Antitumor Activity of CH5164840

The in vivo antitumor efficacy of CH5164840 has been demonstrated in several human cancer xenograft models. The following tables summarize the quantitative data from these preclinical studies.

Table 1: Single Agent Antitumor Activity of CH5164840 in Non-Small-Cell Lung Cancer (NSCLC) Xenograft Models[1]

Cell Line	Cancer Type	Mouse Strain	Treatment Regimen	Maximum Tumor Growth Inhibition (TGI)	Notes
NCI-H1650	NSCLC (EGFR mutant, PTEN null)	BALB/c nude	50 mg/kg, daily oral administration for 11 days	131% (tumor regression)	Dose-dependent antitumor activity was observed.
NCI-H292	NSCLC (wild-type EGFR overexpression)	BALB/c nude	50 mg/kg, daily oral administration	Substantial antitumor activity	Doses were well-tolerated.
NCI-H1975	NSCLC (EGFR T790M mutant)	BALB/c nude	50 mg/kg, daily oral administration	Substantial antitumor activity	Doses were well-tolerated.
NCI-H441	NSCLC (wild-type EGFR, MET overexpression)	BALB/c nude	50 mg/kg, daily oral administration	Substantial antitumor activity	Doses were well-tolerated.

Table 2: Combination Therapy with CH5164840 in NSCLC Xenograft Models[1]

Cell Line	Cancer Type	Mouse Strain	Treatment Regimen	Outcome
NCI-H292	NSCLC (wild-type EGFR overexpression)	BALB/c nude	CH5164840 (12.5 mg/kg, p.o., daily) + Erlotinib (B232) (25 mg/kg, p.o., daily)	Synergistically enhanced antitumor activity of erlotinib.
NCI-H1975	NSCLC (EGFR T790M mutant)	BALB/c nude	CH5164840 + Erlotinib	Enhanced the antitumor activity of erlotinib.

Table 3: Antitumor Activity of CH5164840 in HER2-Overexpressing Cancer Xenograft Models[2]

Cell Line	Cancer Type	Mouse Strain	Treatment Regimen	Outcome
NCI-N87	Gastric Cancer	N/A	Oral administration	Potent antitumor efficacy with tumor regression.
BT-474	Breast Cancer	N/A	Oral administration	Potent antitumor efficacy with tumor regression.
NCI-N87	Gastric Cancer	N/A	CH5164840 + Trastuzumab	Significantly enhanced antitumor efficacy.
BT-474	Breast Cancer	N/A	CH5164840 + Lapatinib	Significantly enhanced antitumor efficacy.

Experimental Protocols

The following are detailed protocols for assessing the in vivo antitumor activity of CH5164840 using xenograft models.

Protocol 1: Human Cancer Cell Line Xenograft Model

1. Cell Culture and Preparation:

• Culture human cancer cell lines (e.g., NCI-H1650, NCI-H292, NCI-N87, BT-474) in appropriate media and conditions to approximately 80% confluency.

• Harvest cells using trypsin-EDTA, wash with sterile phosphate-buffered saline (PBS), and perform a viable cell count using a hemocytometer or automated cell counter.

• Resuspend the cells in a sterile solution of PBS or a 1:1 mixture of PBS and Matrigel at a final concentration of 5-10 x 10^6 cells per 100-200 µL.

2. Animal Handling and Tumor Implantation:

• Use immunodeficient mice, such as BALB/c nude or NOD/SCID, aged 6-8 weeks.

• Anesthetize the mice using an appropriate method (e.g., isoflurane (B1672236) inhalation).

• Inject the cell suspension subcutaneously into the right flank of each mouse.

3. Tumor Growth Monitoring and Randomization:

• Monitor the mice regularly for tumor formation.

• Measure tumor dimensions (length and width) with calipers every 2-3 days.

• Calculate tumor volume using the formula: Tumor Volume (mm³) = (length x width²) / 2.

• Once tumors reach a mean volume of 150-200 mm³, randomize the mice into control and treatment groups (n=5-10 mice per group).

4. Drug Preparation and Administration:

• Prepare CH5164840 for oral administration by dissolving it in a suitable vehicle, such as 10% DMSO, 10% Cremophor EL, and 0.02 N HCl in water.[1]

• Administer CH5164840 orally once daily at the desired dose(s) (e.g., 12.5, 25, 50 mg/kg).

• For combination studies, prepare and administer the second agent (e.g., erlotinib, trastuzumab) according to its established protocol.

• The control group should receive the vehicle solution.

5. Efficacy Evaluation:

• Continue to monitor tumor volume and body weight of the mice throughout the treatment period.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, pharmacodynamic studies).

• Calculate the Tumor Growth Inhibition (TGI) using the formula: TGI (%) = [1 - (Tf - Ti) / (Cf - Ci)] x 100, where Tf is the final tumor volume of the treated group, Ti is the initial tumor volume of the treated group, Cf is the final tumor volume of the control group, and Ci is the initial tumor volume of the control group.

6. Pharmacodynamic Studies (Optional):

• To confirm the mechanism of action, collect tumor tissues and/or peripheral blood mononuclear cells (PBMCs) at specified time points after the last dose.

• Analyze the levels of Hsp90 client proteins (e.g., EGFR, HER2, p-Akt, p-ERK) and Hsp70 (a biomarker of Hsp90 inhibition) by Western blotting or immunohistochemistry.[1]

Visualizations

Caption: CH5164840 inhibits Hsp90, leading to the degradation of client proteins and downstream signaling.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preclinical antitumor activity of the novel heat shock protein 90 inhibitor CH5164840 against human epidermal growth factor receptor 2 (HER2)-overexpressing cancers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Viability Assays Using CH5164840

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing the novel Hsp90 inhibitor, CH5164840, in cell viability assays. The protocols detailed below are designed to be robust and adaptable for various cancer cell lines, enabling the determination of the compound's cytotoxic and anti-proliferative effects.

Introduction

CH5164840 is a potent and orally available small molecule inhibitor of Heat Shock Protein 90 (Hsp90).[1] Hsp90 is a molecular chaperone essential for the stability and function of a wide range of "client" proteins, many of which are critical for cancer cell growth, survival, and proliferation.[2][3] By inhibiting Hsp90, CH5164840 leads to the proteasomal degradation of these client proteins, thereby disrupting key oncogenic signaling pathways and inducing cancer cell death.[1][2] These notes provide detailed protocols for assessing the in vitro efficacy of CH5164840 by measuring its impact on cell viability.

Mechanism of Action: The Hsp90 Chaperone Cycle and Client Protein Degradation

CH5164840 exerts its anti-tumor effects by binding to the ATP-binding pocket in the N-terminal domain of Hsp90, thereby inhibiting its chaperone activity.[2] This disruption of the Hsp90 chaperone cycle leads to the misfolding and subsequent degradation of numerous oncogenic client proteins. Key client proteins affected by Hsp90 inhibition include receptor tyrosine kinases (e.g., EGFR, HER2, MET), signaling kinases (e.g., AKT, RAF-1), and transcription factors.[1][3] The degradation of these proteins simultaneously blocks multiple signaling pathways crucial for tumor progression, such as the PI3K/AKT, RAS/MAPK, and JAK/STAT pathways.[1]

Figure 1: CH5164840 inhibits Hsp90, leading to client protein degradation and apoptosis.

Quantitative Data: IC50 Values of CH5164840

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following table summarizes the reported IC50 values for CH5164840 in various non-small-cell lung cancer (NSCLC) cell lines.

Cell Line	Cancer Type	IC50 (nM)
NCI-H1650	NSCLC	550
NCI-H1975	NSCLC	270
HCC827	NSCLC	140
NCI-H358	NSCLC	320
NCI-H441	NSCLC	460
NCI-H292	NSCLC	200
A549	NSCLC	480
Data sourced from a study on the enhanced antitumor activity of erlotinib (B232) in combination with CH5164840.[1]

Experimental Protocols

The following protocols provide a detailed methodology for determining the cell viability of cancer cells treated with CH5164840 using the CellTiter-Glo® Luminescent Cell Viability Assay. This assay quantifies ATP, an indicator of metabolically active cells.[4]

Experimental Workflow

Figure 2: General workflow for a cell viability assay using CH5164840.

Materials

• Cancer cell line of interest

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• CH5164840 (stock solution in DMSO)

• Sterile 96-well opaque-walled microplates (suitable for luminescence readings)

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Luminometer

Protocol: Cell Viability Assay

• Cell Seeding:

  • Harvest and count cells, ensuring cell viability is >95%.

  • Seed cells into a 96-well opaque-walled plate at a predetermined optimal density (e.g., 3,000-10,000 cells/well in 100 µL of complete medium).

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.[5]

• Compound Preparation and Treatment:

  • Prepare a serial dilution of CH5164840 in complete cell culture medium from a concentrated stock solution (e.g., 10 mM in DMSO). A suggested starting concentration range is 0.01 µM to 10 µM.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest CH5164840 concentration, typically ≤ 0.1%).

  • Also, include wells with medium only to serve as a blank for background luminescence.

  • Carefully remove the medium from the wells and add 100 µL of the prepared CH5164840 dilutions or control medium to the respective wells.

• Incubation:

  • Incubate the plate for a predetermined duration (e.g., 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• CellTiter-Glo® Reagent Addition and Measurement:

  • Equilibrate the 96-well plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.[6][7]

  • Add 100 µL of CellTiter-Glo® reagent to each well.[5][7]

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[6][8]

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[6][8]

  • Measure the luminescence using a luminometer.

Data Analysis

• Background Subtraction: Subtract the average luminescence of the blank wells (medium only) from all other readings.

• Percentage of Cell Viability Calculation:

  • Calculate the percentage of cell viability for each CH5164840 concentration using the following formula:

    • % Viability = (Luminescence of treated well / Luminescence of vehicle control well) x 100

• IC50 Determination:

  • Plot the percentage of cell viability against the log of the CH5164840 concentration.

  • Determine the IC50 value (the concentration of CH5164840 that causes a 50% reduction in cell viability) using a non-linear regression curve fit (e.g., log(inhibitor) vs. response -- variable slope [four parameters]).

Troubleshooting

Issue	Possible Cause	Suggested Solution
High variability between replicate wells	Uneven cell seeding; Edge effects in the 96-well plate.	Ensure thorough mixing of the cell suspension before seeding; Avoid using the outer wells of the plate or fill them with sterile PBS.
Low signal-to-noise ratio	Suboptimal cell number; Reagent not at room temperature.	Optimize cell seeding density; Ensure all components are at room temperature before use.
Inconsistent IC50 values	Fluctuation in incubation time or temperature; Inaccurate compound dilutions.	Maintain consistent experimental conditions; Prepare fresh serial dilutions for each experiment.

Conclusion

CH5164840 is a promising Hsp90 inhibitor with potent anti-tumor activity across various cancer cell lines. The provided protocols offer a standardized method for assessing its efficacy in terms of cell viability. Accurate determination of IC50 values and dose-response relationships is crucial for the preclinical evaluation of this and other potential therapeutic agents. Adherence to these detailed protocols will ensure the generation of reliable and reproducible data for researchers in the field of cancer drug discovery.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Traditional and Novel Mechanisms of Heat Shock Protein 90 (HSP90) Inhibition in Cancer Chemotherapy Including HSP90 Cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HSP90 inhibitors and cancer: Prospects for use in targeted therapies (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.sg]
• 5. 2. Cell viability assay [bio-protocol.org]
• 6. OUH - Protocols [ous-research.no]
• 7. ch.promega.com [ch.promega.com]
• 8. scribd.com [scribd.com]

Application Notes and Protocols for Studying Erlotinib Resistance Mechanisms using CH5164840

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erlotinib (B232), an epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI), is a targeted therapy for non-small cell lung cancer (NSCLC) patients with activating EGFR mutations. However, the development of acquired resistance to erlotinib is a significant clinical challenge. One of the key mechanisms of resistance is the secondary T790M mutation in the EGFR gene. CH5164840 is a novel, orally available Hsp90 inhibitor that has shown potent antitumor activity. Heat shock protein 90 (Hsp90) is a molecular chaperone responsible for the stability and function of numerous client proteins, including several key oncogenic drivers such as EGFR, HER2, MET, and Raf1. By inhibiting Hsp90, CH5164840 leads to the degradation of these client proteins, thereby disrupting downstream signaling pathways and potentially overcoming erlotinib resistance.

This document provides detailed application notes and protocols for utilizing CH5164840 as a tool to study and overcome erlotinib resistance in NSCLC cell lines, particularly those harboring the T790M mutation.

Data Presentation

The following tables summarize quantitative data on the anti-proliferative activity of CH5164840, both as a single agent and in combination with erlotinib, in erlotinib-resistant NSCLC cell lines.

Table 1: Anti-proliferative Activity of CH5164840 in NSCLC Cell Lines

Cell Line	EGFR Status	IC50 (µM) of CH5164840
NCI-H1975	L858R + T790M	Not explicitly provided, but enhanced erlotinib's effect
HCT116	Not specified	0.15[1]
NCI-N87	Not specified	0.066[1]

Table 2: Combination Effect of CH5164840 and Erlotinib on Cell Growth and Apoptosis in NCI-H1975 Cells

Treatment	Effect on Cell Growth Inhibition	Effect on Caspase-3/7 Activity
Erlotinib	Low efficacy	Minimal induction
CH5164840	Growth inhibition	Induction of apoptosis
Erlotinib + CH5164840	Enhanced growth inhibition	Enhanced induction of apoptosis

Signaling Pathways and Experimental Workflows

Signaling Pathway of Erlotinib Resistance and CH5164840 Intervention

Erlotinib resistance, often mediated by the T790M mutation, allows for continued activation of downstream pro-survival signaling pathways despite EGFR inhibition. CH5164840, by inhibiting Hsp90, leads to the degradation of key signaling molecules, including mutant EGFR, thereby abrogating these resistance pathways.

Mechanism of CH5164840 in overcoming erlotinib resistance.

Experimental Workflow for Investigating the Combination of CH5164840 and Erlotinib

This workflow outlines the key steps to assess the synergistic effect of CH5164840 and erlotinib on erlotinib-resistant NSCLC cells.

Workflow for studying CH5164840 and erlotinib synergy.

Experimental Protocols

Cell Culture of Erlotinib-Resistant NSCLC Cell Lines

This protocol is for the maintenance of the NCI-H1975 cell line, which harbors the L858R and T790M EGFR mutations and is resistant to erlotinib.

• Materials:

  • NCI-H1975 cell line

  • RPMI-1640 medium

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Trypsin-EDTA solution

  • Phosphate-Buffered Saline (PBS)

  • Cell culture flasks and plates

  • Humidified incubator (37°C, 5% CO2)

• Procedure:

  • Culture NCI-H1975 cells in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.[2]

  • Maintain the cells in a humidified incubator at 37°C with 5% CO2.

  • For sub-culturing, wash the cells with PBS and detach them using Trypsin-EDTA when they reach 80-90% confluency.

  • Neutralize the trypsin with complete medium, centrifuge the cells, and resuspend them in fresh medium for plating.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Materials:

  • NCI-H1975 cells

  • 96-well plates

  • Erlotinib

  • CH5164840

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • DMSO (Dimethyl sulfoxide)

  • Plate reader

• Procedure:

  • Seed NCI-H1975 cells in 96-well plates at a density of 3 x 10³ to 5 x 10³ cells per well and allow them to attach overnight.

  • Treat the cells with various concentrations of erlotinib, CH5164840, or a combination of both for 72-96 hours.

  • Add MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Western Blot Analysis of Signaling Proteins

This protocol details the detection of total and phosphorylated levels of EGFR, Stat3, and ERK.

• Materials:

  • Treated NCI-H1975 cell lysates

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • Laemmli sample buffer

  • SDS-PAGE gels

  • PVDF or nitrocellulose membranes

  • Transfer buffer

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (anti-p-EGFR, anti-EGFR, anti-p-Stat3, anti-Stat3, anti-p-ERK, anti-ERK)

  • HRP-conjugated secondary antibodies

  • ECL detection reagent

  • Imaging system

• Procedure:

  • Protein Extraction:

    • After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer.

    • Centrifuge the lysates to pellet cell debris and collect the supernatant.

    • Determine the protein concentration using a BCA assay.

  • Gel Electrophoresis:

    • Denature equal amounts of protein (20-30 µg) by boiling in Laemmli sample buffer.

    • Separate the proteins on an SDS-PAGE gel.

  • Protein Transfer:

    • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane in blocking buffer for 1 hour at room temperature.

    • Incubate the membrane with the primary antibody overnight at 4°C.

    • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash the membrane again with TBST.

  • Detection:

    • Incubate the membrane with ECL reagent and visualize the protein bands using an imaging system.

    • For detecting phosphorylated proteins, it is recommended to use 5% BSA in TBST for blocking and antibody dilutions.

    • To ensure equal protein loading, the membrane can be stripped and re-probed for total protein or a loading control like β-actin or GAPDH.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. spandidos-publications.com [spandidos-publications.com]

Technical Notes & Optimization

CH5164840 solubility and preparation for experiments

Welcome to the technical support center for CH5164840. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing CH5164840 in their experiments. Here you will find detailed information on solubility, experimental preparation, along with troubleshooting guides and frequently asked questions.

Solubility

Properly dissolving CH5164840 is critical for accurate and reproducible experimental results. The solubility of CH5164840 can vary depending on the solvent.

Quantitative Solubility Data

Solvent	Concentration	Remarks
Dimethyl Sulfoxide (DMSO)	≥ 10 mM	Based on common laboratory practice for small molecule inhibitors. It is recommended to prepare a stock solution of at least 10 mM.
10% DMSO/10% Cremophor EL/0.02 N HCl in water	Not specified	This vehicle was used for in vivo animal studies.[1]
Ethanol (B145695)	To be determined	Solubility in ethanol has not been quantitatively reported. Empirical testing is recommended.
Phosphate-Buffered Saline (PBS)	To be determined	CH5164840 is expected to have low solubility in aqueous buffers like PBS.

Preparation for Experiments

Following standardized protocols for solution preparation is key to achieving consistent results in your experiments.

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CH5164840 in DMSO, a common starting point for in vitro assays.

Materials:

• CH5164840 powder

• Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

• Determine the required mass: Calculate the mass of CH5164840 needed to prepare the desired volume of a 10 mM stock solution. The molecular weight of CH5164840 is required for this calculation.

• Weigh the compound: In a sterile environment, carefully weigh the calculated amount of CH5164840 powder using a calibrated analytical balance.

• Dissolve the compound:

  • Transfer the weighed CH5164840 powder to a sterile microcentrifuge tube.

  • Add the calculated volume of DMSO to the tube.

  • Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath or sonication may assist in dissolution.

  • Visually inspect the solution to ensure no solid particles are present.

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Experimental Workflow for Stock Solution Preparation

Workflow for preparing CH5164840 stock solution.

Troubleshooting Guide

Encountering issues during your experiments? This guide provides solutions to common problems.

Issue	Possible Cause	Troubleshooting Steps
Compound precipitates out of solution when added to aqueous media.	The final concentration of DMSO in the media is too low to maintain solubility.	- Increase the final DMSO concentration in your assay, ensuring it is not toxic to your cells (typically ≤ 0.5%).- Prepare an intermediate dilution of the stock solution in a solvent more miscible with water, like ethanol, before adding to the aqueous media.
Inconsistent or no biological activity observed.	- Degradation of the compound: Improper storage or repeated freeze-thaw cycles.- Inaccurate concentration: Errors in weighing or dilution.- Cell line insensitivity: The chosen cell line may not be responsive to CH5164840.	- Always use freshly thawed aliquots of the stock solution.- Re-weigh and prepare a fresh stock solution.- Verify the sensitivity of your cell line to Hsp90 inhibitors or test a different cell line.
High background in assays.	The compound itself is interfering with the assay readout (e.g., autofluorescence).	Run a control with the compound in cell-free assay media to check for interference.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CH5164840?

A1: CH5164840 is a potent inhibitor of Heat Shock Protein 90 (Hsp90). By inhibiting Hsp90, it leads to the degradation of Hsp90 client proteins, including key signaling molecules involved in cancer cell growth and survival, such as EGFR, HER2, MET, and Raf1. This disrupts downstream signaling pathways like the PI3K/AKT and MAPK/ERK pathways.[1]

Q2: How does CH5164840 affect the PI3K/AKT signaling pathway?

A2: CH5164840 indirectly inhibits the PI3K/AKT pathway. Many of the client proteins of Hsp90 are receptor tyrosine kinases (RTKs) that, when activated, trigger the PI3K/AKT pathway. By promoting the degradation of these RTKs, CH5164840 effectively blocks the upstream signals that activate this pathway, leading to reduced phosphorylation of AKT.[1]

PI3K/AKT Signaling Pathway and CH5164840 Inhibition

CH5164840 inhibits Hsp90, leading to the degradation of client proteins and subsequent inactivation of the PI3K/AKT pathway.

Q3: What concentrations of CH5164840 are typically used in in vitro experiments?

A3: The effective concentration of CH5164840 can vary depending on the cell line and the specific assay. In non-small-cell lung cancer (NSCLC) cell lines, IC50 values for cell growth inhibition were found to be in the range of 140–550 nM.[1] For western blotting experiments to observe the degradation of Hsp90 client proteins, concentrations ranging from 0.04 to 5 µM have been used with a 24-hour treatment period.[1] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Q4: Can I dissolve CH5164840 directly in cell culture media?

A4: It is not recommended to dissolve CH5164840 directly in aqueous-based cell culture media due to its presumed low aqueous solubility. A concentrated stock solution should first be prepared in an organic solvent like DMSO. This stock solution can then be diluted to the final desired concentration in the cell culture medium. Ensure the final concentration of the organic solvent in the medium is low enough to not affect the cells (typically ≤ 0.5% for DMSO).

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Resistance to CH5164840 in Cancer Cells

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments with the Hsp90 inhibitor, CH5164840, particularly concerning the development of resistance.

Troubleshooting Guide

This guide is designed to help you identify the potential causes of resistance to CH5164840 in your cancer cell models and to provide you with actionable steps to investigate and potentially overcome this resistance.

Issue: Decreased sensitivity or acquired resistance to CH5164840 in cancer cells.

Possible Cause 1: Induction of the Heat Shock Response (HSR)

Inhibition of Hsp90 can lead to the activation of Heat Shock Factor 1 (HSF1), a transcription factor that upregulates the expression of other heat shock proteins (HSPs) such as Hsp70 and Hsp27.[1][2] These induced chaperones have pro-survival functions and can compensate for the inhibition of Hsp90, thereby conferring resistance.

Troubleshooting Steps:

• Assess the expression levels of HSR-associated proteins:

  • Perform Western blotting to compare the protein levels of HSF1, Hsp70, and Hsp27 in your resistant cells versus the parental (sensitive) cells, both at baseline and after treatment with CH5164840. A significant increase in these proteins in the resistant cells is indicative of HSR-mediated resistance.

• Inhibit the Heat Shock Response:

  • Consider co-treatment of your resistant cells with CH5164840 and an inhibitor of HSF1 or Hsp70. A restored sensitivity to CH5164840 would suggest that the HSR is a key resistance mechanism.

Possible Cause 2: Alterations in Hsp90 Co-chaperones

The function of Hsp90 is regulated by a variety of co-chaperones. Changes in the expression or function of these co-chaperones can impact the efficacy of Hsp90 inhibitors. For example, increased levels of the co-chaperone p23 have been linked to drug resistance, while mutations in Hsp90 that enhance its interaction with the co-chaperone Aha1 can also lead to resistance.[1]

Troubleshooting Steps:

• Profile the expression of key co-chaperones:

  • Use Western blotting or qPCR to analyze the expression levels of co-chaperones such as p23, Aha1, and Cdc37 in your resistant and sensitive cell lines.

• Assess Hsp90 ATPase activity:

  • Perform an in vitro ATPase activity assay on Hsp90 purified from both sensitive and resistant cells. Altered ATPase activity in the resistant cells could point to changes in co-chaperone interactions.

Possible Cause 3: Increased Drug Efflux

Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/MDR1), can actively pump drugs out of the cell, reducing their intracellular concentration and efficacy. While many synthetic Hsp90 inhibitors are not substrates for these pumps, it remains a potential mechanism of resistance.[1]

Troubleshooting Steps:

• Evaluate the expression of ABC transporters:

  • Perform Western blotting or qPCR to determine the expression levels of P-gp and other relevant ABC transporters in your resistant cells compared to the sensitive parental line.

• Use an efflux pump inhibitor:

  • Treat your resistant cells with CH5164840 in combination with a known P-gp inhibitor (e.g., verapamil (B1683045) or cyclosporin (B1163) A). If sensitivity to CH5164840 is restored, drug efflux is a likely resistance mechanism.

Possible Cause 4: Upregulation of Hsp90

Cancer cells may adapt to Hsp90 inhibition by increasing the overall expression of Hsp90 itself, thereby requiring higher concentrations of the inhibitor to achieve a therapeutic effect.

Troubleshooting Steps:

• Quantify Hsp90 expression:

  • Compare the total Hsp90 protein levels in your resistant and sensitive cells using Western blotting. A significant increase in Hsp90 expression in the resistant line would support this mechanism.

Possible Cause 5: Activation of Compensatory Signaling Pathways

In response to the inhibition of Hsp90 and the degradation of its client proteins, cancer cells may activate alternative survival pathways to bypass their dependence on the Hsp90-chaperoned oncoproteins.

Troubleshooting Steps:

• Perform pathway analysis:

  • Use phosphoprotein arrays or Western blotting to screen for the activation of key survival pathways, such as the PI3K/AKT and MAPK/ERK pathways, in your resistant cells following treatment with CH5164840.

• Co-inhibit compensatory pathways:

  • If a compensatory pathway is identified, treat the resistant cells with CH5164840 and a specific inhibitor of that pathway. Restoration of sensitivity would validate this as a resistance mechanism.

Frequently Asked Questions (FAQs)

Q1: We are observing a gradual decrease in the efficacy of CH5164840 in our long-term cell culture experiments. What could be the reason?

A1: This is a common observation and often points to the development of acquired resistance. The most likely cause is the induction of the heat shock response (HSR), leading to the upregulation of pro-survival chaperones like Hsp70 and Hsp27. We recommend performing a Western blot to check the expression levels of these proteins in your treated cells over time.

Q2: Our CH5164840-resistant cell line shows no change in Hsp70 or Hsp27 levels. What other mechanisms should we investigate?

A2: If the HSR is not activated, consider investigating alterations in Hsp90 co-chaperones or the upregulation of Hsp90 itself. A quantitative comparison of p23, Aha1, and total Hsp90 levels between your sensitive and resistant lines would be a good next step. Additionally, assessing the activation of compensatory signaling pathways through a phospho-kinase screen could provide valuable insights.

Q3: How can we confirm that CH5164840 is engaging its target in our resistant cells?

A3: A Cellular Thermal Shift Assay (CETSA) is an excellent method to verify target engagement. This assay measures the thermal stability of a protein in the presence and absence of a ligand. If CH5164840 is binding to Hsp90, it will increase its thermal stability. Comparing the CETSA profile of Hsp90 in sensitive and resistant cells can confirm that the drug is still able to bind to its target in the resistant line.

Q4: Are there any known mutations in Hsp90 that can confer resistance to CH5164840?

A4: While less common than in other targeted therapies, mutations in the Hsp90 protein can occur and lead to resistance. For example, mutations that alter the binding of co-chaperones like Aha1 have been reported to confer resistance to N-domain Hsp90 inhibitors.[1] If other mechanisms have been ruled out, sequencing the Hsp90 gene in your resistant cell line may be warranted.

Q5: What are the best practices for preventing the development of resistance to CH5164840 in our in vitro and in vivo models?

A5: To mitigate the development of resistance, consider using CH5164840 in combination with other anti-cancer agents from the outset. Combination therapy can target multiple pathways simultaneously, making it more difficult for cancer cells to develop resistance. For example, combining CH5164840 with an inhibitor of the HSR (e.g., an HSF1 or Hsp70 inhibitor) or an inhibitor of a key downstream signaling pathway could be a promising strategy.

Quantitative Data Summary

Table 1: Hypothetical Example of Protein Expression Changes in CH5164840-Resistant Cells

Protein	Parental (Sensitive) Cells (Relative Expression)	Resistant Cells (Relative Expression)	Fold Change
Hsp90	1.0	2.5	+2.5
Hsp70	1.0	4.0	+4.0
Hsp27	1.0	3.2	+3.2
p23	1.0	1.8	+1.8
P-gp	1.0	5.5	+5.5

Table 2: Example IC50 Values for CH5164840 in Sensitive vs. Resistant Cells

Cell Line	IC50 (nM)
Parental (Sensitive)	50
Resistant	500
Resistant + HSF1 Inhibitor	150
Resistant + P-gp Inhibitor	100

Experimental Protocols

1. Western Blotting for Heat Shock Proteins and Co-chaperones

• Objective: To determine the protein expression levels of Hsp90, Hsp70, Hsp27, and co-chaperones in sensitive and resistant cells.

• Methodology:

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE on a 4-20% gradient gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against Hsp90, Hsp70, Hsp27, p23, Aha1, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize bands using an ECL detection system and quantify band intensity using densitometry software.

2. Cellular Thermal Shift Assay (CETSA)

• Objective: To confirm the engagement of CH5164840 with Hsp90 in intact cells.

• Methodology:

  • Treat cells with either vehicle or CH5164840 at the desired concentration for a specified time.

  • Harvest and wash the cells, then resuspend them in PBS with protease inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots to a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

  • Lyse the cells by three freeze-thaw cycles.

  • Centrifuge the lysates at high speed to pellet the aggregated proteins.

  • Collect the supernatant containing the soluble proteins.

  • Analyze the amount of soluble Hsp90 in each sample by Western blotting.

  • Plot the amount of soluble Hsp90 as a function of temperature for both vehicle- and CH5164840-treated cells to generate melting curves. A shift in the melting curve to a higher temperature in the presence of the drug indicates target engagement.

Visualizations

Caption: Signaling pathways involved in Hsp90 inhibition and resistance.

Caption: Experimental workflow for troubleshooting CH5164840 resistance.

References

• 1. mdpi.com [mdpi.com]
• 2. Mechanisms of Resistance to Hsp90 Inhibitor Drugs: A Complex Mosaic Emerges - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing CH5164840 and Erlotinib Combination Therapy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing combination therapy with CH5164840 and erlotinib (B232).

Introduction to the Combination Therapy

Erlotinib is a tyrosine kinase inhibitor (TKI) that targets the Epidermal Growth Factor Receptor (EGFR), a key driver in the development and progression of non-small-cell lung cancer (NSCLC).[1] While effective, resistance to erlotinib can develop, often through mechanisms like the T790M mutation in EGFR or activation of alternative signaling pathways.[1][2][3]

CH5164840 is a novel inhibitor of Heat Shock Protein 90 (Hsp90). Hsp90 is a molecular chaperone responsible for the stability and function of numerous client proteins involved in tumor progression, including EGFR.[4] By inhibiting Hsp90, CH5164840 leads to the degradation of these client proteins.

The combination of CH5164840 and erlotinib has been shown to have a synergistic antitumor effect. This is because the combination not only inhibits EGFR activity directly via erlotinib but also promotes the degradation of EGFR and key downstream signaling proteins like AKT and ERK through the action of CH5164840.[1] This dual action can overcome resistance to erlotinib and enhance its overall efficacy.[1]

Signaling Pathway Overview

The synergistic effect of CH5164840 and erlotinib is centered on the inhibition of the EGFR signaling pathway and the subsequent downstream cascades, primarily the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways.

Caption: Simplified EGFR signaling pathway and points of inhibition by erlotinib and CH5164840.

Experimental Protocols

In Vitro Synergy Assessment

Objective: To determine the synergistic effect of CH5164840 and erlotinib on the proliferation of NSCLC cell lines.

Methodology:

• Cell Culture:

  • Culture NSCLC cell lines (e.g., NCI-H292, NCI-H1975) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

• Cell Viability Assay (e.g., MTT or CellTiter-Glo®):

  • Seed cells into 96-well plates at a density of 3,000-5,000 cells per well and allow them to adhere overnight.

  • Prepare serial dilutions of CH5164840 and erlotinib, both alone and in combination at a fixed ratio (e.g., based on the IC50 of each drug).

  • Treat the cells with the drugs for 72-96 hours.[1]

  • Perform the cell viability assay according to the manufacturer's protocol.

  • Measure absorbance or luminescence using a plate reader.

• Data Analysis and Synergy Quantification:

  • Calculate the half-maximal inhibitory concentration (IC50) for each drug alone.

  • Determine the synergistic effect using the Combination Index (CI) method of Chou and Talalay. A CI value less than 1 indicates synergy, a value equal to 1 indicates an additive effect, and a value greater than 1 indicates antagonism. Software such as CompuSyn can be used for these calculations.

Caption: Experimental workflow for in vitro synergy assessment.

Western Blot Analysis of Signaling Pathways

Objective: To assess the effect of the combination therapy on the protein levels and phosphorylation status of EGFR and its downstream effectors.

Methodology:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with CH5164840 (e.g., 0.5 µM), erlotinib (e.g., 0.2 µM), or the combination for 24-48 hours.[1] Include a vehicle control (e.g., DMSO).

  • Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Quantify protein concentration using a BCA assay.

• SDS-PAGE and Immunoblotting:

  • Denature protein lysates by boiling with Laemmli buffer.

  • Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies against EGFR, phospho-EGFR, AKT, phospho-AKT, ERK, phospho-ERK, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Visualize bands using an ECL detection system.

In Vivo Xenograft Studies

Objective: To evaluate the antitumor efficacy of the combination therapy in a preclinical animal model.

Methodology:

• Tumor Implantation:

  • Subcutaneously implant NSCLC cells (e.g., NCI-H292) into the flank of athymic nude mice.

  • Monitor tumor growth until tumors reach a volume of approximately 200-300 mm³.

• Drug Administration:

  • Randomize mice into treatment groups (vehicle control, CH5164840 alone, erlotinib alone, and combination).

  • Administer drugs orally. For example, CH5164840 at 12.5 mg/kg and erlotinib at 25 mg/kg, daily for a specified period (e.g., 11 days).[1]

• Efficacy Evaluation:

  • Measure tumor volume regularly (e.g., twice weekly).

  • At the end of the study, euthanize the mice and excise the tumors for pharmacodynamic analysis (e.g., Western blotting).

Quantitative Data Summary

Parameter	CH5164840	Erlotinib	Combination	Cell Line	Reference
In Vitro Concentration	0.5 µM	0.2 µM	0.5 µM + 0.2 µM	NCI-H292	[1]
In Vivo Dosage	12.5 mg/kg (p.o., daily)	25 mg/kg (p.o., daily)	12.5 mg/kg + 25 mg/kg	NCI-H292 Xenograft	[1]
Observed Effect	-	Moderate growth inhibition	Synergistic growth inhibition and apoptosis	NCI-H292	[1]
Molecular Effect	Degradation of Hsp90 client proteins	Inhibition of EGFR phosphorylation	Enhanced degradation of EGFR, p-EGFR, AKT, and ERK	NCI-H292	[1]

Cell Line	Erlotinib IC50 (nM)	Erlotinib Resistance Status	Reference
PC9	~30	Sensitive	[5]
HCC827	6.5 - 22.0	Sensitive	[6]
HCC827ER	197.32	Resistant	[6]
H1299	65,000	Resistant	[7]

Troubleshooting Guides and FAQs

In Vitro Experiments

Q1: I am not observing a synergistic effect between CH5164840 and erlotinib. What could be the reason?

A1:

• Suboptimal Drug Concentrations: The synergistic effect is often concentration-dependent. Ensure you are using a range of concentrations around the IC50 of each drug.

• Incorrect Drug Ratio: The ratio of the two drugs can significantly impact the outcome. An equipotent ratio based on the IC50 values is a good starting point for synergy analysis.

• Cell Line Specificity: The synergistic effect may vary between different cell lines depending on their genetic background (e.g., EGFR mutation status, expression levels of Hsp90 client proteins).

• Experimental Duration: The duration of drug exposure may not be sufficient to observe a synergistic effect. Consider extending the incubation time (e.g., up to 96 hours).

Q2: My Western blot results for p-EGFR are inconsistent.

A2:

• Basal Phosphorylation Levels: High basal levels of EGFR phosphorylation can mask the inhibitory effects of erlotinib. Serum starvation of cells for 16-24 hours before treatment can help reduce basal phosphorylation.

• Phosphatase Activity: Ensure that your lysis buffer contains adequate phosphatase inhibitors to prevent dephosphorylation of your target proteins during sample preparation.

• Antibody Quality: Use a well-validated antibody specific for the phosphorylated form of EGFR.

• Loading Control: Ensure equal protein loading by normalizing to a reliable loading control like β-actin or GAPDH.

Caption: Troubleshooting guide for inconsistent p-EGFR Western blot results.

In Vivo Experiments

Q3: The in vivo antitumor effect of the combination therapy is not as pronounced as expected.

A3:

• Drug Formulation and Administration: Ensure that both drugs are properly formulated for oral administration and that the gavage technique is consistent to ensure proper dosing. CH5164840, for example, has been dissolved in a vehicle of 10% DMSO/10% Cremophor EL/0.02 N HCl in water for oral administration.

• Pharmacokinetics and Pharmacodynamics: The dosing schedule may need optimization. Consider performing pharmacokinetic studies to determine the drug concentrations in the plasma and tumors over time.

• Tumor Model: The choice of xenograft model is critical. The combination may be more effective in models with specific genetic characteristics (e.g., EGFR overexpression or certain mutations).

• Toxicity: Monitor the animals for signs of toxicity. If the combination is causing significant side effects, the dosage may need to be adjusted.

Q4: How can I confirm that the observed in vivo effect is due to the intended mechanism of action?

A4:

• Pharmacodynamic Studies: At the end of the in vivo study, excise the tumors and perform Western blot analysis to confirm the degradation of EGFR, p-EGFR, AKT, and ERK in the tumor tissue from the combination treatment group compared to the control and single-agent groups.

• Biomarker Analysis: Analyze the expression of Hsp70 in peripheral blood mononuclear cells (PBMCs) as a pharmacodynamic marker of Hsp90 inhibition.

Frequently Asked Questions (FAQs)

Q5: What is the primary mechanism of synergy between CH5164840 and erlotinib?

A5: The primary mechanism is the dual targeting of the EGFR signaling pathway. Erlotinib directly inhibits the tyrosine kinase activity of EGFR, while CH5164840, by inhibiting Hsp90, leads to the proteasomal degradation of EGFR and its downstream signaling molecules, AKT and ERK.[1] This combination is effective even in erlotinib-resistant cells.[1]

Q6: Can this combination overcome acquired resistance to erlotinib?

A6: Yes, preclinical studies have shown that the combination of CH5164840 and erlotinib can be effective in erlotinib-resistant NSCLC models, including those with the T790M mutation.[1] This is because the Hsp90 inhibitor-mediated degradation of the mutant EGFR circumvents the resistance mechanism.

Q7: How should I design my experiment to calculate the Combination Index (CI)?

A7: To calculate the CI, you need to perform a dose-response experiment for each drug individually to determine their IC50 values. Then, you test the drugs in combination at a fixed ratio (often the ratio of their IC50s) over a range of concentrations. The CI is then calculated at different effect levels (e.g., 50%, 75%, and 90% inhibition) using software like CompuSyn, which is based on the Chou-Talalay method.

Q8: Are there any known liabilities or off-target effects of this combination?

A8: As with any combination therapy, there is a potential for increased toxicity. Hsp90 inhibitors can have side effects, and combining them with another targeted agent may exacerbate these. Careful dose-escalation studies and toxicity monitoring in preclinical models are essential. In clinical trials with other Hsp90 inhibitors in combination with erlotinib, adverse effects such as night blindness have been reported, which limited the clinical benefit.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. austinpublishinggroup.com [austinpublishinggroup.com]
• 3. researchgate.net [researchgate.net]
• 4. Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. lincs.hms.harvard.edu [lincs.hms.harvard.edu]
• 7. Combination Strategies with HSP90 Inhibitors in Cancer Therapy: Mechanisms, Challenges, and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

CH5164840 stability in different experimental conditions

This technical support center provides guidance on the stability of the Hsp90 inhibitor CH5164840 under various experimental conditions. The information is intended for researchers, scientists, and drug development professionals.

Storage and Stability

Proper storage is critical to maintaining the integrity and activity of CH5164840. Below are recommendations based on available data and general best practices for small molecule inhibitors.

Storage Conditions Summary

Parameter	Recommendation	Source
Solid Compound	Store at room temperature for shipping purposes. For long-term storage, consult the Certificate of Analysis provided by the supplier.	[1]
DMSO Stock Solutions	Store at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.	General Best Practice
Aqueous Solutions	Prepare fresh for each experiment. Avoid long-term storage.	General Best Practice

Solubility and Solution Preparation

CH5164840 is a small molecule inhibitor with specific solubility characteristics. Adhering to proper dissolution protocols is essential for accurate and reproducible experimental results.

Solubility and Recommended Solvents

Solvent	Notes	Protocol
DMSO	Recommended for preparing high-concentration stock solutions.	Prepare a stock solution of 10-50 mM in 100% DMSO. Gently warm and vortex to fully dissolve.
In Vivo Formulation	A specific vehicle has been reported for animal studies.	The compound was dissolved in a vehicle of 10% DMSO/10% Cremophor EL/0.02 N HCl in water for oral administration in xenograft models.

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

• Equilibrate the vial of solid CH5164840 to room temperature before opening.

• Weigh out the desired amount of the compound using a calibrated analytical balance.

• Add the appropriate volume of 100% DMSO to achieve a 10 mM concentration.

• Gently warm the solution and vortex until the compound is completely dissolved.

• Centrifuge the vial briefly to collect the solution at the bottom.

• Aliquot the stock solution into smaller volumes in tightly sealed tubes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common questions and potential issues related to the stability of CH5164840 in experimental settings.

Q1: My CH5164840 solution has precipitated after being stored at -20°C. What should I do?

A1: Precipitation can occur if the compound's solubility limit is exceeded or due to temperature changes. To redissolve the compound, gently warm the vial to 37°C and vortex thoroughly. Before use, visually inspect the solution to ensure all precipitate has dissolved. To prevent this, consider storing your stock solution in smaller aliquots.

Q2: How many times can I freeze and thaw my DMSO stock solution of CH5164840?

A2: While specific data for CH5164840 is unavailable, it is generally recommended to minimize freeze-thaw cycles for any small molecule inhibitor. Ideally, aliquot your stock solution after the initial preparation to avoid more than 1-2 freeze-thaw cycles.

Q3: Is CH5164840 stable in aqueous solutions like PBS or cell culture media?

A3: The stability of CH5164840 in aqueous solutions has not been extensively reported. Small molecules can be unstable in aqueous environments over time. Therefore, it is recommended to prepare fresh dilutions in your aqueous buffer or cell culture medium immediately before each experiment.

Q4: I observe a decrease in the activity of CH5164840 in my experiments over time. What could be the cause?

A4: A decrease in activity could be due to several factors related to compound stability. Ensure that your stock solutions are stored correctly and that you are not using a stock that has undergone multiple freeze-thaw cycles. Also, confirm that the final concentration of DMSO in your assay is not affecting your experimental system. If the problem persists, consider preparing a fresh stock solution from solid compound.

Experimental and logical workflows

Caption: Workflow for the preparation and troubleshooting of CH5164840 solutions.

Caption: CH5164840 inhibits the Hsp90 chaperone, leading to client protein degradation.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Troubleshooting Western Blot Results with CH5164840

Welcome to the technical support center for experiments involving the Hsp90 inhibitor, CH5164840. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during Western blot analysis.

Frequently Asked Questions (FAQs)

Q1: What is CH5164840 and how does it affect protein expression?

A1: CH5164840 is a novel inhibitor of Heat Shock Protein 90 (Hsp90). Hsp90 is a molecular chaperone that is essential for the stability and function of numerous client proteins, many of which are involved in cell growth, proliferation, and survival.[1] By inhibiting Hsp90, CH5164840 leads to the degradation of these client proteins. In a Western blot experiment, treatment with CH5164840 is expected to result in a decrease in the total protein levels of Hsp90 client proteins.

Q2: What are the common Hsp90 client proteins I should monitor in my Western blot when using CH5164840?

A2: Several oncogenic proteins are known clients of Hsp90. When treating cancer cell lines with CH5164840, you can expect to see a degradation of proteins such as HER2 (ERBB2), EGFR, and Akt.[1][2] The specific client proteins to monitor may vary depending on the cancer type and the specific signaling pathways active in your model system.

Q3: How long should I treat my cells with CH5164840 before observing a decrease in client protein levels?

A3: The optimal treatment time can vary between cell lines and is dependent on the turnover rate of the specific client protein. A time-course experiment is recommended to determine the ideal duration. Generally, a 24-hour treatment is a good starting point for observing significant degradation of many Hsp90 client proteins.[2]

Q4: Should I expect to see a change in the levels of phosphorylated proteins?

A4: Yes. In addition to the degradation of total client protein, you may also observe a decrease in the phosphorylated, active forms of these proteins. For instance, CH5164840 has been shown to decrease the levels of phosphorylated Akt.[1] When troubleshooting, it is often informative to probe for both the total and phosphorylated forms of your protein of interest.

Western Blot Troubleshooting Guide

This guide addresses specific problems you may encounter when performing a Western blot analysis on samples treated with CH5164840.

Problem 1: No change or an unexpected increase in the levels of the target Hsp90 client protein after CH5164840 treatment.

This is a common issue that can arise from several factors, ranging from the experimental setup to the specific biology of your system.

Caption: Workflow for a typical Western blot experiment involving CH5164840 treatment.

Possible Cause	Recommendation
Inactive Compound	Ensure the CH5164840 is properly stored and has not expired. Prepare fresh stock solutions.
Suboptimal Treatment Conditions	Perform a dose-response and time-course experiment to determine the optimal concentration and duration for your specific cell line. A common starting point is 1-5 µM for 24 hours.[2]
Low Hsp90 Dependence of Target Protein	The stability of your protein of interest may not be highly dependent on Hsp90 in your specific cellular context. Consider using a positive control cell line known to respond to Hsp90 inhibition (e.g., NCI-N87 or BT-474 for HER2).[1]
Rapid Protein Synthesis	In some cases, the cell may compensate by increasing the synthesis of the target protein. Consider co-treatment with a protein synthesis inhibitor like cycloheximide (B1669411) (CHX) to isolate the effect of CH5164840 on protein degradation.
General Western Blot Issues	Refer to the "General Western Blot Troubleshooting" section below.

Problem 2: High background or non-specific bands on the blot.

High background can obscure the specific signal of your target protein, making it difficult to interpret the results.

References

• 1. Preclinical antitumor activity of the novel heat shock protein 90 inhibitor CH5164840 against human epidermal growth factor receptor 2 (HER2)-overexpressing cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Maximizing the In Vivo Efficacy of CH5164840

Welcome to the technical support center for CH5164840. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on utilizing CH5164840 in in vivo experiments and to offer solutions for challenges that may arise during your studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for CH5164840?

A1: CH5164840 is a novel, potent inhibitor of Heat Shock Protein 90 (Hsp90).[1][2] Hsp90 is a molecular chaperone essential for the stability and function of numerous client proteins, many of which are critical for tumor cell growth, proliferation, and survival.[1][3] By inhibiting Hsp90, CH5164840 leads to the degradation of these client proteins, including key oncogenic drivers like EGFR, HER2, AKT, and c-RAF, thereby exerting its anti-tumor effects.[2][4]

Q2: In which cancer models has CH5164840 shown the most promise?

A2: Preclinical studies have demonstrated significant anti-tumor activity of CH5164840 in various non-small-cell lung cancer (NSCLC) xenograft models.[2] It has shown efficacy in models with wild-type EGFR overexpression (NCI-H292), EGFR mutations (NCI-H1975, NCI-H1650), and even in models resistant to EGFR tyrosine kinase inhibitors (TKIs) like erlotinib (B232).[2]

Q3: What are the established pharmacodynamic markers for Hsp90 inhibition by CH5164840?

A3: Key pharmacodynamic markers to confirm Hsp90 inhibition in vivo include the degradation of Hsp90 client proteins and the induction of Hsp70.[2][4] Following treatment with CH5164840, a decrease in the levels of proteins such as EGFR, phospho-EGFR, AKT, and ERK, and a corresponding increase in Hsp70 expression in tumor tissue or peripheral blood mononuclear cells (PBMCs) would indicate target engagement.[2][4]

Q4: Is CH5164840 effective as a monotherapy?

A4: Yes, daily oral administration of CH5164840 as a single agent has shown significant, dose-dependent anti-tumor activity in several NSCLC xenograft models.[2] However, its efficacy is notably enhanced when used in combination with other targeted agents, such as the EGFR inhibitor erlotinib.[2]

Q5: What is the rationale for combining CH5164840 with an EGFR inhibitor like erlotinib?

A5: The combination of CH5164840 and erlotinib has a synergistic effect. CH5164840 enhances the anti-tumor activity of erlotinib by promoting the degradation of both wild-type and mutant EGFR, as well as downstream signaling proteins like AKT and ERK.[2] This combination is particularly effective in overcoming resistance to EGFR inhibitors, including resistance mediated by the T790M mutation.[2]

Troubleshooting Guide

This guide addresses common issues encountered during in vivo experiments with CH5164840 and provides systematic steps to identify and resolve them.

Issue 1: Suboptimal or Lack of Anti-Tumor Efficacy

If you are not observing the expected tumor growth inhibition with CH5164840, consider the following troubleshooting steps in a logical sequence.

dot

CH5164840 mechanism of action on the EGFR signaling pathway.

dot

General workflow for an in vivo efficacy study with CH5164840.

References

• 1. Mechanisms of Resistance to Hsp90 Inhibitor Drugs: A Complex Mosaic Emerges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An update on the status of HSP90 inhibitors in cancer clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]

Cell line-specific responses to CH5164840 treatment

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using CH5164840. The information is tailored for scientists and drug development professionals investigating cell line-specific responses to this novel Hsp90 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is CH5164840 and what is its primary mechanism of action?

CH5164840 is a novel, orally available small molecule inhibitor of Heat Shock Protein 90 (Hsp90).[1] Its primary mechanism of action is to inhibit Hsp90, which leads to the degradation of multiple Hsp90 client proteins.[1] Many of these client proteins are critical for tumor progression and survival, including epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2).[1] By causing the degradation of these oncogenic proteins, CH5164840 can inhibit cancer cell growth and induce apoptosis.

Q2: How does the efficacy of CH5164840 vary across different cancer cell lines?

The efficacy of CH5164840 can be variable across different cell lines. Studies in non-small-cell lung cancer (NSCLC) have shown that it possesses potent growth inhibitory activity against a range of cell lines, with IC50 values typically in the nanomolar range.[1] Interestingly, its effectiveness appears to be independent of certain genetic mutations that confer resistance to other targeted therapies, such as EGFR T790M mutations or PTEN loss.[1] This suggests a broad potential for activity, even in tumors that have developed resistance to agents like erlotinib (B232).[1]

Q3: Why is CH5164840 often studied in combination with EGFR inhibitors like erlotinib?

CH5164840 is often studied with EGFR tyrosine kinase inhibitors (TKIs) like erlotinib because its mechanism is complementary and can overcome resistance.[1] EGFR is a client protein of Hsp90. While EGFR TKIs block the kinase activity of EGFR, resistance can emerge through secondary mutations (e.g., T790M) or activation of bypass signaling pathways.[1][2][3] CH5164840 targets the EGFR protein for degradation, regardless of its mutational status. This dual approach can lead to enhanced antitumor activity, especially in TKI-resistant models.[1]

Data Presentation: In Vitro Growth Inhibition

The following table summarizes the 50% inhibitory concentration (IC50) values of CH5164840 in various NSCLC cell lines, highlighting its activity across different genetic backgrounds.

Cell Line	Key Genetic Features	CH5164840 IC50 (nM)	Erlotinib IC50 (nM)
PC-9	EGFR ΔE746-A750	140 - 550	4.7 - 13000
HCC827	EGFR ΔE746-A750	140 - 550	4.7 - 13000
NCI-H292	Wild-type EGFR overexpression	140 - 550	4.7 - 13000
NCI-H1975	EGFR T790M & L858R	140 - 550	4.7 - 13000
NCI-H1650	EGFR ΔE746-A750, PTEN null	140 - 550	4.7 - 13000
NCI-H1781	HER2 G776insV_G/C mutant	140 - 550	4.7 - 13000
A549	K-ras mutant	140 - 550	4.7 - 13000
Data compiled from a study on NSCLC cell lines. The IC50 values for CH5164840 were reported as a range across the seven cell lines tested.[1]

Signaling Pathway Diagram

The diagram below illustrates the mechanism of action for CH5164840. It inhibits Hsp90, a chaperone protein essential for the stability and function of numerous oncogenic "client proteins" such as EGFR, HER2, and AKT. Inhibition of Hsp90 leads to the degradation of these client proteins, thereby blocking downstream pro-survival signaling pathways.

Caption: Mechanism of Hsp90 inhibition by CH5164840.

Troubleshooting Guide

Problem: My cells show little to no response to CH5164840 treatment.

Potential Cause	Suggested Solution
Cell Line Insensitivity	Although CH5164840 shows broad activity, intrinsic resistance is possible.[1] Confirm the reported sensitivity of your cell line in the literature. Consider testing a positive control cell line known to be sensitive, such as NCI-H1975.
Compound Inactivity	Ensure the compound is properly stored and has not expired. Prepare fresh stock solutions in an appropriate solvent (e.g., DMSO) for each experiment. Confirm the final concentration in your culture medium is accurate.
Insufficient Treatment Duration	Hsp90 inhibition leads to protein degradation, which can take time. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal treatment duration for observing a phenotypic effect like growth inhibition.
Activation of Bypass Pathways	Cells can develop resistance by upregulating alternative survival pathways not dependent on Hsp90 clients.[2][3] Use Western blotting to probe for activation of key survival pathways (e.g., PI3K/AKT, MAPK) to investigate potential resistance mechanisms.
High Cell Seeding Density	Overly confluent cells may be less sensitive to drug treatment. Optimize your cell seeding density to ensure cells are in the exponential growth phase during treatment.

Problem: I am seeing inconsistent results in my Western blot analysis of Hsp90 client proteins.

Potential Cause	Suggested Solution
Suboptimal Lysis Buffer	Ensure your lysis buffer contains fresh protease and phosphatase inhibitors to prevent protein degradation and dephosphorylation during sample preparation.
Incorrect Protein Loading	Quantify total protein concentration using a reliable method (e.g., BCA assay) and load equal amounts of protein for each sample.[4] Use a loading control (e.g., β-actin, GAPDH) to verify equal loading.
Poor Antibody Quality	Use validated antibodies specific to your target proteins. Optimize primary and secondary antibody concentrations and incubation times. High background can sometimes be reduced by increasing wash steps or changing the blocking agent.[5]
Timing of Analysis	The degradation of different client proteins can occur at different rates. Perform a time-course experiment (e.g., 6, 12, 24, 48 hours post-treatment) to capture the dynamics of protein degradation for your specific target.

Experimental Protocols & Workflows

Protocol 1: Cell Viability (MTT) Assay

This protocol is for determining the IC50 value of CH5164840.

• Cell Seeding: Plate cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.[6]

• Compound Treatment: Prepare serial dilutions of CH5164840 in culture medium. Add 100 µL of the diluted compound to the appropriate wells. Include a vehicle-only control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.[7]

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution (e.g., DMSO or a 0.01 M HCl solution with 10% SDS) to each well to dissolve the crystals.[7]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results against the log of the drug concentration to determine the IC50 value using non-linear regression.

Caption: Standard workflow for an MTT cell viability assay.

Protocol 2: Western Blot for Pathway Analysis

This protocol is for assessing the degradation of Hsp90 client proteins (e.g., EGFR, p-AKT) following CH5164840 treatment.

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat with desired concentrations of CH5164840 for the determined time period.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors. Scrape the cells, collect the lysate, and centrifuge to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.[4]

• Sample Preparation: Mix the lysate with Laemmli sample buffer and boil for 5-10 minutes to denature the proteins.

• Gel Electrophoresis: Load 20-30 µg of protein per lane onto an SDS-PAGE gel and run to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[4]

• Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.[4]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against your target proteins (e.g., anti-EGFR, anti-p-AKT Ser473, anti-AKT, anti-β-actin) overnight at 4°C with gentle agitation.[4][5]

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[4]

• Detection: Wash the membrane again and add an ECL substrate. Visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify band intensity using densitometry software and normalize to a loading control.

Caption: A troubleshooting decision tree for unexpected results.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The resistance mechanisms and treatment strategies for EGFR-mutant advanced non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iris.unicampania.it [iris.unicampania.it]
• 4. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Hsp90 Inhibitors in NSCLC: Spotlight on CH5164840

For Researchers, Scientists, and Drug Development Professionals

Heat shock protein 90 (Hsp90) has emerged as a critical target in oncology, particularly in non-small cell lung cancer (NSCLC), where its client proteins are often key drivers of tumor growth and survival. Inhibition of Hsp90 leads to the degradation of these oncoproteins, offering a promising therapeutic strategy. This guide provides a comparative overview of the novel Hsp90 inhibitor, CH5164840, alongside other notable inhibitors—ganetespib (B611964), onalespib (B1677294), and luminespib (B612032)—with a focus on their performance in preclinical and clinical NSCLC models.

Introduction to Hsp90 Inhibition in NSCLC

Hsp90 is a molecular chaperone essential for the stability and function of a wide array of client proteins, many of which are implicated in the hallmarks of cancer.[1] In NSCLC, critical Hsp90 clients include mutated EGFR, ALK fusion proteins, MET, and downstream signaling molecules like AKT and ERK.[2][3] By inhibiting Hsp90's ATPase activity, these client proteins are destabilized and targeted for proteasomal degradation, leading to cell cycle arrest and apoptosis.[3][4] This mechanism provides a rationale for using Hsp90 inhibitors to overcome resistance to targeted therapies in NSCLC.[5]

Comparative Performance of Hsp90 Inhibitors

This section details the preclinical and clinical data for CH5164840 and other prominent Hsp90 inhibitors. The data presented is compiled from various studies and should be interpreted with the understanding that direct head-to-head comparisons were not always performed.

CH5164840: A Novel Oral Hsp90 Inhibitor

CH5164840 is a potent, orally available Hsp90 inhibitor that has demonstrated significant antitumor activity in NSCLC models.[6]

Preclinical Data:

In vitro studies have shown that CH5164840 effectively inhibits the proliferation of various NSCLC cell lines, irrespective of their driver mutations.[6] It induces the degradation of key Hsp90 client proteins, including EGFR, HER2, and MET, and subsequently inhibits downstream signaling through the PI3K/AKT and RAF/MEK/ERK pathways.[6]

Cell Line	Genotype	CH5164840 IC50 (nM)	Erlotinib (B232) IC50 (nM)
PC-9	EGFR ΔE746-A750	140	4.7
HCC827	EGFR ΔE746-A750	200	7.9
NCI-H292	Wild-type EGFR overexpression	220	13,000
NCI-H1975	EGFR T790M and L858R mutant	550	>20,000
NCI-H1650	EGFR ΔE746-A750, PTEN null	260	10,000
NCI-H1781	HER2 G776insV_G/C mutant	330	>20,000
A549	K-ras mutant	380	>20,000

Table 1: Antiproliferative Activity of CH5164840 in NSCLC Cell Lines. [6]

In vivo, daily oral administration of CH5164840 led to significant, dose-dependent tumor growth inhibition in multiple NSCLC xenograft models.[6] Notably, in an NCI-H1975 (EGFR T790M mutant) xenograft model, which is resistant to erlotinib, the combination of CH5164840 and erlotinib resulted in enhanced antitumor activity.[6]

Xenograft Model	Genotype	CH5164840 Treatment	Tumor Growth Inhibition (TGI) %
NCI-H1650	EGFR mutant, PTEN null	50 mg/kg, daily	131%
NCI-H292	Wild-type EGFR overexpression	25 mg/kg, daily	Significant
NCI-H1975	EGFR mutant	50 mg/kg, daily	Substantial
NCI-H441	Wild-type EGFR, MET overexpression	50 mg/kg, daily	Substantial

Table 2: In Vivo Antitumor Activity of CH5164840 in NSCLC Xenograft Models. [6]

Ganetespib (STA-9090)

Ganetespib is a potent, second-generation, non-geldanamycin Hsp90 inhibitor.[7]

Preclinical and Clinical Data:

Preclinically, ganetespib has demonstrated greater potency than the first-generation inhibitor 17-AAG in NSCLC cell lines, with IC50 values in the low nanomolar range (2–30 nM) compared to 20–3,500 nM for 17-AAG.[7] It effectively depletes client proteins such as EGFR and downstream signaling molecules.[7] In clinical trials, ganetespib has shown activity in patients with advanced NSCLC, particularly in those with ALK rearrangements.[8] However, the Phase 3 GALAXY-2 trial, which combined ganetespib with docetaxel, did not show a significant improvement in overall survival in the overall patient population.[9]

Onalespib (AT13387)

Onalespib is another potent, second-generation Hsp90 inhibitor.[10]

Preclinical and Clinical Data:

Preclinical studies have shown that onalespib has antitumor activity in crizotinib-sensitive and -resistant NSCLC xenograft models when combined with crizotinib (B193316).[10] An upfront combination of onalespib with crizotinib in a sensitive xenograft model delayed the emergence of resistance.[10] A Phase 1/2 clinical trial investigating the combination of onalespib with crizotinib in ALK-positive NSCLC patients showed that the combination was well-tolerated.[10][11] Of the 25 evaluable patients who had prior crizotinib treatment, 4 had a partial response.[10]

Luminespib (NVP-AUY922)

Luminespib is a potent, non-geldanamycin, resorcinol-based Hsp90 inhibitor.[12]

Preclinical and Clinical Data:

Preclinically, luminespib has shown anticancer efficacy in various animal models.[12] In a phase II clinical trial in patients with advanced NSCLC harboring EGFR exon 20 insertions, a patient population generally refractory to first and second-generation EGFR inhibitors, luminespib demonstrated an objective response rate of 17% and a median progression-free survival of 2.9 months.[13] The most common treatment-related toxicities were diarrhea, visual changes, and fatigue.[13]

Experimental Protocols

Detailed experimental methodologies are crucial for the interpretation and replication of scientific findings. Below are summaries of the key experimental protocols used in the evaluation of these Hsp90 inhibitors.

Cell Viability Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of the Hsp90 inhibitors.

• Method: NSCLC cell lines are seeded in 96-well plates and treated with a range of concentrations of the Hsp90 inhibitor for a specified period (e.g., 72 hours). Cell viability is then assessed using a colorimetric assay such as MTT or a fluorescence-based assay like CellTiter-Glo. The IC50 value is calculated from the dose-response curve.[4][14]

Western Blot Analysis

• Objective: To assess the effect of Hsp90 inhibitors on the expression levels of client proteins and downstream signaling molecules.

• Method: NSCLC cells are treated with the Hsp90 inhibitor for a specified time. Cells are then lysed, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane. The membrane is probed with primary antibodies specific to the proteins of interest (e.g., EGFR, p-AKT, Hsp70) and a loading control (e.g., β-actin). A secondary antibody conjugated to an enzyme (e.g., HRP) is then used for detection via chemiluminescence.[6][15]

In Vivo Xenograft Studies

• Objective: To evaluate the antitumor efficacy of Hsp90 inhibitors in a living organism.

• Method: Immunocompromised mice (e.g., BALB/c nude mice) are subcutaneously or orthotopically injected with human NSCLC cells.[5][16][17] Once tumors reach a palpable size, mice are randomized into treatment and control groups. The Hsp90 inhibitor is administered via a clinically relevant route (e.g., oral gavage for CH5164840). Tumor volume and body weight are measured regularly. At the end of the study, tumors may be excised for further analysis (e.g., western blotting, immunohistochemistry).[6][18]

Visualizing the Mechanism of Action

The following diagrams illustrate the signaling pathways affected by Hsp90 inhibition and a typical experimental workflow.

Hsp90 Signaling Pathway in NSCLC.

Preclinical Experimental Workflow.

Conclusion

CH5164840 is a promising novel Hsp90 inhibitor with potent preclinical activity against a range of NSCLC subtypes, including those with acquired resistance to EGFR tyrosine kinase inhibitors. While direct comparative clinical data against other Hsp90 inhibitors like ganetespib, onalespib, and luminespib is not yet available, its preclinical profile, particularly its oral bioavailability and efficacy in erlotinib-resistant models, warrants further investigation. The development of Hsp90 inhibitors for NSCLC has faced challenges, including modest single-agent activity and toxicity in clinical trials.[9][19] Future research should focus on identifying predictive biomarkers to select patient populations most likely to benefit from Hsp90 inhibition and exploring rational combination strategies to enhance therapeutic efficacy.

References

• 1. Targeting of multiple signalling pathways by heat shock protein 90 molecular chaperone inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Targeting HSP90 Inhibits Proliferation and Induces Apoptosis Through AKT1/ERK Pathway in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Increased Tumor Growth Rate and Mesenchymal Properties of NSCLC-Patient-Derived Xenograft Models during Serial Transplantation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ganetespib (STA-9090), a Non-Geldanamycin HSP90 Inhibitor, has Potent Antitumor Activity in In Vitro and In Vivo Models of Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Role of Ganetespib, an HSP90 Inhibitor, in Cancer Therapy: From Molecular Mechanisms to Clinical Practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An update on the status of HSP90 inhibitors in cancer clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ASCO – American Society of Clinical Oncology [asco.org]
• 12. researchgate.net [researchgate.net]
• 13. Activity of the Hsp90 inhibitor luminespib among non-small-cell lung cancers harboring EGFR exon 20 insertions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Reduced erlotinib sensitivity of EGFR mutant non-small cell lung cancer following cisplatin exposure: A cell culture model of second-line erlotinib treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. meliordiscovery.com [meliordiscovery.com]
• 17. A Primary Xenograft Model of Small Cell Lung Cancer Reveals Irreversible Changes in Gene Expression Imposed by Culture In-Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. HSP90: A promising target for NSCLC treatments - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of HSP90 Inhibitors: CH5164840 and AUY922

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of two heat shock protein 90 (HSP90) inhibitors, CH5164840 and AUY922 (luminespib). The information presented is based on available preclinical and clinical data, with a focus on their activity in non-small-cell lung cancer (NSCLC), a common area of investigation for this class of drugs.

Executive Summary

Both CH5164840 and AUY922 are potent inhibitors of HSP90, a molecular chaperone crucial for the stability and function of numerous oncogenic proteins. By inhibiting HSP90, these drugs lead to the degradation of these "client" proteins, thereby disrupting cancer cell growth, proliferation, and survival.

AUY922 has been extensively characterized as a broad-spectrum anticancer agent with low nanomolar potency against a wide range of cancer cell lines. Clinical studies have demonstrated its activity in NSCLC, particularly in patients with ALK rearrangements and EGFR mutations.

CH5164840 is a novel HSP90 inhibitor that has shown significant promise in preclinical studies, primarily in the context of overcoming resistance to EGFR tyrosine kinase inhibitors (TKIs) in NSCLC. The majority of the available data focuses on its synergistic effects when used in combination with erlotinib (B232).

Quantitative Data on Efficacy

The following tables summarize the available quantitative data on the efficacy of CH5164840 and AUY922. Direct comparison of single-agent IC50 values for CH5164840 is limited due to the focus of published research on its combination with erlotinib.

Table 1: In Vitro Efficacy of AUY922 in Non-Small-Cell Lung Cancer Cell Lines

Cell Line	Key Mutations	IC50 (nM)
H1975	EGFR L858R, T790M	< 100
A549	KRAS G12S	< 100
41 NSCLC Cell Lines (Overall)	Various	IC50 < 100 nM for all lines

Source: Data compiled from preclinical studies of NVP-AUY922 in NSCLC.[1]

Table 2: Clinical Efficacy of AUY922 in Advanced Non-Small-Cell Lung Cancer (Phase II Study)

Patient Stratum	Overall Response Rate (ORR)	Stable Disease Rate
ALK-rearranged	31.8%	9.1%
EGFR-mutant	17.1%	8.6%
KRAS-mutant	0%	7.1%
Wild-type	8.8%	8.8%

Source: A Phase 2 study of AUY922 in previously treated and molecularly defined patients with advanced NSCLC.[2]

Table 3: In Vivo Efficacy of CH5164840 in Combination with Erlotinib in an NSCLC Xenograft Model (NCI-H292)

Treatment Group	Tumor Growth Inhibition (TGI)
Erlotinib (25 mg/kg)	Moderate
CH5164840 (12.5 mg/kg)	Moderate
Erlotinib + CH5164840	Significant (Tumor Regression)

Source: A study on the enhanced antitumor activity of erlotinib in combination with CH5164840.[3]

Mechanism of Action and Signaling Pathways

Both CH5164840 and AUY922 function by inhibiting the ATPase activity of HSP90, leading to the degradation of its client proteins. This disruption affects multiple oncogenic signaling pathways.

In the context of NSCLC, a key client protein of HSP90 is the Epidermal Growth Factor Receptor (EGFR), especially its mutated forms. Inhibition of HSP90 by CH5164840 or AUY922 leads to the degradation of mutant EGFR, thereby blocking downstream signaling pathways like PI3K/AKT and MAPK/ERK, which are critical for tumor cell survival and proliferation.[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of typical experimental protocols used to evaluate the efficacy of HSP90 inhibitors like CH5164840 and AUY922.

In Vitro Cell Proliferation Assay

• Cell Culture: Cancer cell lines are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Drug Treatment: Cells are seeded in 96-well plates and allowed to attach overnight. They are then treated with serial dilutions of the HSP90 inhibitor (e.g., AUY922 or CH5164840) for a specified period (e.g., 72 hours).

• Viability Assessment: Cell viability is assessed using a colorimetric assay such as the MTT or MTS assay, or a fluorescence-based assay like CellTiter-Glo.

• Data Analysis: The absorbance or luminescence is measured, and the data is used to calculate the half-maximal inhibitory concentration (IC50), which is the concentration of the drug that causes 50% inhibition of cell growth.

Western Blot Analysis for Client Protein Degradation

• Cell Lysis: Cells treated with the HSP90 inhibitor are harvested and lysed in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the lysates is determined using a protein assay kit (e.g., BCA assay).

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against the client proteins of interest (e.g., EGFR, p-EGFR, AKT, p-AKT, ERK, p-ERK) and a loading control (e.g., GAPDH or β-actin).

• Detection: The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

In Vivo Xenograft Studies

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used.

• Tumor Implantation: Human cancer cells are subcutaneously injected into the flanks of the mice.

• Drug Administration: Once the tumors reach a certain volume, the mice are randomized into treatment and control groups. The HSP90 inhibitor is administered via an appropriate route (e.g., oral gavage for CH5164840, intravenous for AUY922) at a specified dose and schedule.

• Tumor Measurement: Tumor volume is measured regularly using calipers.

• Efficacy Evaluation: The antitumor efficacy is evaluated by comparing the tumor growth in the treated groups to the control group. Tumor growth inhibition (TGI) is a common metric.

• Pharmacodynamic Analysis: At the end of the study, tumors may be excised for pharmacodynamic analysis, such as Western blotting, to confirm target engagement and client protein degradation in vivo.

Conclusion

Both CH5164840 and AUY922 are effective HSP90 inhibitors with demonstrated antitumor activity. AUY922 has undergone broader preclinical and clinical evaluation as a single agent, showing efficacy across various cancer types and molecular subtypes. CH5164840, while less extensively characterized as a monotherapy in publicly available literature, has shown significant potential in combination therapies aimed at overcoming drug resistance in NSCLC. The choice between these or other HSP90 inhibitors for further research and development will depend on the specific therapeutic context, such as the cancer type, the molecular profile of the tumor, and the potential for combination with other targeted agents.

References

• 1. The HSP90 inhibitor NVP-AUY922 potently inhibits non-small cell lung cancer growth - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phase 2 Study of the HSP-90 Inhibitor AUY922 in Previously Treated and Molecularly Defined Patients with Advanced Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: The Novel Hsp90 Inhibitor CH5164840 Versus First-Generation Counterparts

For Researchers, Scientists, and Drug Development Professionals

Heat shock protein 90 (Hsp90) has long been an attractive target in oncology due to its crucial role in stabilizing a wide range of oncoproteins. While first-generation Hsp90 inhibitors showed initial promise, their clinical development has been hampered by issues of toxicity and suboptimal pharmaceutical properties. This guide provides a detailed, data-driven comparison of CH5164840, a novel, orally available Hsp90 inhibitor, with first-generation Hsp90 inhibitors, offering insights into its enhanced performance and potential as a therapeutic agent.

Performance and Efficacy: A Quantitative Comparison

CH5164840 demonstrates potent anti-proliferative activity across a panel of non-small-cell lung cancer (NSCLC) cell lines, irrespective of their specific oncogenic driver mutations. A direct comparison of its half-maximal inhibitory concentration (IC50) values with the first-generation Hsp90 inhibitor 17-AAG reveals a generally comparable or, in some cases, superior potency of CH5164840.

Cell Line	Oncogenic Driver(s)	CH5164840 IC50 (nM)	17-AAG IC50 (nM)[1]
PC-9	EGFR (del E746-A750)	140	Not Reported
HCC827	EGFR (del E746-A750)	200	~26,255 - 87,733
NCI-H1975	EGFR (L858R, T790M)	550	~1.258 - 6.555
NCI-H292	EGFR (Wild-Type, Overexpression)	260	Not Reported
NCI-H1650	EGFR (del E746-A750), PTEN null	260	~1.258 - 6.555
NCI-H1781	HER2 (G776insV_G/C)	200	Not Reported
A549	KRAS mutant	430	Not Reported

Note: IC50 values for 17-AAG in HCC827 and NCI-H1975/H1650 are presented as a range from a study that categorized them as highly resistant and highly sensitive, respectively. A direct side-by-side study under identical conditions would provide a more definitive comparison.

Selectivity and Toxicity: A Sharper Profile for CH5164840

A significant drawback of first-generation Hsp90 inhibitors, such as geldanamycin (B1684428) and its derivative 17-AAG, is their association with significant off-target toxicities, most notably hepatotoxicity.[2] This has been a major impediment to their clinical success.

Preclinical studies with CH5164840, however, suggest a more favorable safety profile. In xenograft models, CH5164840 was well-tolerated at effective doses, with no gross toxicity observed in the treated animals.[3] This improved tolerability is likely attributable to its novel chemical structure, which may result in a more selective interaction with the Hsp90 chaperone machinery in tumor cells over normal cells. While direct comparative toxicology studies are limited in the public domain, the available data points towards a significant reduction in the off-target effects that plagued its predecessors.

Furthermore, the development of second-generation and isoform-selective Hsp90 inhibitors has been driven by the need to mitigate the toxicities associated with pan-Hsp90 inhibition.[4] While specific isoform selectivity data for CH5164840 against Hsp90α and Hsp90β is not detailed in the provided search results, its development as a "novel" inhibitor suggests a design aimed at improved selectivity and a better therapeutic window.

Mechanism of Action: Impact on Key Signaling Pathways

CH5164840, like other Hsp90 inhibitors, exerts its anti-cancer effects by binding to the ATP-binding pocket of Hsp90, leading to the destabilization and subsequent proteasomal degradation of Hsp90 client proteins. This results in the simultaneous blockade of multiple oncogenic signaling pathways.

Degradation of Hsp90 Client Proteins

Treatment of NSCLC cell lines with CH5164840 leads to a significant reduction in the protein levels of key oncogenic drivers, including:

• EGFR (Epidermal Growth Factor Receptor): Both wild-type and mutated forms.

• HER2 (Human Epidermal Growth Factor Receptor 2)

• MET (Mesenchymal-Epithelial Transition Factor)

• Raf1

This degradation of client proteins is a hallmark of Hsp90 inhibition and directly contributes to the anti-proliferative and pro-apoptotic effects of CH5164840.

Downstream Signaling Inhibition

The degradation of client proteins by CH5164840 effectively shuts down their downstream signaling cascades. Specifically, CH5164840 has been shown to suppress the phosphorylation of:

• AKT: A key mediator of cell survival and proliferation.

• ERK: A central component of the MAPK signaling pathway involved in cell growth and differentiation.

Furthermore, CH5164840 can abrogate the phosphorylation of STAT3 , a transcription factor that is often constitutively activated in cancer and plays a role in cell survival and proliferation. This is particularly relevant in the context of resistance to EGFR inhibitors, where STAT3 activation can be a compensatory survival mechanism.

Figure 1: Simplified signaling pathway illustrating the mechanism of action of Hsp90 inhibitors.

Experimental Protocols

This section provides an overview of the key experimental methodologies used to evaluate and compare Hsp90 inhibitors.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic or cytostatic effects of Hsp90 inhibitors on cancer cell lines and to calculate the IC50 value.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with serial dilutions of the Hsp90 inhibitor (e.g., CH5164840 or 17-AAG) for a specified period (e.g., 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.[5][6][7][8]

Figure 2: Experimental workflow for the MTT cell viability assay.

Western Blot Analysis for Client Protein Degradation

Objective: To assess the effect of Hsp90 inhibitors on the expression levels of Hsp90 client proteins.

Principle: Western blotting is a technique used to detect specific proteins in a sample. Proteins are separated by size via gel electrophoresis, transferred to a membrane, and then probed with antibodies specific to the target protein.

Protocol:

• Cell Treatment: Treat cancer cells with various concentrations of the Hsp90 inhibitor for a specified time (e.g., 24 hours).

• Cell Lysis: Lyse the cells to extract the total protein.

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.

• SDS-PAGE: Separate the protein lysates by size on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate with a primary antibody specific to the Hsp90 client protein of interest (e.g., EGFR, AKT) and a loading control (e.g., β-actin or GAPDH).

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities to determine the relative protein levels.[2][9][10][11]

Figure 3: Experimental workflow for Western Blot analysis.

Apoptosis Assay (Caspase-3/7 Activity)

Objective: To determine if the Hsp90 inhibitor induces apoptosis in cancer cells.

Principle: Caspases are a family of proteases that are activated during apoptosis. Caspase-3 and -7 are key executioner caspases. This assay uses a luminogenic substrate that is cleaved by active caspase-3 and -7, producing a luminescent signal that is proportional to the amount of caspase activity.

Protocol:

• Cell Seeding: Seed cells in a 96-well white-walled plate.

• Compound Treatment: Treat the cells with the Hsp90 inhibitor for a specified time (e.g., 24-48 hours).

• Reagent Addition: Add the Caspase-Glo® 3/7 reagent to each well.

• Incubation: Incubate at room temperature for 1-2 hours.

• Luminescence Measurement: Measure the luminescence using a plate reader.

• Data Analysis: An increase in luminescence compared to the control indicates an induction of apoptosis.[1][12][13]

References

• 1. Identification of Predictive Biomarkers of Response to HSP90 Inhibitors in Lung Adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Hsp90 pan and Isoform-Selective Inhibitors as Sensitizers for Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The principle and method of Western blotting (WB) | MBL Life Sience -GLOBAL- [mblbio.com]
• 6. MTT Assay Protocol | BioRender Science Templates [biorender.com]
• 7. researchgate.net [researchgate.net]
• 8. Evolution of Experimental Models of the Liver to Predict Human Drug Hepatotoxicity and Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. azurebiosystems.com [azurebiosystems.com]
• 13. benchchem.com [benchchem.com]

The Hsp90 Inhibitor CH5164840: A Novel Approach to Overcoming EGFR T790M-Mediated Resistance

For Researchers, Scientists, and Drug Development Professionals

The emergence of the EGFR T790M "gatekeeper" mutation represents a significant clinical challenge in the treatment of non-small cell lung cancer (NSCLC), conferring resistance to first and second-generation EGFR tyrosine kinase inhibitors (TKIs). While third-generation inhibitors have been developed to specifically target this mutation, alternative therapeutic strategies are under investigation. This guide provides a comparative analysis of the preclinical data on CH5164840, a novel Hsp90 inhibitor, and its effect on the EGFR T790M mutation, in comparison to established third-generation EGFR TKIs.

Mechanism of Action: A Differentiated Approach

Unlike direct EGFR TKIs, CH5164840 is an inhibitor of Heat Shock Protein 90 (Hsp90). Hsp90 is a molecular chaperone responsible for the conformational maturation and stability of a wide range of "client" proteins, many of which are critical for cancer cell survival and proliferation. The epidermal growth factor receptor (EGFR) is a prominent Hsp90 client protein. By inhibiting Hsp90, CH5164840 leads to the degradation of its client proteins, including the mutated EGFR T790M. This mechanism offers a distinct advantage by targeting the protein for destruction rather than solely inhibiting its kinase activity, potentially mitigating some resistance mechanisms.

dot

Caption: EGFR Signaling Pathway and Points of Inhibition.

Comparative Efficacy Against EGFR T790M

Preclinical studies have demonstrated the activity of CH5164840 against NSCLC cells harboring the EGFR T790M mutation. A key study investigated its effects both as a monotherapy and in combination with the first-generation TKI, erlotinib (B232), in the NCI-H1975 cell line, which expresses the L858R activating mutation and the T790M resistance mutation.

Table 1: In Vitro Potency (IC50) Against EGFR T790M Mutant Cell Lines

Compound	Cell Line	EGFR Mutation Status	IC50 (nM)	Reference
CH5164840	NCI-H1975	L858R/T790M	Not explicitly reported as a single agent IC50 in the primary study, but showed antitumor activity.	[1]
CH5164840 + Erlotinib	NCI-H1975	L858R/T790M	Enhanced cell growth inhibition compared to either agent alone.	[1]
Osimertinib (B560133) (AZD9291)	NCI-H1975	L858R/T790M	5	[2]
Rociletinib (CO-1686)	NCI-H1975	L858R/T790M	23	[2]
Erlotinib	NCI-H1975	L858R/T790M	1185	[2]

Note: IC50 values can vary between different studies due to variations in experimental conditions.

The data indicates that third-generation inhibitors, osimertinib and rociletinib, are highly potent against the EGFR T790M mutation as single agents. While a specific IC50 for CH5164840 monotherapy in NCI-H1975 cells is not provided in the primary available study, it demonstrated significant antitumor activity and synergistically enhanced the efficacy of erlotinib in this erlotinib-resistant cell line.[1]

In Vivo Antitumor Activity

In a xenograft model using NCI-H1975 cells, the combination of CH5164840 and erlotinib resulted in statistically significant tumor growth inhibition compared to either monotherapy.[1] This suggests that the Hsp90 inhibition strategy can effectively overcome erlotinib resistance in a preclinical in vivo setting.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are representative protocols for the key experiments cited in the evaluation of these EGFR inhibitors.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oncotarget.com [oncotarget.com]

Replicating published findings on CH5164840's antitumor activity.

This guide provides a comprehensive analysis of the published findings on the antitumor activity of CH5164840, a novel inhibitor of Heat Shock Protein 90 (Hsp90). The data presented here is intended for researchers, scientists, and drug development professionals seeking to understand and potentially replicate the key experiments demonstrating CH5164840's efficacy, particularly in the context of non-small cell lung cancer (NSCLC). This document summarizes quantitative data from preclinical studies, details the experimental methodologies, and provides visual representations of the underlying biological pathways and experimental workflows.

Comparative Efficacy of CH5164840

The primary antitumor activity of CH5164840 has been evaluated both as a single agent and in combination with the Epidermal Growth Factor Receptor (EGFR) inhibitor, erlotinib (B232). The following tables summarize the key quantitative findings from in vivo xenograft studies in NSCLC models.

In Vivo Antitumor Activity of CH5164840 in NSCLC Xenograft Models

CH5164840 has demonstrated significant tumor growth inhibition (TGI) as a monotherapy in various NSCLC xenograft models. The data below is extracted from a key study showcasing its efficacy.

Xenograft Model	EGFR Status	Other Relevant Mutations	Drug	Dosage	TGI (%)	Source
NCI-H1650	Mutant (del E746-A750)	PTEN null	CH5164840	100 mg/kg, daily	131	[1]
NCI-H292	Wild-type (overexpression)	-	CH5164840	100 mg/kg, daily	Not explicitly stated, but described as "substantial"	[1]
NCI-H1975	Mutant (L858R, T790M)	-	CH5164840	100 mg/kg, daily	Not explicitly stated, but described as "substantial"	[1]
NCI-H441	Wild-type	MET overexpression	CH5164840	100 mg/kg, daily	Not explicitly stated, but described as "substantial"	[1]

Enhanced Antitumor Activity of CH5164840 in Combination with Erlotinib

A significant finding is the synergistic effect of CH5164840 when combined with erlotinib, particularly in erlotinib-resistant models.

Xenograft Model	Drug Combination	Dosage	TGI (%)	Outcome	Source
NCI-H292	CH5164840 + Erlotinib	12.5 mg/kg + 25 mg/kg, daily	Statistically significant enhancement over monotherapy	Tumor Regression	[1]
NCI-H1975	CH5164840 + Erlotinib	50 mg/kg + 50 mg/kg, daily	Enhanced antitumor activity	Overcame erlotinib resistance	[1]

Comparative Antitumor Activity with Other Hsp90 Inhibitors

Hsp90 Inhibitor	Clinical Trial Phase	Population	Key Findings	Source
Ganetespib	Phase III (GALAXY-2)	Advanced NSCLC (second-line)	Did not improve overall survival when added to docetaxel.	[2][3][4]
AUY922 (Luminespib)	Phase II	Advanced NSCLC (EGFR exon 20 insertions)	Objective response rate of 17%; showed clinical activity.	[5][6]

Experimental Protocols

To facilitate the replication of the key findings, detailed methodologies for the in vivo xenograft studies are provided below.

In Vivo Xenograft Tumor Model Protocol

This protocol outlines the establishment and treatment of NSCLC xenograft models to evaluate the antitumor activity of CH5164840.

1. Cell Lines and Culture:

• NSCLC cell lines (e.g., NCI-H1650, NCI-H292, NCI-H1975, NCI-H441) are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

2. Animal Model:

• Female athymic nude mice (e.g., BALB/c nu/nu), 5-6 weeks old, are used. Animals are allowed to acclimatize for at least one week before the experiment.

3. Tumor Implantation:

• Harvest cultured NSCLC cells during the logarithmic growth phase.

• Resuspend the cells in a sterile phosphate-buffered saline (PBS) or a mixture of PBS and Matrigel.

• Subcutaneously inject 0.5–1.0 × 10^7 cells in a volume of 100-200 µL into the right flank of each mouse.

4. Tumor Growth Monitoring and Randomization:

• Monitor tumor growth by measuring the length (a) and width (b) of the tumor with calipers 2-3 times per week.

• Calculate tumor volume (TV) using the formula: TV = (a × b²) / 2.[1]

• When tumors reach a volume of approximately 200–300 mm³, randomize the animals into treatment and control groups (n=4-5 per group).

5. Drug Preparation and Administration:

• CH5164840: Dissolve in a vehicle of 10% DMSO, 10% Cremophor EL, and 0.02 N HCl in water.[1]

• Erlotinib: Can be dissolved in a vehicle such as 0.5% methylcellulose.

• Administer the drugs orally once daily for the duration of the study (e.g., 11 consecutive days).[1] The control group receives the vehicle only.

6. Efficacy Evaluation:

• Continue to monitor tumor volume and body weight throughout the study.

• The primary endpoint is typically Tumor Growth Inhibition (TGI), calculated using the formula: TGI (%) = (1 - [(Tt - T0) / (Ct - C0)]) × 100, where Tt and T0 are the mean tumor volumes of the treated group at the end and start of treatment, respectively, and Ct and C0 are the mean tumor volumes of the control group.[1]

7. Pharmacodynamic Studies (Optional):

• At the end of the study, collect tumor tissues and blood samples for biomarker analysis (e.g., Western blotting for Hsp70, EGFR, p-Akt, p-ERK).

Signaling Pathways and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the mechanism of action of CH5164840 and the experimental workflow for its evaluation.

Caption: Mechanism of action of CH5164840.

Caption: Experimental workflow for in vivo xenograft studies.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ganetespib fails to hit mark in phase III NSCLC trial | MDedge [mdedge.com]
• 3. Randomized Phase III Study of Ganetespib, a Heat Shock Protein 90 Inhibitor, With Docetaxel Versus Docetaxel in Advanced Non-Small-Cell Lung Cancer (GALAXY-2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ascopubs.org [ascopubs.org]
• 5. Phase 2 Study of the HSP-90 Inhibitor AUY922 in Previously Treated and Molecularly Defined Patients with Advanced Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Activity of the Hsp90 inhibitor luminespib among non-small-cell lung cancers harboring EGFR exon 20 insertions - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Validation of CH5164840's Mechanism of Action: A Comparative Guide for Researchers

In the landscape of targeted cancer therapy, Heat Shock Protein 90 (Hsp90) has emerged as a critical target due to its role in stabilizing a wide array of oncoproteins essential for tumor growth and survival. CH5164840 is a novel, orally available Hsp90 inhibitor that has demonstrated significant antitumor activity in preclinical models of non-small cell lung cancer (NSCLC). This guide provides an independent validation of CH5164840's mechanism of action, objectively comparing its performance with other Hsp90 inhibitors in clinical development, and is supported by experimental data from various independent studies.

Mechanism of Action of Hsp90 Inhibitors

Hsp90 is a molecular chaperone that facilitates the proper folding, stability, and function of numerous "client" proteins, many of which are critical components of oncogenic signaling pathways. In cancer cells, Hsp90 is often overexpressed and exists in a high-affinity, multi-chaperone complex. Hsp90 inhibitors, including CH5164840, competitively bind to the ATP-binding pocket in the N-terminal domain of Hsp90. This inhibition disrupts the chaperone's function, leading to the misfolding and subsequent degradation of client proteins by the ubiquitin-proteasome pathway. The simultaneous degradation of multiple oncoproteins disrupts various signaling cascades, ultimately leading to cell cycle arrest and apoptosis. A key biomarker of Hsp90 inhibition is the induction of Heat Shock Protein 70 (Hsp70).

Below is a diagram illustrating the Hsp90 chaperone cycle and the mechanism of action of Hsp90 inhibitors.

Caption: Hsp90 chaperone cycle and its inhibition.

Comparative In Vitro Anti-Tumor Activity

The potency of Hsp90 inhibitors is often evaluated by their half-maximal inhibitory concentration (IC50) in various cancer cell lines. The following table summarizes the IC50 values for CH5164840 and other prominent Hsp90 inhibitors in several NSCLC cell lines. It is important to note that these values are compiled from different studies and direct comparisons should be made with caution due to potential variations in experimental conditions.

Cell Line	Genetic Profile	CH5164840 IC50 (nM)[1]	Ganetespib (B611964) IC50 (nM)	Luminespib (NVP-AUY922) IC50 (nM)	Onalespib (AT13387) IC50 (nM)
NCI-H1975	EGFR L858R/T790M	550	4.7[2]	2.6[2]	13-260 (range across 30 cell lines)[3]
NCI-H1650	EGFR ex19del	140	-	1.5[2]	-
HCC827	EGFR ex19del	160	-	3.5[2]	-
NCI-H292	EGFR wild-type	260	-	-	-
NCI-H441	KRAS G12V	270	14[4]	-	-
A549	KRAS G12S	360	500 (approx.)[4]	23.8 - 1740.9 (range)[2]	50 - 440[5]
Calu-1	KRAS G12C	-	-	18.4[2]	-
NCI-H2228	EML4-ALK	-	4.1[2]	-	-
NCI-H3122	EML4-ALK	-	8.0[2]	-	-

Experimental Protocols

Detailed methodologies are crucial for the independent validation and comparison of anti-tumor agents. Below are representative protocols for key experiments used to evaluate Hsp90 inhibitors.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Caption: Workflow for a typical MTT cell viability assay.

Protocol Details:

• Cell Seeding: Plate NSCLC cells in 96-well plates at a density of 3,000-10,000 cells per well and incubate for 24 hours.

• Drug Treatment: Treat cells with a serial dilution of the Hsp90 inhibitor for 72 hours.

• MTT Addition: Add MTT solution to a final concentration of 0.5 mg/mL and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) by plotting the percentage of cell viability against the drug concentration.

Western Blot Analysis for Client Protein Degradation

This technique is used to assess the downstream effects of Hsp90 inhibition on the levels of its client proteins.

Caption: General workflow for Western blot analysis.

Protocol Details:

• Cell Treatment and Lysis: Treat NSCLC cells with the Hsp90 inhibitor for 24 hours. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk in TBST for 1 hour.

• Antibody Incubation: Incubate the membrane with primary antibodies against target client proteins (e.g., EGFR, HER2, MET, Akt) and a loading control (e.g., β-actin or GAPDH) overnight at 4°C. Follow with incubation with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and quantify the band intensities.

In Vivo Tumor Xenograft Studies

These studies evaluate the anti-tumor efficacy of Hsp90 inhibitors in a living organism.

Protocol Details:

• Cell Implantation: Subcutaneously implant NSCLC cells (e.g., 5 x 10^6 cells) into the flank of immunodeficient mice (e.g., BALB/c nude mice).[4]

• Tumor Growth and Randomization: Allow tumors to grow to a palpable size (e.g., 100-200 mm³). Randomize mice into treatment and control groups.

• Drug Administration: Administer the Hsp90 inhibitor (e.g., CH5164840 orally, ganetespib intravenously) at a specified dose and schedule. The control group receives the vehicle.

• Tumor Measurement: Measure tumor volume with calipers at regular intervals.

• Data Analysis: Calculate tumor growth inhibition and assess statistical significance between the treatment and control groups. At the end of the study, tumors can be excised for pharmacodynamic analysis (e.g., Western blotting for client proteins).

Conclusion

Independent preclinical studies validate that CH5164840 is a potent Hsp90 inhibitor with significant anti-tumor activity against a range of NSCLC cell lines, including those with acquired resistance to EGFR tyrosine kinase inhibitors.[1] Comparative data, although derived from separate studies, suggests that the potency of CH5164840 is within the range of other clinically evaluated Hsp90 inhibitors like ganetespib, luminespib, and onalespib. The provided experimental protocols offer a framework for the continued independent validation and comparison of these and other novel Hsp90 inhibitors. Further head-to-head comparative studies are warranted to definitively establish the relative efficacy and therapeutic potential of CH5164840 in the treatment of NSCLC.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of Predictive Biomarkers of Response to HSP90 Inhibitors in Lung Adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. medchemexpress.com [medchemexpress.com]

CH5164840 in Combination with Targeted Therapies: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the Hsp90 inhibitor CH5164840 in combination with other targeted therapies. The content summarizes key experimental data, details methodologies for cited experiments, and visualizes relevant biological pathways and workflows.

Introduction

CH5164840 is a novel, orally available Heat Shock Protein 90 (Hsp90) inhibitor. Hsp90 is a molecular chaperone essential for the stability and function of numerous client proteins, many of which are critical for cancer cell proliferation, survival, and signaling.[1][2][3] By inhibiting Hsp90, CH5164840 leads to the degradation of these oncoproteins, making it a compelling candidate for cancer therapy, particularly in combination with agents that target specific oncogenic pathways. This guide focuses on the preclinical data available for CH5164840 in combination with the Epidermal Growth Factor Receptor (EGFR) inhibitor, erlotinib (B232), and provides a comparative context with other Hsp90 inhibitors in combination with various targeted therapies.

CH5164840 and Erlotinib Combination Therapy

The primary evidence for the efficacy of CH5164840 in combination with a targeted therapy comes from a preclinical study by Nakashima et al. (2015), which investigated its use with the EGFR tyrosine kinase inhibitor (TKI), erlotinib, in non-small cell lung cancer (NSCLC) models.[1] Erlotinib is a reversible EGFR TKI that binds to the ATP-binding site of the receptor's intracellular tyrosine kinase domain, thereby inhibiting its activity and downstream signaling.[4][5][6]

Mechanism of Synergistic Action

The combination of CH5164840 and erlotinib demonstrates synergistic antitumor activity through a multi-pronged attack on cancer cell signaling pathways. CH5164840 induces the degradation of multiple Hsp90 client proteins, including EGFR itself, HER2, MET, and Raf1.[1] This action complements erlotinib's direct inhibition of EGFR. The combination therapy leads to a more profound and sustained blockade of downstream signaling pathways critical for tumor growth and survival, such as the PI3K/AKT and RAS/RAF/MEK/ERK pathways.[1]

Fig. 1: CH5164840 and Erlotinib Signaling Pathway

Quantitative Data from Preclinical Studies

The synergistic effect of CH5164840 and erlotinib has been demonstrated in both in vitro and in vivo models of NSCLC.

Cell Line	EGFR Status	Treatment	IC50 (µM)	Combination Effect
NCI-H292	Wild-type, Overexpressed	CH5164840	~0.2	Synergistic cell growth inhibition and apoptosis induction with Erlotinib.[1]
Erlotinib	~0.02
NCI-H1975	L858R/T790M Mutant	CH5164840	~0.5	Enhanced cell growth inhibition and caspase-3/7 activity with Erlotinib.[1]
Erlotinib	>10

Xenograft Model	Treatment Group	Dose	Tumor Growth Inhibition (TGI)	Outcome
NCI-H292	Vehicle Control	-	-	Tumor growth
Erlotinib	25 mg/kg, daily	Significant	Tumor growth inhibition
CH5164840	12.5 mg/kg, daily	Significant	Tumor growth inhibition
CH5164840 + Erlotinib	12.5 mg/kg + 25 mg/kg, daily	Synergistic	Tumor regression [1]
NCI-H1975	Vehicle Control	-	-	Tumor growth
Erlotinib	25 mg/kg, daily	No effect	Tumor growth
CH5164840	25 mg/kg, daily	Significant	Tumor growth inhibition
CH5164840 + Erlotinib	25 mg/kg + 25 mg/kg, daily	Significant	Enhanced tumor growth inhibition [1]

Experimental Protocols

• Cell Lines: NCI-H292 (human mucoepidermoid pulmonary carcinoma) and NCI-H1975 (human lung adenocarcinoma) were used.[1]

• Culture Conditions: Cells were maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum and penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Proliferation Assay: Cell viability was assessed using a Cell Counting Kit-8 (Dojindo Molecular Technologies). Cells were seeded in 96-well plates and treated with various concentrations of CH5164840 and/or erlotinib for 72 hours.

• Apoptosis Assay: Caspase-3/7 activity was measured using the Caspase-Glo 3/7 Assay (Promega) after 48 hours of treatment. Luminescence was normalized to cell viability.[1]

• Protocol: Cells were treated with the indicated drug concentrations for 24 hours. Cell lysates were prepared, and proteins were separated by SDS-PAGE, transferred to PVDF membranes, and probed with primary antibodies against EGFR, p-EGFR, AKT, p-AKT, ERK, p-ERK, and Hsp70.[1]

• Animal Model: Female BALB/c nude mice were used.

• Tumor Implantation: 1 x 10^7 NCI-H292 or NCI-H1975 cells were subcutaneously injected into the right flank.

• Treatment: When tumors reached a volume of approximately 100-200 mm³, mice were randomized into treatment groups and treated orally, once daily, for 14 days.

• Tumor Measurement: Tumor volume was measured twice weekly using calipers.[1]

Fig. 2: Experimental Workflow

Comparative Analysis with Other Hsp90 Inhibitor Combinations

While data on CH5164840 is primarily limited to its combination with erlotinib, the broader class of Hsp90 inhibitors has been explored in combination with a variety of other targeted therapies. This provides a valuable context for understanding the potential applications of CH5164840.

Hsp90 Inhibitor	Combination Partner	Cancer Type	Key Findings
CH5164840	Erlotinib (EGFRi)	NSCLC	Synergistic antitumor activity, overcomes erlotinib resistance. [1]
Ganetespib	Crizotinib (ALKi)	ALK+ NSCLC	Overcomes acquired resistance to crizotinib.[7][8]
Luminespib (B612032)	EGFR inhibitors	EGFR exon 20 insertion NSCLC	Showed clinical activity in a phase II trial.[9]
Onalespib	Temozolomide (Alkylating agent)	Glioblastoma	Synergistic antiproliferative effect.[10][11]
Debio 0932	Everolimus (mTORi)	Renal Cell Carcinoma	Additive to synergistic antitumor activity in vivo.[12]

This comparative data suggests a general principle: combining Hsp90 inhibition with targeted therapies can be an effective strategy to enhance efficacy and overcome resistance mechanisms across various cancer types and oncogenic drivers. The degradation of the target oncoprotein by the Hsp90 inhibitor can re-sensitize tumors to the targeted agent or prevent the emergence of resistant clones.

Conclusion

The preclinical data for CH5164840 in combination with erlotinib in NSCLC models is promising, demonstrating synergistic antitumor activity and the potential to overcome acquired resistance. This aligns with findings for other Hsp90 inhibitors combined with various targeted therapies, suggesting a broad applicability of this therapeutic strategy. Further clinical investigation is warranted to validate these preclinical findings and to explore the potential of CH5164840 in combination with other targeted agents in different cancer contexts. This guide provides a foundational understanding for researchers and drug development professionals interested in the continued exploration of Hsp90 inhibitors as a cornerstone of combination cancer therapy.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preclinical antitumor activity of the novel heat shock protein 90 inhibitor CH5164840 against human epidermal growth factor receptor 2 (HER2)-overexpressing cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Therapeutic Target Hsp90 and Cancer Hallmarks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. drugs.com [drugs.com]
• 5. researchgate.net [researchgate.net]
• 6. erlotinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. Ganetespib: research and clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ascopubs.org [ascopubs.org]
• 9. Activity of the Hsp90 inhibitor luminespib among non-small-cell lung cancers harboring EGFR exon 20 insertions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Efficacy of Onalespib a Long-acting Second Generation HSP90 Inhibitor as a Single Agent and in Combination with Temozolomide against Malignant Gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Efficacy of Onalespib, a Long-Acting Second-Generation HSP90 Inhibitor, as a Single Agent and in Combination with Temozolomide against Malignant Gliomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Curis, Inc. and Debiopharm Group® Announce Initiation of Phase I Dose Finding Clinical Study With a Combination of HSP90 Inhibitor Debio 0932 and Everolimus (Afinitor®) - BioSpace [biospace.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of CH5164840 (Erlotinib Hydrochloride) in a Laboratory Setting

Disclaimer: The identifier "CH5164840" is not a standard chemical identifier. Based on search results, this guide pertains to Erlotinib Hydrochloride (CAS No. 183319-69-9), a potent active pharmaceutical ingredient. Researchers, scientists, and drug development professionals must handle and dispose of this substance with stringent safety measures to protect both laboratory personnel and the environment. Always consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for the exact agent you are using.

The proper disposal of cytotoxic and pharmacologically active compounds like Erlotinib Hydrochloride is a critical component of laboratory safety. Due to its classification as a hazardous substance that is harmful if swallowed and may cause long-lasting harmful effects to aquatic life, it is imperative that all waste streams are managed meticulously.[1][2] Improper disposal, such as flushing down the drain or mixing with non-hazardous trash, is prohibited and can pose a significant risk.[3][4][5]

Core Principles of Disposal

All materials that have come into contact with Erlotinib Hydrochloride must be treated as hazardous, cytotoxic waste.[3] This includes unused or expired product, contaminated personal protective equipment (PPE), labware (e.g., vials, pipette tips, culture plates), and cleaning materials. The primary disposal method for such waste is typically incineration or chemical neutralization performed by a licensed hazardous waste disposal facility.[1]

Step-by-Step Disposal Procedures

1. Waste Segregation at the Point of Generation: Immediately segregate all Erlotinib Hydrochloride-contaminated waste from other laboratory waste streams to prevent cross-contamination.[1] Use dedicated, clearly labeled waste containers.

• Solid Waste: This includes contaminated gloves, gowns, bench paper, wipes, and any other solid materials. Place these items into a designated, leak-proof cytotoxic waste container, which is often color-coded (e.g., yellow or red) and marked with the cytotoxic symbol.[6]

• Liquid Waste: Collect all contaminated liquid waste, such as unused solutions or cell culture media, in a dedicated, shatter-proof, and sealed container.[6][7] Do not fill containers beyond three-quarters full to prevent spills.[3]

• Sharps Waste: Needles, syringes, scalpels, and contaminated glass vials must be disposed of immediately into a puncture-proof sharps container that is also labeled for cytotoxic waste.[1][6][8] Do not recap, bend, or break needles.

• Unused Product: Unused or expired Erlotinib Hydrochloride powder should be disposed of in its original or a suitable sealed container within the cytotoxic waste stream. Do not attempt to neutralize it in the lab without a validated and approved protocol from your institution's Environmental Health and Safety (EHS) department.

2. Container Management: All cytotoxic waste containers must be kept sealed when not in use.[6] Ensure containers are robust, leak-proof, and clearly labeled with "Cytotoxic Waste" and any other locally required hazard symbols.[6][9]

3. Decontamination of Work Surfaces: A thorough, three-step decontamination process is recommended for all surfaces and equipment after handling Erlotinib Hydrochloride.[3] All materials used for cleaning are to be disposed of as cytotoxic waste.[3]

• Initial Cleaning: Use a low-lint wipe saturated with a detergent solution to meticulously wipe the entire surface.[3]

• Rinsing: With a new wipe, rinse the surface with sterile water to remove any detergent residue.[3]

• Final Decontamination: Use a final wipe with 70% Isopropyl Alcohol (IPA) to disinfect and remove any remaining chemical residues.[3]

Decontamination Solutions

Detergent Solution (for initial cleaning)

10⁻² M Sodium Dodecyl Sulfate

Disinfectant/Final Decontamination

70% Isopropyl Alcohol (IPA)

This table summarizes recommended solutions for surface decontamination after handling Erlotinib Hydrochloride.[3]

4. Final Disposal: Store sealed cytotoxic waste containers in a designated, secure area away from general lab traffic while awaiting pickup. Follow your institution's procedures for scheduling a hazardous waste collection by trained EHS personnel or a certified contractor.[3]

Experimental Protocols

The provided search results do not contain specific experimental protocols for the in-lab chemical neutralization of Erlotinib Hydrochloride. Standard industry practice dictates that such potent pharmaceutical waste should be handled by professional waste management services that can perform validated neutralization or high-temperature incineration. Attempting to neutralize cytotoxic compounds in a standard laboratory setting without appropriate engineering controls and validated procedures can pose serious safety risks.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of waste contaminated with Erlotinib Hydrochloride.

Workflow for the proper disposal of Erlotinib Hydrochloride waste.

References

• 1. danielshealth.ca [danielshealth.ca]
• 2. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 183319-69-9 Name: 4-Quinazolinamine, N-(3-ethynylphenyl)-6,7-bis(2-methoxyethoxy)-, mono-hydrochloride4-Quinazolinamine, N-(3-ethynylphenyl)-6,7-bis(2-methoxyethoxy)-, monohydrochloride (9CI)N-(3-ethynylphenyl)-6,7-bis(2-methoxyethoxy)quinazolin-4-amine hydrochlorideN-(3-ethynylphenyl)-6,7-bis(2-methoxyethoxy)quinazolin-4-amine hydrochloride (1:1) [xixisys.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.ie [fishersci.ie]
• 5. fishersci.com [fishersci.com]
• 6. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 7. Laboratory waste | Staff Portal [staff.ki.se]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. acewaste.com.au [acewaste.com.au]

Personal protective equipment for handling CH5164840

Disclaimer: No specific public Safety Data Sheet (SDS) was found for the identifier "CH5164840." This guide is based on general safety protocols for handling potent, research-grade antineoplastic agents and should be supplemented with the official SDS from the manufacturer. CH5164840 has been identified as an Hsp90 inhibitor, a class of compounds often investigated for anti-cancer properties.[1] Safe handling procedures for such compounds are critical to minimize exposure risk.[2]

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary barrier to exposure when handling potentially hazardous compounds.[2] All personnel must be trained in the proper donning and doffing of PPE. For handling CH5164840 in a solid or dissolved state, the following equipment is mandatory.

Table 1: Required Personal Protective Equipment for CH5164840

Protection Type	Specific Requirement	Rationale
Hand Protection	Double-gloving with chemotherapy-rated nitrile gloves.[3]	Prevents skin absorption. Double-gloving provides an extra layer of protection against tears and permeation.
Eye Protection	ANSI Z87.1-rated safety glasses with side shields or chemical splash goggles.[4][5]	Protects eyes from splashes of solutions or airborne particles of the solid compound.
Body Protection	Disposable, solid-front lab coat with tight-fitting cuffs.[4]	Prevents contamination of personal clothing and skin.
Respiratory Protection	A NIOSH-approved respirator is necessary if there is a risk of aerosolization or dust formation.[5][6]	Protects against inhalation, which can be a primary route of exposure.

Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is essential to ensure safety and prevent environmental contamination.[4]

A. Preparation and Handling Protocol

• Designated Area: All handling of CH5164840, including weighing, reconstitution, and aliquoting, must occur in a designated area, such as a chemical fume hood or a biological safety cabinet, to control airborne particles.[6]

• Pre-Handling Check: Before starting, ensure all necessary PPE is available and inspected for integrity.[4] Prepare all required equipment (e.g., vials, solvents, pipettes) within the containment area to minimize movement.

• Weighing: When handling the solid compound, use a balance inside a fume hood or other ventilated enclosure to prevent dust inhalation.[5]

• Reconstitution: Add solvent slowly to the solid compound to avoid splashing. Keep the vial opening pointed away from you.

• Post-Handling: After handling, wipe down the work surface with an appropriate deactivating agent, followed by a cleaning agent.

B. Waste Disposal Protocol

• Segregation: All waste contaminated with CH5164840, including gloves, lab coats, vials, and pipette tips, must be segregated into clearly labeled hazardous waste containers.[7]

• Solid Waste: Place all contaminated solid items (e.g., gloves, wipes, plasticware) in a designated, sealed hazardous waste container.

• Liquid Waste: Collect all liquid waste containing CH5164840 in a sealed, properly labeled, and leak-proof hazardous waste container. Do not dispose of it down the drain.[7]

• Sharps: Needles and other sharps must be disposed of in a puncture-resistant sharps container designated for hazardous chemical waste.

• Final Disposal: All hazardous waste must be disposed of according to institutional and governmental regulations, typically via a licensed hazardous waste management company.[7]

Experimental Workflow Visualization

The following diagram outlines the critical steps for the safe handling of CH5164840 from receipt to disposal, emphasizing safety checkpoints throughout the process.

Caption: Workflow for Safe Handling of CH5164840.

References

• 1. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non‐small‐cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Personal protective equipment for antineoplastic safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Personal Protective Equipment is PPE [hctsolutions.com]
• 4. fishersci.ie [fishersci.ie]
• 5. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 6. medkoo.com [medkoo.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]